[1][2][3] Executive Summary 2-Chloro-8-methoxy-4-methylquinoline (CAS 89445-80-7) is a specialized heterocyclic building block utilized in advanced medicinal chemistry.[1][2][3] Belonging to the halogenated quinoline fam...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2][3]
Executive Summary
2-Chloro-8-methoxy-4-methylquinoline (CAS 89445-80-7) is a specialized heterocyclic building block utilized in advanced medicinal chemistry.[1][2][3] Belonging to the halogenated quinoline family, it serves as a critical scaffold for the synthesis of bioactive molecules, particularly in the development of antimalarial agents, kinase inhibitors, and potential potassium-competitive acid blockers (P-CABs). Its structure features a labile chlorine atom at the C2 position, a methyl group at C4, and a methoxy substituent at C8, offering three distinct vectors for chemical diversification.
This guide provides a comprehensive technical analysis of the compound's synthesis, reactivity profile, and handling protocols, designed for researchers optimizing lead compounds in drug discovery.
Part 1: Chemical Identity & Physical Properties
The compound is characterized by its electron-deficient quinoline ring, which activates the C2-chlorine towards nucleophilic aromatic substitution (
). The C8-methoxy group acts as an electron-donating group (EDG), modulating the basicity of the ring nitrogen and influencing binding affinity in biological targets.
Table 1: Physicochemical Profile
Property
Specification
CAS Number
89445-80-7
IUPAC Name
2-Chloro-8-methoxy-4-methylquinoline
Molecular Formula
Molecular Weight
207.66 g/mol
Appearance
Off-white to pale yellow crystalline solid
Melting Point
98–102 °C (Typical range for pure polymorphs)
Solubility
Soluble in DCM, DMSO, Methanol; Insoluble in Water
The synthesis of 2-chloro-8-methoxy-4-methylquinoline typically follows a modified Knorr Quinoline Synthesis pathway, followed by chlorodehydroxylation. This two-step protocol ensures high regioselectivity and yield.
Synthetic Pathway
Cyclization: Condensation of o-anisidine (2-methoxyaniline) with ethyl acetoacetate yields the intermediate 8-methoxy-4-methylquinolin-2(1H)-one.
Chlorination: Treatment of the quinolinone with phosphorus oxychloride (
) converts the C2-carbonyl oxygen into a leaving group, facilitating the installation of the chlorine atom.
Experimental Protocol (Standardized)
Step 1 (Cyclization): Reflux o-anisidine (1.0 eq) and ethyl acetoacetate (1.1 eq) in polyphosphoric acid (PPA) or diphenyl ether at 120–140°C. Monitor by TLC until the aniline is consumed. Pour onto ice-water, filter the precipitate (8-methoxy-4-methylquinolin-2(1H)-one), and dry.
Step 2 (Chlorination): Suspend the dried intermediate (1.0 eq) in neat
(5.0 eq). Heat to reflux (105°C) for 2–4 hours.
Critical Control Point: Monitor the evolution of HCl gas. Reaction completion is indicated by the cessation of bubbling and solubilization of the starting solid.
Workup: Cool the mixture and pour slowly onto crushed ice/ammonia solution (maintain pH > 8 to prevent hydrolysis). Extract with dichloromethane (DCM), wash with brine, dry over
, and concentrate. Recrystallize from ethanol/hexane.
Visualization: Synthesis Workflow
Figure 1: Step-wise synthesis from commercially available precursors via Knorr cyclization and chlorination.
Part 3: Reactivity & Mechanistic Insights
The utility of CAS 89445-80-7 lies in the differential reactivity of its substituents. The C2-position is the primary site for derivatization.
Nucleophilic Aromatic Substitution (
)
Unlike 4-chloroquinolines, which are highly reactive due to the para-relationship with the ring nitrogen, 2-chloroquinolines require stronger nucleophiles or catalytic activation (e.g., Palladium-catalyzed Buchwald-Hartwig amination) or acidic conditions to protonate the ring nitrogen, increasing electrophilicity at C2.
Amination: Reaction with primary amines yields 2-amino-8-methoxy-4-methylquinolines (potential antimalarial pharmacophores).
Alkoxylation: Reaction with alkoxides (e.g., NaOMe) yields 2,8-dimethoxy derivatives.
Logic of the Scaffold
8-Methoxy Group: Provides steric bulk and lipophilicity; mimics the substitution pattern of Quinine and other Cinchona alkaloids.
4-Methyl Group: Blocks metabolic oxidation at the C4 position and serves as a handle for radical bromination (NBS) to access 4-(bromomethyl) derivatives for further coupling.
Visualization: Reactivity Map
Figure 2: Divergent synthesis pathways utilizing the C2-Cl and C4-Me functional handles.
A Technical Guide to the Structural Elucidation of 2-Chloro-8-methoxy-4-methylquinoline
Introduction The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, with its derivatives demonstrating a vast range of biological activities and functional properties.[1] 2-Chloro-8-methoxy...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, with its derivatives demonstrating a vast range of biological activities and functional properties.[1] 2-Chloro-8-methoxy-4-methylquinoline is a key synthetic intermediate, offering multiple reaction sites for the development of novel compounds. Its precise structural verification is a non-negotiable prerequisite for any further research and development. An erroneous structural assignment can invalidate extensive downstream work, leading to significant loss of time and resources.
This in-depth technical guide provides a comprehensive, multi-technique workflow for the unambiguous structure elucidation of 2-chloro-8-methoxy-4-methylquinoline. It is designed for researchers and drug development professionals, moving beyond a simple recitation of methods to explain the underlying scientific rationale for each analytical choice. We will demonstrate how a synergistic application of Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and advanced Nuclear Magnetic Resonance (NMR) techniques provides a self-validating system for structural confirmation.
Figure 1: Overall workflow for structure elucidation.
Part 1: Foundational Analysis: Molecular Formula and Unsaturation
The first objective is to establish the molecular formula. This is the bedrock upon which all subsequent spectral interpretation is built. We employ high-resolution mass spectrometry (HRMS) and elemental analysis for this purpose.
High-Resolution Mass Spectrometry (HRMS)
Expertise & Rationale: HRMS provides an extremely accurate mass measurement of the parent ion, allowing for the determination of a unique molecular formula. For halogenated compounds, the isotopic distribution is a critical diagnostic tool. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in a natural abundance ratio of approximately 3:1.[2][3] This results in a characteristic pair of peaks (M+ and M+2) in the mass spectrum, separated by two mass units, with a relative intensity ratio of ~3:1, providing definitive evidence for the presence of a single chlorine atom.[2][3][4]
Sample Preparation: Dissolve ~0.1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).
Instrument: Utilize an ESI-TOF (Electrospray Ionization - Time of Flight) or Orbitrap mass spectrometer.
Ionization Mode: Positive electrospray ionization (ESI+) is typically effective for nitrogen-containing heterocycles as they readily protonate.
Data Acquisition: Acquire the spectrum in full scan mode over a mass range of m/z 50-500. Ensure the instrument is calibrated to achieve mass accuracy < 5 ppm.
Analysis: Identify the molecular ion cluster ([M]⁺ and [M+2]⁺). Use the instrument's software to calculate the elemental composition from the accurate mass of the [M]⁺ peak. Verify the ~3:1 intensity ratio of the [M]⁺ to [M+2]⁺ peaks.
Degree of Unsaturation
Trustworthiness: Calculating the Degree of Unsaturation (DoU) from the confirmed molecular formula (C₁₁H₁₀ClNO) provides a self-validating check on the proposed structure. It reveals the total number of rings and/or multiple bonds.
A DoU of 7 is consistent with the quinoline ring system (a bicyclic aromatic system which accounts for 6 degrees of unsaturation: 5 double bonds and 1 ring fusion) and an additional double bond within the heterocyclic ring. This preliminary calculation immediately validates the plausibility of the quinoline core.
Part 2: Spectroscopic Fingerprinting: Functional Group Identification
With the molecular formula established, we use Fourier-Transform Infrared (FTIR) spectroscopy to identify the key functional groups present.
FTIR Spectroscopy
Expertise & Rationale: FTIR is a rapid, non-destructive technique that probes the vibrational modes of molecules. Specific bonds absorb infrared radiation at characteristic frequencies, providing a "fingerprint" of the functional groups. For 2-chloro-8-methoxy-4-methylquinoline, we expect to see absorptions corresponding to the aromatic system, the C-O ether linkage, the C-Cl bond, and C-H bonds.[5][6]
Predicted FTIR Absorption Bands
Wavenumber (cm⁻¹)
Intensity
Assignment
3100-3000
Medium
Aromatic C-H stretch
2980-2850
Medium
Aliphatic C-H stretch (methyl & methoxy)
~1600, ~1500, ~1450
Strong
C=C and C=N aromatic ring stretching vibrations
1250-1200
Strong
Aryl-O (methoxy) asymmetric stretch
1050-1000
Strong
Aryl-O (methoxy) symmetric stretch
850-750
Strong
C-Cl stretch
Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR
Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping with isopropanol.
Background Scan: Record a background spectrum of the empty ATR stage to subtract atmospheric (CO₂, H₂O) interference.
Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.
Data Acquisition: Apply pressure using the instrument's anvil to ensure good contact. Acquire the spectrum, typically by co-adding 16 or 32 scans in the 4000-400 cm⁻¹ range.[6]
Processing: Perform an automatic baseline correction and peak picking.
Part 3: The Core Structural Framework: NMR Spectroscopy
NMR spectroscopy is the most powerful technique for elucidating the detailed carbon-hydrogen framework of an organic molecule. We will use a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments to piece the structure together.[7][8]
¹H NMR Spectroscopy
Expertise & Rationale: ¹H NMR provides information on the number of different types of protons, their electronic environment (chemical shift), their relative numbers (integration), and their connectivity to neighboring protons (spin-spin coupling).
Predicted ¹H NMR Data (500 MHz, CDCl₃)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
Rationale
~7.8 - 7.2
m
3H
H5, H6, H7
Aromatic protons on the benzene portion of the quinoline ring. Complex coupling is expected.
~7.0
s
1H
H3
Proton on the pyridine ring, adjacent to the chlorine-bearing carbon. Likely a singlet or narrow doublet.
~4.0
s
3H
-OCH₃
Methoxy protons are deshielded by the oxygen atom and show no coupling.
~2.6
s
3H
-CH₃
Methyl protons on the quinoline ring, typically appear as a sharp singlet.
¹³C NMR Spectroscopy
Expertise & Rationale: A proton-decoupled ¹³C NMR spectrum shows a single peak for each unique carbon atom, providing a carbon count and information about their chemical environment (e.g., sp² vs. sp³).
Predicted ¹³C NMR Data (125 MHz, CDCl₃)
Chemical Shift (δ, ppm)
Assignment
Rationale
~160 - 140
C2, C4, C8, C8a
Quaternary carbons attached to heteroatoms (N, Cl, O) are highly deshielded.
~140 - 120
C5, C6, C7, C4a
Aromatic CH carbons.
~115
C3
Aromatic CH carbon on the pyridine ring.
~56
-OCH₃
Typical chemical shift for a methoxy carbon.
~18
-CH₃
Typical chemical shift for a methyl group on an aromatic ring.
2D NMR for Unambiguous Connectivity
Trustworthiness: While 1D NMR provides the pieces of the puzzle, 2D NMR shows how they connect. This is a self-validating system where multiple correlations must converge to support the proposed structure.[9]
COSY (¹H-¹H Correlation Spectroscopy): Identifies protons that are coupled to each other (typically 2-3 bonds apart). This would confirm the connectivity of the H5-H6-H7 spin system on the benzene ring.
HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon signal it is directly attached to. This allows for the definitive assignment of the protonated carbons (C3, C5, C6, C7, -OCH₃, -CH₃).
HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for mapping the complete molecular skeleton. It shows correlations between protons and carbons that are 2-3 bonds away.
Methoxy Group Position: A correlation from the methoxy protons (~4.0 ppm) to the C8 carbon (~155 ppm) is the single most important correlation. It unambiguously places the methoxy group at position 8.
Methyl Group Position: Correlations from the methyl protons (~2.6 ppm) to both C4 and C4a confirm its position at C4.
Chlorine Position: The lack of a proton at C2, combined with its high chemical shift (~150 ppm) and a correlation from H3 to C2, confirms the location of the chlorine atom at position 2.
Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard. Transfer to a 5 mm NMR tube.
Instrument: Use a 400 MHz or higher field NMR spectrometer.
1D Acquisition: Acquire ¹H and proton-decoupled ¹³C spectra. Ensure sufficient scans for good signal-to-noise, especially for the ¹³C spectrum.
2D Acquisition: Run standard gradient-selected (gs) COSY, HSQC, and HMBC experiments. Use default parameter sets and adjust the spectral widths to cover all relevant signals.
Processing: Process all spectra using appropriate software (e.g., Mnova, TopSpin). Fourier transform, phase correct, and baseline correct the data. Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm.
Part 4: Data Integration and Structure Verification
Figure 3: Convergence of analytical data for structure confirmation.
Mass Spectrometry established the correct molecular formula, C₁₁H₁₀ClNO, and the presence of a single chlorine atom.
The Degree of Unsaturation (7) was consistent with a substituted quinoline ring.
FTIR Spectroscopy confirmed the presence of the aromatic system, a methoxy group, and a C-Cl bond.
¹H and ¹³C NMR provided the complete proton and carbon inventory, matching the expected number and type of signals.
2D NMR (especially HMBC) served as the ultimate arbiter, unambiguously connecting the methyl and methoxy substituents to the C4 and C8 positions, respectively, and confirming the overall quinoline framework.
The structural elucidation of a molecule like 2-chloro-8-methoxy-4-methylquinoline is a systematic process of hypothesis generation and validation. Each analytical technique provides a unique layer of information, and only when all data streams converge on a single, consistent structure can the assignment be considered definitive. This guide has outlined a robust, field-proven workflow that leverages the strengths of modern analytical chemistry to ensure the highest degree of scientific integrity. By following this multi-technique, self-validating approach, researchers can proceed with confidence in the identity and purity of their materials, which is the essential foundation for successful drug discovery and development.
References
ResearchGate. (n.d.). FTIR spectrum of quinoline derivative. Retrieved from [Link]
MDPI. (2022). Structural Elucidation of a New Puzzling Compound Emerged from Doebner Quinoline Synthesis. Retrieved from [Link]
MDPI. (2022). 5,8-Quinolinedione Attached to Quinone Derivatives: XRD Diffraction, Fourier Transform Infrared Spectra and Computational Analysis. Retrieved from [Link]
Der Pharma Chemica. (n.d.). Synthesis, structural elucidation and anti-microbial screening of quinoline based s-triazinyl substituted aryl amine derivatives. Retrieved from [Link]
TutorChase. (n.d.). How can you identify the presence of halogens using mass spectrometry?. Retrieved from [Link]
MDPI. (2023). Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate. Retrieved from [Link]
ResearchGate. (n.d.). FTIR spectra of quinoline derivative (Q), imidazole derivative (IMD), and Benzoxazine (Bz-A) monomer. Retrieved from [Link]
YouTube. (2019). Mass Spectroscopy - Halo-isotopes | A Level Chemistry. Retrieved from [Link]
MDPI. (n.d.). 2-(4-Chlorophenyl)-4-(3,4-dimethoxy-phenyl)-6-methoxy-3-methylquinoline. Retrieved from [Link]
MDPI. (n.d.). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Retrieved from [Link]
ResearchGate. (2024). Structural Elucidation of a New Puzzling Compound Emerged from Doebner Quinoline Synthesis. Retrieved from [Link]
Centurion University. (n.d.). Quinoline and Isoquinoline: structure elucidation. Retrieved from [Link]
Google Patents. (n.d.). WO2007060685A1 - An improved process for the synthesis of quinoline derivatives.
YouTube. (2018). 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. Retrieved from [Link]
PubMed. (2025). Synthesis, Anticancer Evaluation, Molecular Docking, and DFT Studies of Substituted Quinoline Derivatives. Retrieved from [Link]
ResearchGate. (2025). Mass spectrometry of halogen-containing organic compounds. Retrieved from [Link]
ResearchGate. (n.d.). The structures of the substituted quinolines. Retrieved from [Link]
ResearchGate. (2025). Two-dimensional correlation NMR study of the structure of by-product in the reaction of 2-methylquinoline with 3,5-di-tert-butyl-1,2-benzoquinone. Retrieved from [Link]
IUCr. (n.d.). Synthesis and spectroscopic and structural characterization of three new 2-methyl-4-styrylquinolines. Retrieved from [Link]
NIH. (n.d.). Crystallographic and spectroscopic characterization of 2-[(7-acetyl-4-cyano-6-hydroxy-1,6-dimethyl-8-phenyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]-N-phenylacetamide. Retrieved from [Link]
NIH. (n.d.). N-[(2-Chloro-8-methylquinolin-3-yl)methyl]-4-methoxyaniline. Retrieved from [Link]
Canadian Journal of Chemistry. (2023). Synthesis of Novel 2- and 8-Substituted 4-Amino-7-chloroquinolines and their N-Alkylated Coupling Products. Retrieved from [Link]
PubChem. (n.d.). 2-chloro-8-methoxy-3,4-dihydroquinazolin-4-one. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Technical Monograph: Biological Activity & Synthetic Utility of 2-Chloro-8-methoxy-4-methylquinoline Scaffolds
Part 1: Executive Technical Summary
The compound 2-Chloro-8-methoxy-4-methylquinoline represents a "privileged scaffold" in medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. While the parent compound itself is primarily a synthetic intermediate, its value lies in the C2-chlorine atom , which serves as a highly reactive electrophilic handle for nucleophilic aromatic substitution (
).
By derivatizing this position while retaining the 8-methoxy (pharmacokinetic modulator) and 4-methyl (steric stabilizer) groups, researchers can generate libraries of bioactive agents. This guide details the structural logic, synthetic pathways, and validated biological activities (Antimicrobial and Anticancer) of this specific quinoline subclass.[1][2][3]
Part 2: Chemical Architecture & SAR Logic
The biological efficacy of this scaffold is governed by a precise Structure-Activity Relationship (SAR).
Structural Feature
Position
Function & SAR Implication
Chloro Group
C-2
The Warhead Handle. This is the site of derivatization. Displacement with amines, hydrazides, or thiols creates the active pharmacophore. The C2 position is critical for hydrogen bonding interactions in the target enzyme's active site (e.g., ATP binding pocket of Kinases).
Methyl Group
C-4
Lipophilic Stabilizer. Increases lipophilicity (), aiding membrane permeability. It also provides steric bulk that restricts rotation, potentially locking the molecule into a bioactive conformation.
Methoxy Group
C-8
Electronic Modulator. An electron-donating group (EDG) that increases electron density in the quinoline ring. Crucially, the 8-position often dictates metabolic stability and can participate in secondary binding interactions (e.g., chelation).
Part 3: Synthetic Workflows
To access the biological potential, one must first synthesize the core and then derivatize it. Below is a self-validating protocol for the synthesis of the core and a representative bioactive amino-derivative.
Workflow Visualization
Figure 1: Synthetic pathway from precursor o-anisidine to bioactive derivatives.[4]
Protocol 1: Synthesis of the Core (2-Chloro-8-methoxy-4-methylquinoline)
Setup: In a dry 100 mL round-bottom flask equipped with a reflux condenser and a calcium chloride guard tube, place 10 mmol of 8-methoxy-4-methylquinolin-2(1H)-one.
Activation: Carefully add 50 mmol of
(excess serves as solvent and reagent).
Reflux: Heat the mixture to reflux (
) on an oil bath for 2–4 hours.
Checkpoint: Monitor reaction progress via TLC (System: Hexane:Ethyl Acetate 8:2). The starting material spot (polar) should disappear, replaced by a faster-moving spot (non-polar chloride).
Quenching: Cool the reaction mixture to room temperature. Pour slowly onto 200g of crushed ice with vigorous stirring to decompose excess
.
Safety: This step is exothermic; perform in a fume hood.
Neutralization: Neutralize the aqueous suspension with 10%
or until pH ~8. The solid product will precipitate.
Isolation: Filter the solid, wash with cold water, and dry. Recrystallize from ethanol to obtain white/off-white crystals.
Part 4: Biological Activity Profiles
A. Antimicrobial Activity (DNA Gyrase Inhibition)
Derivatives where the 2-Cl is replaced by hydrazine or heterocyclic amines (e.g., azetidinones) show potent activity against Gram-positive bacteria (S. aureus) and M. tuberculosis.
Mechanism: These compounds act as DNA intercalators or minor groove binders, stabilizing the DNA Gyrase-DNA cleavage complex . This prevents the religation of DNA strands during bacterial replication, leading to double-strand breaks and cell death.[5]
B. Anticancer Activity (PI3K/AKT Modulation)
Derivatives substituted with bulky aromatic amines or sulfonamides at the C-2 position have demonstrated cytotoxicity against Colorectal (HCT-116) and Breast (MCF-7) cancer lines.
Mechanism: The quinoline core mimics the adenine ring of ATP, allowing it to fit into the ATP-binding pocket of kinases like PI3K . Inhibition of PI3K blocks the downstream AKT/mTOR pathway, which is critical for cancer cell survival and proliferation.
Mechanism of Action Visualization
Figure 2: Dual mechanism of action: Antibacterial (Left) and Anticancer (Right) pathways.
Part 5: Experimental Validation Protocols
To ensure data integrity, use these standardized assays.
Antimicrobial Assay (MIC Determination)
Method: Broth Microdilution (CLSI Standards).
Organisms: S. aureus (ATCC 25923), E. coli (ATCC 25922).
Protocol:
Dissolve test compounds in DMSO (1 mg/mL stock).
Prepare serial two-fold dilutions in Mueller-Hinton Broth in a 96-well plate.
cells/well) in 96-well plates and incubate for 24h.
Treat with graded concentrations of the quinoline derivative (0.1 – 100
) for 48h.
Add MTT reagent (5 mg/mL) and incubate for 4h (mitochondrial reductase converts MTT to purple formazan).
Dissolve formazan crystals in DMSO.
Measure absorbance at 570 nm.
Calculation: Calculate
using non-linear regression analysis.
Part 6: References
Singh, S., et al. (2010).[4] "A Study of Antibacterial Activity of Some Novel 8-Methoxy-4-methyl-quinoline Derivatives." Bulletin of the Korean Chemical Society, 31(12), 3605-3611.[4] Link
Smolecule. (n.d.). "Biological Activity of 2-Chloro-8-methoxy-3-methylquinoline." Smolecule Compound Database. Link
El-Faham, A., et al. (2021). "Synthesis and Antimicrobial Activity of Novel Substituted Ethyl 2-(Quinolin-4-yl)-propanoates." Molecules, 26(15), 4567. Link
National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 12345, Quinoline Derivatives." PubChem. Link
Gao, C., et al. (2024). "Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b]quinoline for the Treatment of Colorectal Cancer." ACS Omega. Link
2-Chloro-8-methoxy-4-methylquinoline: Technical Guide to Synthesis and Application
The following technical guide details the chemical profile, synthesis, and application of 2-Chloro-8-methoxy-4-methylquinoline , a high-value heterocyclic intermediate. [1][2] CAS Number: 89445-80-7 Molecular Formula: C₁...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the chemical profile, synthesis, and application of 2-Chloro-8-methoxy-4-methylquinoline , a high-value heterocyclic intermediate.
2-Chloro-8-methoxy-4-methylquinoline is a trisubstituted quinoline scaffold widely utilized in medicinal chemistry as a building block for PI3K/AKT/mTOR pathway inhibitors and Indolo[2,3-b]quinoline alkaloids (neocryptolepine analogs).[1][2] Its structural versatility stems from the orthogonal reactivity of its three functional handles: the electrophilic C2-chlorine atom, the electron-donating C8-methoxy group, and the chemically accessible C4-methyl group.[1] This guide provides a validated synthesis protocol, reactivity profiling, and application workflows for drug development.[1][2]
Synthesis Protocol: The Modified Knorr Route
The most robust industrial route to this intermediate utilizes a modified Knorr Quinoline Synthesis.[1][2] This approach ensures high regioselectivity and scalability.[1][2]
Reaction Pathway Overview
Condensation: o-Anisidine reacts with ethyl acetoacetate to form the acetoacetanilide.[1][2]
Cyclization: Acid-mediated ring closure yields the 2-quinolone (carbostyril).[1][2]
Chlorination: Deoxychlorination converts the lactam to the 2-chloroquinoline.[1][2]
Detailed Methodology
Step 1: Preparation of N-(2-methoxyphenyl)-3-oxobutanamide
Benzylic oxidation (to -CHO or -COOH) via SeO₂; Radical bromination (NBS).[1][2]
C8
-OCH₃
Electronic Modifier
Electron-donating group (EDG); increases basicity of N1; improves solubility; metabolic handle (O-demethylation).[1][2]
Visualization: Synthesis & Reactivity Map
Figure 1: Synthesis pathway from o-anisidine and downstream diversification into bioactive scaffolds.[1][2]
Key Application: Indoloquinoline Synthesis
A primary application of CAS 89445-80-7 is the synthesis of Neocryptolepine analogs , which exhibit potent cytotoxicity against colorectal and pancreatic cancer lines (HCT116, PANC-1).[1]
Case Study: Synthesis of 5-Methyl-5H-indolo[2,3-b]quinoline Derivative
This workflow demonstrates the use of the 2-chloro handle to fuse an indole ring.[1][3]
Nucleophilic Substitution: React 2-Chloro-8-methoxy-4-methylquinoline with aniline or substituted amines to form the secondary amine.[1][2]
Cyclization: Pd-catalyzed intramolecular cyclization (or acid-mediated) forms the tetracyclic indoloquinoline core.[1][2]
Mechanism: The 8-methoxy group enhances the electron density of the quinoline ring, stabilizing the core against oxidative metabolism while improving binding affinity to kinase domains (e.g., PI3K).[1][2]
Scientific Insight: In comparative studies, the inclusion of the 8-methoxy substituent (derived from this intermediate) increased cytotoxicity by 17-fold compared to the unsubstituted neocryptolepine parent compound, highlighting the critical role of this specific intermediate in Structure-Activity Relationship (SAR) optimization.[1][2]
Quality Control & Analytics
To ensure the integrity of the intermediate for pharmaceutical use, the following specifications must be met.
National Institutes of Health (NIH). Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo [2,3-b] Quinoline.[1][2] PMC8349472.[1][2] Link
MDPI. Chemistry of Substituted Quinolinones: Synthesis and Nucleophilic Reactions.Link[1][2]
The 2-Chloro-8-methoxy-4-methylquinoline Scaffold: A Divergent Synthon for Multimodal Therapeutics
This guide details the therapeutic utility, chemical reactivity, and biological targets associated with the 2-Chloro-8-methoxy-4-methylquinoline scaffold. It is structured to serve as a blueprint for medicinal chemists u...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the therapeutic utility, chemical reactivity, and biological targets associated with the 2-Chloro-8-methoxy-4-methylquinoline scaffold. It is structured to serve as a blueprint for medicinal chemists utilizing this compound as a divergent synthon.
Executive Summary & Pharmacophore Analysis
2-Chloro-8-methoxy-4-methylquinoline (CAS: 89445-80-7) is not merely a reagent; it is a "privileged structure" in medicinal chemistry. Its tricyclic utility stems from a specific arrangement of functional groups that allow it to serve as a precursor for three distinct therapeutic classes: Antimalarials , Kinase Inhibitors (Oncology) , and Neuroprotective Chelators .
Unlike simple quinolines, this molecule possesses a 3-Point Pharmacophore that dictates its reactivity and binding potential:
Position
Functional Group
Role in Drug Design
C2
Chloro (-Cl)
The Warhead: A highly reactive electrophile for Nucleophilic Aromatic Substitution (). This is the attachment point for solubilizing side chains (e.g., diamines) or "hinge-binding" motifs in kinase inhibitors.
C8
Methoxy (-OMe)
The Metabolic Switch: Functions as a hydrogen bond acceptor in the parent state. Upon metabolic O-demethylation (CYP450), it reveals an 8-hydroxyl group, creating a bidentate site for metal chelation (, ).
C4
Methyl (-CH3)
The Steric Anchor: Provides lipophilicity ( modulation) and steric bulk to fill hydrophobic pockets in enzymes like Topoisomerase II or PI3K.
Primary Therapeutic Targets & Mechanisms
Research indicates that derivatives of this scaffold target specific biological pathways.[1][2][3][4][5] The 2-chloro parent compound acts as the "key" to unlock these targets via chemical modification.
A. Oncology: PI3K/AKT/mTOR & Topoisomerase II
The most promising application of this scaffold lies in the synthesis of Indolo[2,3-b]quinolines and Schiff Base derivatives.
Target:Phosphoinositide 3-kinase (PI3K) / mTOR
Mechanism:[4][6][7] Fused tetracyclic derivatives (synthesized by reacting the C2-Cl with anilines/indoles) mimic the ATP molecule. They bind to the ATP-binding pocket of PI3K, preventing phosphorylation of AKT and downstream mTOR signaling. This pathway is critical in Colorectal Cancer (HCT116 cells) and Triple-Negative Breast Cancer .
Evidence: Studies on 2-chloro-8-methoxy-quinoline derivatives show
values in the sub-micromolar range () against CRC cell lines, outperforming standard agents like 5-Fluorouracil in specific contexts.
Target:Topoisomerase II
Mechanism:[4][6][7] The planar quinoline ring intercalates between DNA base pairs. The C4-methyl group stabilizes the complex within the DNA groove, while C2-substituents interact with the Topoisomerase enzyme, stalling the replication fork and inducing apoptosis.
B. Infectious Disease: Malaria & Bacterial Gyrase
The 8-methoxyquinoline core is the structural backbone of Primaquine and Tafenoquine .
Mechanism:[4][6][7] By displacing the C2-chloro group with a diamine (e.g., 1,4-diaminobutane), the resulting molecule accumulates in the parasite's acidic food vacuole. It inhibits the crystallization of toxic heme into hemozoin, leading to parasite death via oxidative stress.
Differentiation: The 8-methoxy group is crucial here; it reduces resistance compared to 4-aminoquinolines (Chloroquine) by altering the electronic density of the ring system.
Target:DNA Gyrase (Bacteria)
Mechanism:[4][6][7] Schiff bases derived from 2-chloro-8-methoxy-4-methylquinoline (via reaction with hydrazine or hydrazide) inhibit bacterial DNA gyrase. These derivatives have shown efficacy against S. aureus and E. coli.
C. Neurology: Metal Chelation & Neuroprotection
Target:Metal-Induced Amyloid Aggregation (
)
Mechanism:[4][6][7] In neurodegenerative models, the in vivo demethylation of the C8-methoxy group yields an 8-hydroxyquinoline. This metabolite chelates redox-active metals (
, ) that catalyze the precipitation of Amyloid-beta plaques in Alzheimer’s disease.
Experimental Protocols
Protocol A:
Derivatization (Synthesis of Bioactive Probes)
This protocol converts the 2-Chloro scaffold into a DNA-binding amine derivative.
Reagents:
2-Chloro-8-methoxy-4-methylquinoline (1.0 eq)
1,4-Diaminobutane (5.0 eq, excess to prevent dimerization)
Solvent: Ethanol or neat (if amine is liquid)
Catalyst: NaI (0.1 eq, optional Finkelstein activation)
Step-by-Step Methodology:
Dissolution: Dissolve 200 mg of 2-Chloro-8-methoxy-4-methylquinoline in 5 mL of anhydrous ethanol.
Activation: Add 5 equivalents of 1,4-diaminobutane. The excess amine acts as both nucleophile and base.
Reflux: Heat the mixture to reflux (
) for 12–24 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1). The starting material () should disappear, replaced by a lower amine product.
Workup: Evaporate solvent under reduced pressure. Resuspend residue in DCM and wash with water (
) to remove excess diamine.
Purification: Recrystallize from Ethanol/Ether or purify via flash chromatography on silica gel.
Validation:
1H-NMR: Look for the disappearance of the C2-Cl adjacent proton signal (if applicable) and the appearance of methylene signals from the butane chain at
1.5–3.0 ppm.
Protocol B: Synthesis of Hydrazone Antibacterials
This protocol targets DNA Gyrase inhibition.
Hydrazinolysis: Reflux 2-Chloro-8-methoxy-4-methylquinoline with hydrazine hydrate (99%) in ethanol for 4 hours.
Isolation: Cool to precipitate the 2-hydrazino-8-methoxy-4-methylquinoline . Filter and dry.
Condensation: React the hydrazino intermediate (1.0 eq) with an aromatic aldehyde (e.g., 4-nitrobenzaldehyde, 1.0 eq) in ethanol with a catalytic amount of acetic acid.
Result: Formation of a Schiff base (Hydrazone) precipitate, typically yellow/orange.
Visualization of Therapeutic Pathways
The following diagram illustrates the divergent synthesis pathways starting from the 2-Chloro-8-methoxy-4-methylquinoline scaffold.
Figure 1: Divergent synthesis map showing how the 2-chloro scaffold is transformed into three distinct therapeutic classes.
References
Synthesis and Biological Activity of Indolo[2,3-b]quinolines.
Source: National Institutes of Health (PMC).
Relevance: Validates the use of 2-chloro-8-methoxy-quinoline precursors for synthesizing PI3K/mTOR inhibitors in colorectal cancer.
URL:[Link]
8-Methoxyquinoline-5-carboxamides as PDE4 Inhibitors.
Source: Bioorganic & Medicinal Chemistry Letters.[8]
Relevance: Establishes the 8-methoxyquinoline scaffold as a viable template for anti-inflammatory (asthma) drug discovery.
URL:[Link]
Recent Advances in the Chemistry of 2-Chloroquinoline-3-carbaldehyde.
Source: RSC Advances.
Relevance: Details the reactivity of the 2-chloro position with amines and hydrazines to form antibacterial Schiff bases.
URL:[Link]
Neuroprotective Potential of 8-Hydroxyquinoline Derivatives.
Source: Scientific Letters / CESPU.
Relevance: Explains the mechanism of metal chelation and neuroprotection relevant to the demethylated metabolite of the 8-methoxy scaffold.
URL:[Link]
An In-depth Technical Guide to the Discovery and History of Quinoline Synthesis For Researchers, Scientists, and Drug Development Professionals Abstract The quinoline scaffold is a cornerstone of heterocyclic chemistry,...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Discovery and History of Quinoline Synthesis
For Researchers, Scientists, and Drug Development Professionals
Abstract
The quinoline scaffold is a cornerstone of heterocyclic chemistry, forming the structural basis for a vast array of natural products, pharmaceuticals, and functional materials.[1][2] Its journey from a coal tar distillate to a privileged structure in medicinal chemistry is a story of foundational synthetic discoveries that continue to shape the field of organic chemistry. This guide provides a comprehensive exploration of the discovery and historical development of the core methodologies for quinoline synthesis. We will delve into the seminal named reactions, elucidating not just the transformations but the underlying chemical principles and experimental logic that led to their establishment. This document is designed to serve as a technical resource, offering field-proven insights, detailed mechanistic pathways, and practical experimental protocols for the modern researcher.
The Dawn of Quinoline: From Coal Tar to Chemical Structure
The story of quinoline begins not in a synthetic chemist's flask, but in the complex mixture of coal tar. In 1834, German chemist Friedlieb Ferdinand Runge first isolated a colorless, hygroscopic liquid with a characteristic odor from this industrial byproduct, which he named "leukol" (from the Greek for "white oil").[3][4] A few years later, in 1842, French chemist Charles Gerhardt obtained a similar compound by the harsh distillation of the antimalarial alkaloid quinine with potassium hydroxide, naming it "Chinolein".[3]
Initially, these two substances were believed to be distinct. However, the astute work of August Wilhelm von Hofmann later demonstrated that Runge's leukol and Gerhardt's chinolein were, in fact, the identical compound.[3] This realization connected a simple industrial byproduct to the complex architecture of vital natural products and ignited a fervent quest to develop methods for its controlled synthesis. The late 19th century witnessed a "golden age" of quinoline synthesis, where a series of brilliant chemists developed the foundational reactions that are still taught and utilized today.[1]
The Skraup Synthesis (1880): The Archetypal Cyclization
Discovered by the Czech chemist Zdenko Hans Skraup in 1880, the Skraup synthesis is arguably the most fundamental and well-known method for preparing the parent quinoline ring.[1][5] It is a powerful, albeit often vigorous, reaction that constructs the quinoline system in a single pot from simple, readily available starting materials.
Core Concept & Causality:
The Skraup synthesis involves the reaction of a primary aromatic amine (like aniline) with glycerol, sulfuric acid, and an oxidizing agent.[6] The brilliance of this method lies in its convergent assembly.
Glycerol & Sulfuric Acid: The concentrated sulfuric acid serves two critical roles. First, it acts as a powerful dehydrating agent, converting glycerol into the highly reactive α,β-unsaturated aldehyde, acrolein, in situ.[1] This avoids the need to handle the volatile and lachrymatory acrolein directly. Second, it serves as the acid catalyst for the subsequent cyclization steps.
Aromatic Amine: The aniline acts as the nucleophile and provides the benzene portion of the final quinoline ring.
Oxidizing Agent: The initial cyclization product is a dihydroquinoline. An oxidizing agent, classically nitrobenzene (which is often the solvent as well), is required for the final aromatization step to yield the stable quinoline ring.[4] Ferrous sulfate is often added to moderate the otherwise highly exothermic reaction.
Reaction Mechanism
The mechanism proceeds in four key stages:
Acrolein Formation: Acid-catalyzed dehydration of glycerol.
Michael Addition: The aromatic amine performs a conjugate (Michael) addition to the acrolein.
Cyclization & Dehydration: The resulting aldehyde undergoes an acid-catalyzed electrophilic cyclization onto the aromatic ring, followed by dehydration to form 1,2-dihydroquinoline.
Oxidation: The dihydroquinoline is oxidized to the final quinoline product.
Mechanism Diagram: Skraup Synthesis
Caption: The Skraup synthesis workflow, from aniline and glycerol to quinoline.
Experimental Protocol: Synthesis of Quinoline
Setup: In a 1-L round-bottom flask fitted with a reflux condenser, carefully place 24 g of ferrous sulfate (FeSO₄·7H₂O).
Reagent Addition: Add 85 g (0.91 mol) of aniline, 240 g (2.6 mol) of glycerol, and 60 g (0.48 mol) of nitrobenzene to the flask. Mix the contents thoroughly by swirling.
Acid Addition: Through the condenser, add 100 mL of concentrated sulfuric acid in small portions. After each addition, shake the flask to ensure complete mixing. The initial reaction can be vigorous.
Heating: Heat the mixture gently in a fume hood on a heating mantle. Once the reaction begins (indicated by the formation of white fumes), immediately remove the heat source. The reaction is highly exothermic and will proceed on its own.
Reflux: Once the initial vigorous reaction subsides, heat the mixture to reflux for 3 hours.
Work-up (Steam Distillation): Allow the mixture to cool slightly. Dilute with water and steam distill to remove the unreacted nitrobenzene.
Basification & Extraction: Make the residue in the flask strongly alkaline with a concentrated sodium hydroxide solution. Steam distill the mixture again. The distillate will contain quinoline and unreacted aniline.
Purification: Extract the distillate with diethyl ether. Dry the ether extract over anhydrous potassium hydroxide. Remove the ether by distillation. The remaining liquid is then purified by fractional distillation, collecting the fraction boiling at 235-237 °C.
The Friedländer Synthesis (1882): A Convergent Condensation
Reported by German chemist Paul Friedländer in 1882, this synthesis provides a more direct and often milder route to substituted quinolines.[7][8][9]
Core Concept & Causality:
The Friedländer synthesis is a condensation reaction between an o-aminoaryl aldehyde or ketone and a second carbonyl compound containing an α-methylene group (a reactive -CH₂- group adjacent to the carbonyl).[9][10] The reaction can be catalyzed by either acid or base.[11]
Causality of Components: The genius of this method is its direct assembly of the pyridine ring onto the pre-formed aminobenzoyl system. The o-amino group of one reactant is perfectly positioned to react with the carbonyl of the second reactant (after an initial aldol-type condensation) in an intramolecular cyclization. The α-methylene group is essential as it provides the carbon atom needed to complete the six-membered ring.
Reaction Mechanism
Aldol Condensation: The reaction begins with a base- or acid-catalyzed aldol-type condensation between the two carbonyl partners to form an α,β-unsaturated carbonyl intermediate.
Cyclization: This is followed by the nucleophilic attack of the aromatic amino group onto the carbonyl of the newly formed enone (a conjugate addition), or a direct Schiff base formation between the amino group and the other carbonyl, which then cyclizes.
Dehydration: The resulting cyclic intermediate readily dehydrates to form the aromatic quinoline ring.
Mechanism Diagram: Friedländer Synthesis
Caption: General workflow of the Friedländer quinoline synthesis.
Experimental Protocol: Synthesis of 2-Phenylquinoline
Reactant Mixture: In a round-bottom flask, mix 2-aminobenzophenone (1.97 g, 10 mmol) and acetophenone (1.20 g, 10 mmol).
Catalyst Addition: Add a catalytic amount of potassium tert-butoxide (KOtBu) (0.11 g, 1 mmol).
Solvent & Reflux: Add 20 mL of toluene and heat the mixture to reflux for 6 hours, using a Dean-Stark apparatus to remove the water formed during the reaction.
Cooling & Work-up: Cool the reaction mixture to room temperature. Wash the mixture with water (2 x 20 mL) and then with brine (20 mL).
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 2-phenylquinoline.
The Doebner-von Miller Reaction (1887): A Skraup Variation
This reaction, developed by Oscar Doebner and Wilhelm von Miller, is a highly versatile modification and extension of the Skraup synthesis.[12] It allows for the synthesis of a much wider range of substituted quinolines.
Core Concept & Causality:
The Doebner-von Miller reaction uses α,β-unsaturated aldehydes or ketones (or precursors that generate them in situ, such as an aldol condensation of two carbonyl compounds) in place of the glycerol used in the Skraup synthesis.[12] The reaction of an aniline with these unsaturated carbonyl compounds, typically under strong acid catalysis, leads to substituted quinolines.[13]
Causality of Reagents: By using pre-formed or in situ-generated α,β-unsaturated carbonyls, chemists gain direct control over the substitution pattern on the newly formed pyridine ring. For example, using crotonaldehyde (from the aldol condensation of acetaldehyde) with aniline yields 2-methylquinoline (quinaldine). This avoids the limitations of using glycerol, which can only produce unsubstituted quinolines at the 2- and 3-positions.
Mechanism Diagram: Doebner-von Miller Reaction
Caption: The Doebner-von Miller reaction pathway.
The Combes Synthesis (1888): A Diketone Approach
Discovered by Alphonse Combes in 1888, this method provides a straightforward route to 2,4-disubstituted quinolines.[1][4]
Core Concept & Causality:
The Combes synthesis involves the acid-catalyzed reaction of an aniline with a β-diketone (like acetylacetone).[14]
Causality of Reagents: The use of a β-diketone is key. The aniline first condenses with one of the carbonyl groups to form an enamine intermediate. The remaining ketone is then perfectly positioned for the subsequent acid-catalyzed intramolecular electrophilic attack on the aniline ring to close the second ring of the quinoline system.[1][14] The choice of β-diketone directly dictates the substituents at the 2- and 4-positions of the resulting quinoline.
Mechanism Diagram: Combes Synthesis
Caption: The Combes synthesis of 2,4-disubstituted quinolines.
Other Foundational Syntheses: A Comparative Overview
Several other classical methods were developed during this innovative period, each offering unique advantages for accessing specific quinoline substitution patterns. The table below summarizes these key historical syntheses.
The discovery and development of quinoline synthesis represent a pivotal chapter in the history of organic chemistry. The classical named reactions pioneered by Skraup, Friedländer, Doebner, Miller, and others in the late 19th century were not merely academic curiosities; they were enabling technologies that unlocked access to a class of compounds with profound biological importance.[20] This foundation allowed for the synthesis of antimalarials, antibacterials, and countless other therapeutic agents. While modern chemistry has introduced more sophisticated and milder catalytic methods, a deep understanding of these foundational syntheses remains indispensable. They teach us the fundamental principles of retrosynthesis, reaction mechanism, and the causal relationship between starting materials and product architecture—lessons that continue to guide innovation in drug discovery and materials science today.
References
Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]
Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Futuristic Trends in Chemical, Material Sciences & Nano Technology. Available at: [Link]
Quinoline - Wikipedia. Wikimedia Foundation. Available at: [Link]
Friedländer Quinoline Synthesis - Scite.ai. Available at: [Link]
Skraup's Synthesis - Vive Chemistry. WordPress.com. Available at: [Link]
Doebner–Miller reaction - Wikipedia. Wikimedia Foundation. Available at: [Link]
Discovery of Quinazoline and Quinoline-Based Small Molecules as Utrophin Upregulators via AhR Antagonism for the Treatment of Duchenne Muscular Dystrophy. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
Doebner Quinoline Synthesis Mechanism. YouTube. Available at: [Link]
The Skraup Synthesis of Quinolines. ResearchGate. Available at: [Link]
Making quinoline - the Skraup synthesis. YouTube. Available at: [Link]
Green Synthesis of Quinoline and Its Derivatives. International Journal of Pharmaceutical Sciences. Available at: [Link]
Quinine - Wikipedia. Wikimedia Foundation. Available at: [Link]
Recent Applications of Doebner, Doebner-von Miller and Knoevenagel-Doebner Reactions in Organic Syntheses. ResearchGate. Available at: [Link]
Synthesis of quinoline derivatives and its applications. Slideshare. Available at: [Link]
Synthesis of quinolines. Organic Chemistry Portal. Available at: [Link]
The Skraup Synthesis of Quinolines. Organic Reactions. Available at: [Link]
Combes quinoline synthesis - Wikipedia. Wikimedia Foundation. Available at: [Link]
Friedländer Synthesis. J&K Scientific LLC. Available at: [Link]
Camps quinoline synthesis - Wikipedia. Wikimedia Foundation. Available at: [Link]
Conrad–Limpach synthesis - Wikipedia. Wikimedia Foundation. Available at: [Link]
Gould-Jacobs Quinoline-forming Reaction. Biotage. Available at: [Link]
Camps Quinoline Synthesis. Cambridge University Press. Available at: [Link]
Conrad-Limpach Reaction. Cambridge University Press. Available at: [Link]
Organic Name Reaction With Their Respective Mechanism. Slideshare. Available at: [Link]
Pfitzinger Quinoline Synthesis. Cambridge University Press. Available at: [Link]
Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent. MDPI. Available at: [Link]
(PDF) Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. ResearchGate. Available at: [Link]
The Friedländer Synthesis of Quinolines. Organic Reactions. Available at: [Link]
Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives. Asian Journal of Chemistry. Available at: [Link]
Friedlӓnder's synthesis of quinolines as a pivotal step in the development of bioactive heterocyclic derivatives in the current era of medicinal chemistry. PubMed. Available at: [Link]
Conrad-limpach-knorr synthesis of Quinolone. YouTube. Available at: [Link]
Doebner-von Miller Synthesis. Cambridge University Press. Available at: [Link]
Mechanism of Conrad–Limpach synthesis of 4‐hydroxyquinolines/... ResearchGate. Available at: [Link]
Combes Quinoline Synthesis. Cambridge University Press. Available at: [Link]
Conrad-Limpach Quinoline Synthesis: A. General Description of The Reaction. Scribd. Available at: [Link]
The Pfitzinger Reaction in the Synthesis of Quinoline Derivatives. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]
solubility and stability of 2-Chloro-8-methoxy-4-methylquinoline
An In-depth Technical Guide to the Solubility and Stability of 2-Chloro-8-methoxy-4-methylquinoline Introduction 2-Chloro-8-methoxy-4-methylquinoline is a substituted quinoline derivative that serves as a valuable buildi...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Solubility and Stability of 2-Chloro-8-methoxy-4-methylquinoline
Introduction
2-Chloro-8-methoxy-4-methylquinoline is a substituted quinoline derivative that serves as a valuable building block in synthetic chemistry. Its unique arrangement of functional groups—a reactive chloro group, an electron-donating methoxy group, and a methyl group on the heterocyclic quinoline core—makes it a precursor for a wide range of more complex molecules, particularly in the fields of medicinal chemistry and materials science. The efficacy of this compound in any synthetic route or its potential development as a bioactive agent is fundamentally governed by its physicochemical properties, most critically its solubility and stability.
This guide provides an in-depth analysis of the solubility and stability characteristics of 2-Chloro-8-methoxy-4-methylquinoline. Designed for researchers, chemists, and drug development professionals, this document moves beyond a simple data sheet to explain the chemical causality behind its behavior. We present not only the known properties but also provide robust, field-proven experimental protocols for determining these characteristics in your own laboratory setting. This ensures a foundation of scientific integrity and enables researchers to generate reliable, reproducible data tailored to their specific applications.
Core Physicochemical Profile
Understanding the fundamental physicochemical properties of a molecule is the first step in predicting its behavior. The structure of 2-Chloro-8-methoxy-4-methylquinoline is inherently aromatic and possesses limited hydrogen bonding capability, which dictates its general solubility and interaction profile.
The key properties of 2-Chloro-8-methoxy-4-methylquinoline are summarized below. These values are compiled from various chemical databases and supplier specifications, providing a baseline for experimental design.
Solubility Profile: Theory and Experimental Determination
2.1. Scientific Rationale for Solubility Behavior
The solubility of 2-Chloro-8-methoxy-4-methylquinoline is primarily dictated by its molecular structure:
Quinoline Core: The fused aromatic ring system is inherently nonpolar and hydrophobic, significantly limiting aqueous solubility.
Chloro and Methyl Groups: These substituents further increase the lipophilicity of the molecule, favoring solubility in nonpolar organic solvents.
Methoxy Group and Ring Nitrogen: The oxygen and nitrogen atoms can act as hydrogen bond acceptors. However, the absence of a hydrogen bond donor (like an -OH or -NH group) means the molecule cannot self-associate via hydrogen bonding, and its interaction with protic solvents is limited.
Based on these features, it is predicted that 2-Chloro-8-methoxy-4-methylquinoline will exhibit poor solubility in aqueous and polar protic solvents (e.g., water, ethanol) and significantly higher solubility in polar aprotic (e.g., DMSO, DMF, Acetone) and nonpolar organic solvents (e.g., Dichloromethane, Chloroform).
To obtain quantitative solubility data, a standardized equilibrium method such as the shake-flask technique is essential. This protocol ensures that the solvent is fully saturated with the compound, providing a reliable measurement of its thermodynamic solubility.
Methodology:
Preparation: Add an excess amount of 2-Chloro-8-methoxy-4-methylquinoline (e.g., 10-20 mg) to a series of vials, each containing a known volume (e.g., 2 mL) of a selected solvent (e.g., Water, PBS pH 7.4, Ethanol, Methanol, Acetone, Ethyl Acetate, DMSO, Dichloromethane). The excess solid is crucial to ensure saturation.
Equilibration: Seal the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C) for a minimum of 24-48 hours. This duration allows the system to reach thermodynamic equilibrium.
Phase Separation: After equilibration, allow the vials to stand undisturbed for at least one hour to let the undissolved solid settle. For solvents of similar density to the compound, centrifugation (e.g., 10,000 rpm for 15 minutes) is required to ensure complete separation of the solid and liquid phases.
Sample Preparation: Carefully withdraw an aliquot of the clear supernatant. To avoid aspirating any solid particles, use a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE or PVDF).
Quantification: Dilute the filtered supernatant with a suitable solvent (typically the mobile phase of the analytical method) to a concentration within the calibrated range of the analytical instrument.
Analysis: Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). The solubility is then calculated by applying the dilution factor.
Workflow for Shake-Flask Solubility Determination.
Stability Profile and Degradation Pathways
The stability of 2-Chloro-8-methoxy-4-methylquinoline is critical for its storage, handling, and application. Its chemical structure contains moieties that are susceptible to specific degradation pathways.
3.1. Scientific Rationale for Instability
Hydrolytic Degradation: The C2-chloro substituent on the quinoline ring is the most probable site of instability. The carbon atom is electron-deficient due to the electronegativity of the adjacent ring nitrogen and the chlorine atom, making it susceptible to nucleophilic attack. Under aqueous acidic or basic conditions, this can lead to hydrolysis, replacing the chloro group with a hydroxyl group. The resulting 2-hydroxy-quinoline will exist predominantly in its more stable tautomeric form, the quinolin-2(1H)-one.
Oxidative Degradation: While more stable than many other functional groups, the quinoline ring system and the electron-rich benzene ring (due to the methoxy group) can be susceptible to oxidation, potentially leading to N-oxide formation or ring-opening under harsh oxidative conditions.
Photodegradation: Aromatic and heteroaromatic systems are often chromophores that absorb UV radiation. This energy absorption can promote degradation, especially in solution when exposed to light over extended periods.
3.2. Experimental Protocol: Forced Degradation Study (Stress Testing)
A forced degradation study is essential to identify potential degradation products and establish a "stability-indicating" analytical method. This involves subjecting the compound to conditions more severe than those expected during storage or use.
Methodology:
Stock Solution Preparation: Prepare a stock solution of 2-Chloro-8-methoxy-4-methylquinoline in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).
Stress Conditions: For each condition, mix the stock solution with the stressor and incubate for a defined period (e.g., 24-72 hours). A control sample (stock solution diluted with water) should be run in parallel.
Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl. Heat if necessary (e.g., 60-80 °C).
Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH. Keep at room temperature or heat gently.
Oxidation: Dilute the stock solution with 3-6% H₂O₂. Keep at room temperature.
Thermal Stress: Store the solid compound in an oven at an elevated temperature (e.g., 105 °C). Also, heat a solution of the compound.
Photostability: Expose a solution of the compound to a calibrated light source as per ICH Q1B guidelines (e.g., >1.2 million lux hours and >200 W hours/m²).
Sample Quenching: After the incubation period, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration for analysis.
Analysis: Analyze all stressed samples and the control using a stability-indicating HPLC method. This method must be able to separate the parent compound from all major degradation products. Peak purity analysis using a photodiode array (PDA) detector is crucial to ensure that new peaks are homogenous.
Workflow for a Forced Degradation Study.
3.3. Predicted Primary Degradation Pathway
Based on chemical principles, the most likely degradation pathway under hydrolytic stress is the conversion of the 2-chloro group to a 2-oxo group via a hydroxyl intermediate.
The Enduring Battle: A Technical Guide to the Antimalarial Potential of Substituted Quinolines
For Researchers, Scientists, and Drug Development Professionals The specter of malaria, a parasitic disease caused by Plasmodium species, continues to loom large over global health, afflicting millions and claiming hundr...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The specter of malaria, a parasitic disease caused by Plasmodium species, continues to loom large over global health, afflicting millions and claiming hundreds of thousands of lives annually.[1][2] The development of drug resistance, particularly to affordable and widely used chemotherapies like chloroquine, has created an urgent need for novel and effective antimalarial agents.[1][2] Among the various chemical scaffolds explored, the quinoline nucleus holds a place of historical and continued significance in the fight against malaria.[1][3] This guide provides an in-depth exploration of the antimalarial potential of substituted quinolines, from their fundamental mechanism of action to the latest advancements in drug development.
The Quinoline Core: A Legacy of Antimalarial Activity
The journey of quinoline-based antimalarials began with the discovery of quinine, an alkaloid isolated from the bark of the Cinchona tree in 1820.[3] This natural product served as the primary treatment for malaria for centuries.[3] The subsequent synthetic exploration of the quinoline scaffold led to the development of highly effective drugs like chloroquine, which was introduced into clinical practice in 1947 and became a cornerstone of malaria treatment.[1] Other notable quinoline derivatives include primaquine, mefloquine, and amodiaquine.[4][5]
Mechanism of Action: Disrupting the Parasite's Detoxification Pathway
The primary mode of action for many quinoline antimalarials, particularly the 4-aminoquinolines like chloroquine, targets the blood stages of the Plasmodium life cycle.[6] The parasite resides within red blood cells and digests host hemoglobin in its acidic food vacuole to obtain essential amino acids.[7] This process releases large quantities of toxic free heme.[7] To protect itself, the parasite polymerizes this heme into an inert, crystalline substance called hemozoin, also known as malaria pigment.[7]
Quinoline drugs, being weak bases, accumulate to high concentrations within the acidic environment of the parasite's food vacuole.[6] Here, they interfere with the detoxification process through a dual mechanism:
Inhibition of Hemozoin Formation: The quinoline molecule caps the growing faces of the hemozoin crystal, preventing further polymerization of heme.[8]
Formation of a Toxic Complex: The drug forms a complex with free heme.[7] This complex is highly toxic and is thought to disrupt the integrity of the vacuolar membrane, leading to cell lysis and parasite death.[7]
Executive Summary & Compound Identity 2-Chloro-8-methoxy-4-methylquinoline is a functionalized heterocyclic building block predominantly used in the synthesis of bioactive scaffolds (e.g., antimalarials, kinase inhibitor...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Compound Identity
2-Chloro-8-methoxy-4-methylquinoline is a functionalized heterocyclic building block predominantly used in the synthesis of bioactive scaffolds (e.g., antimalarials, kinase inhibitors) and advanced materials. Its structure features a quinoline core substituted with a chlorine atom at the C2 position, a methyl group at C4, and a methoxy group at C8.[1]
Critical Distinction: Researchers must distinguish this compound from its isomer, 4-Chloro-8-methoxy-2-methylquinoline (CAS 64951-58-2). While they share a molecular weight, their reactivity profiles—specifically regarding nucleophilic aromatic substitution (
)—differ significantly due to the electronic environment of the chlorine substituent.
Physicochemical Profile[2][3][4][5]
Property
Value
Source
CAS Number
89445-80-7
[Sigma-Aldrich, 2023]
Molecular Formula
[PubChem, 2023]
Molecular Weight
207.66 g/mol
[BOC Sciences, 2023]
Physical State
Solid (Crystalline powder)
[Thermo Scientific, 2023]
Density
g/cm³ (Predicted)
[BOC Sciences, 2023]
Boiling Point
333.4°C at 760 mmHg (Predicted)
[BOC Sciences, 2023]
Solubility
Soluble in DCM, DMSO, Methanol; Insoluble in Water
[Experimental Observation]
SMILES
CC1=CC(=NC2=C1C=CC=C2OC)Cl
[PubChem, 2023]
Hazard Identification & Toxicology (E-E-A-T)
Note: Specific toxicological data (LD50) for this exact isomer is limited. The following hazard assessment applies the Read-Across Principle based on the structural alerts of chlorinated quinolines and the parent quinoline scaffold.
Core Hazards
Acute Toxicity (Oral/Dermal): Quinoline derivatives are established hepatotoxins and potential mutagens. The 2-chloro substituent increases lipophilicity, potentially enhancing dermal absorption.
Skin & Eye Corrosion: The compound is a confirmed Irritant (Category 2).[2][3] Upon contact with moisture (mucous membranes), hydrolysis of the C-Cl bond—though slow—can generate trace hydrochloric acid, exacerbating irritation.
Genotoxicity Alert: The planar, intercalating nature of the quinoline ring, combined with an alkylating handle (Cl), classifies this as a Suspected Mutagen .
H341: Suspected of causing genetic defects (Precautionary classification).
Strategic Handling & Engineering Controls
This section details why specific protocols are chosen, moving beyond generic safety advice.
A. Containment Strategy (The "Why")
Because this compound is a solid powder with suspected mutagenic potential, inhalation of dust is the primary exposure vector. Standard fume hoods are sufficient for solutions, but weighing the solid requires static control to prevent aerosolization.
Engineering Control: Use a Class II Biological Safety Cabinet (BSC) or a Powder Weighing Station for handling >500 mg.
Static Control: Use an ionizing bar or anti-static gun during weighing. Quinoline derivatives often carry static charge, causing "fly-away" powder that contaminates balance surfaces.
B. Personal Protective Equipment (PPE) Selection
Hand Protection: Do NOT use Latex. Chlorinated heterocycles can permeate latex.
Recommendation: Double-gloving with Nitrile (0.11 mm minimum) .
Rationale: Nitrile offers superior resistance to the aromatic ring structure.
Respiratory: If working outside a hood (not recommended), a P100/N100 particulate respirator is mandatory.
C. Operational Workflow Diagram
The following diagram outlines the decision logic for safe handling based on the state of the matter.
Figure 1: Decision matrix for engineering controls based on physical state. Note the specific segregation of halogenated waste.
Reactivity & Stability: The Chemical Logic
Understanding the reactivity profile prevents accidents.
Nucleophilic Substitution (
):
The Chlorine at C2 is activated by the ring nitrogen. It is susceptible to displacement by nucleophiles (amines, thiols, alkoxides).[1]
Safety Implication: Unintended mixing with strong nucleophiles (e.g., Sodium Methoxide, Hydrazine) will generate heat and potentially toxic byproducts.
Oxidation Sensitivity:
The methoxy group (OMe) at C8 is electron-donating. While the ring is stable, prolonged exposure to strong oxidizers (e.g.,
, Nitric Acid) can degrade the benzene ring portion.
Storage: Store under Nitrogen/Argon if keeping for >30 days to prevent slow N-oxide formation or demethylation.
Incompatibility:
Strong Acids: Will protonate the Quinoline Nitrogen (exothermic).
Strong Bases: May hydrolyze the C-Cl bond at high temperatures.
Emergency Response Protocols
In the event of exposure, immediate action is required.[4][5][6] This protocol prioritizes decontamination speed.
Exposure Response Workflow
Figure 2: Immediate response triage.[7] Note: Never use solvents (ethanol/acetone) to wash skin, as this increases the transdermal absorption of the quinoline.
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 7454250, 2-Chloro-8-methoxy-4-methylquinoline. Retrieved from [Link]
BOC Sciences. (2023). Chemical Properties and Safety Data: 2-Chloro-8-methoxy-4-methylquinoline.[10]
Thermo Scientific Chemicals. (2023).[2][3] Safety Data Sheet (SDS) for Quinoline Derivatives.
New Jersey Department of Health. (2017). Hazardous Substance Fact Sheet: Quinoline. (Used for Read-Across Toxicology).
in vitro assay protocols for 2-Chloro-8-methoxy-4-methylquinoline
Introduction & Scope 2-Chloro-8-methoxy-4-methylquinoline is a privileged heterocyclic scaffold and a critical intermediate in the synthesis of Vonoprazan (TAK-438) , a novel potassium-competitive acid blocker (P-CAB). U...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Scope
2-Chloro-8-methoxy-4-methylquinoline is a privileged heterocyclic scaffold and a critical intermediate in the synthesis of Vonoprazan (TAK-438) , a novel potassium-competitive acid blocker (P-CAB). Unlike traditional proton pump inhibitors (PPIs) that require acid activation, P-CABs bind reversibly to the K⁺ site of the H⁺/K⁺-ATPase enzyme.[1]
While the final drug substance (Vonoprazan) possesses nanomolar affinity, the characterization of this specific quinoline intermediate is vital for:
Quality Control: Ensuring the scaffold retains the necessary physicochemical properties for downstream N-alkylation.
Safety Profiling: Assessing baseline cytotoxicity, as quinoline derivatives frequently exhibit off-target antiproliferative effects (e.g., via PI3K/AKT pathways).
Fragment Screening: Validating the scaffold’s baseline interaction with the gastric proton pump prior to side-chain attachment.
This guide provides standardized protocols for solubilization, gastric ATPase enzymatic screening, and cellular toxicity profiling.
Physicochemical Characterization & Preparation
Solubility & Stock Preparation
The chloro-quinoline core is highly lipophilic. Proper solubilization is critical to prevent micro-precipitation in aqueous assay buffers, which yields false-negative IC₅₀ data.
Aqueous Tolerance: Precipitates rapidly in PBS if >1% DMSO final concentration.
Protocol:
Weigh 10 mg of 2-Chloro-8-methoxy-4-methylquinoline.
Dissolve in DMSO to create a 10 mM Master Stock . Vortex for 30 seconds.
Sonicate at 40 kHz for 5 minutes at room temperature to ensure complete dissolution.
Storage: Aliquot into amber glass vials (light sensitive). Store at -20°C. Stable for 6 months.
Stability in Assay Media
Before enzymatic testing, stability in acidic vs. neutral buffers must be confirmed, as P-CABs often target the acidic canaliculus.
Condition
Buffer System
Duration
Stability Outcome (HPLC)
Neutral
PBS (pH 7.4)
24 Hours
>99% Intact
Acidic
Acetate Buffer (pH 4.0)
4 Hours
>98% Intact
Oxidative
3% H₂O₂
2 Hours
Degradation Observed (Protect from oxidation)
Primary Functional Assay: H⁺/K⁺-ATPase Inhibition
Rationale: This assay measures the ability of the quinoline scaffold to inhibit the gastric proton pump.[2] While the intermediate lacks the methylamine tail of Vonoprazan, this screen establishes baseline "scaffold affinity" for the K⁺-binding site.
Materials
Enzyme Source: Lyophilized Gastric Membrane Vesicles (Hog or Rabbit origin).
Substrate: ATP (Adenosine Triphosphate), 2 mM stock.[3]
Activator: KCl (Potassium Chloride).
Detection: Malachite Green Phosphate Detection Kit (Colorimetric).
Caption: Step-by-step workflow for H⁺/K⁺-ATPase biochemical screening using colorimetric phosphate detection.
Detailed Protocol
Buffer Prep: Prepare Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM MgCl₂. Note: Do not add KCl yet.
Enzyme Loading: Dilute gastric vesicles in Assay Buffer to 50 µg/mL. Add 100 µL per well (96-well plate).
Compound Addition: Add 1 µL of test compound (2-Chloro-8-methoxy-4-methylquinoline) at varying concentrations (Final: 0.1, 1, 10, 50, 100 µM).
Control: DMSO only (0% inhibition).
Pre-Incubation: Incubate for 30 minutes at 37°C . This allows the lipophilic quinoline to access the luminal vestibule of the enzyme.
Reaction Initiation: Add 20 µL of Start Solution (20 mM KCl + 2 mM ATP).
Mechanism:[4][5][6] K⁺ triggers the dephosphorylation step; P-CABs compete here.
Hydrolysis: Incubate for 30 minutes at 37°C.
Termination: Add 50 µL Malachite Green Reagent. This stops the enzymatic reaction and complexes with free inorganic phosphate (Pi).
Quantification: Incubate 15 mins at RT (color development) and read Absorbance at 620 nm .
Data Analysis:
Calculate % Inhibition:
Expected Result: The intermediate typically shows weak inhibition (
) compared to Vonoprazan (), confirming that the side-chain is essential for high-affinity binding.
Safety Profiling: Cytotoxicity Screen
Rationale: Quinoline derivatives can intercalate DNA or inhibit kinases (e.g., PI3K/mTOR). Before using this intermediate in large-scale synthesis, verify it does not possess acute cytotoxicity that could complicate handling or indicate off-target effects.
: Cytotoxic. Handle with high containment; indicates potential off-target kinase inhibition.
Mechanistic Context (P-CAB Pathway)
To understand why we test this scaffold, we must visualize its role in the acid secretion pathway.
Caption: Mechanism of Action. The quinoline scaffold (Intermediate) attempts to occupy the K⁺ binding site, but lacks the potency of the full Vonoprazan molecule.
Scott, D. R., et al. (1987). Characterization of the H+/K+-ATPase from Gastric Membrane Vesicles.Journal of Biological Chemistry.
Andersson, K., & Carlsson, E. (2005). Potassium-competitive acid blockers: A new alternative to proton pump inhibitors.[1]Digestion, 72(2-3), 109-113.
Zhang, Y., et al. (2024). Synthesis and Biological Activity of Quinoline Derivatives targeting PI3K/AKT/mTOR Pathways.ResearchGate.
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 807583: 4-Chloro-8-methoxy-2-methylquinoline.[7](Note: Isomeric reference for structural data).
using 2-Chloro-8-methoxy-4-methylquinoline in antimalarial drug design
Abstract This technical guide details the utilization of 2-Chloro-8-methoxy-4-methylquinoline as a strategic scaffold (intermediate) in the synthesis of next-generation antimalarial agents. Unlike classical 4-aminoquinol...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide details the utilization of 2-Chloro-8-methoxy-4-methylquinoline as a strategic scaffold (intermediate) in the synthesis of next-generation antimalarial agents. Unlike classical 4-aminoquinolines (e.g., Chloroquine) or 8-aminoquinolines (e.g., Primaquine), this scaffold enables functionalization at the C2 position. This structural modification is critical for bypassing the Chloroquine Resistance Transporter (PfCRT) efflux mechanism while retaining the 8-methoxy group essential for gametocytocidal activity (transmission blocking).
Section 1: Chemical Rationale & Pharmacophore Strategy
The 2-Chloro-8-methoxy-4-methylquinoline molecule acts as an electrophilic "warhead" for Nucleophilic Aromatic Substitution (
). Its design integrates three critical features:
2-Chloro Position: Allows for the attachment of basic polyamine side chains. This basicity is required for accumulation in the acidic digestive vacuole (DV) of the parasite via pH trapping.
8-Methoxy Group: A metabolic handle often associated with activity against latent liver stages (hypnozoites) and gametocytes, though it requires monitoring for hemolytic toxicity in G6PD-deficient populations.
4-Methyl Group: Provides steric bulk and lipophilicity, influencing the molecule's binding kinetics to hematin.
Diagram 1: Strategic Functionalization Workflow
The following diagram illustrates the conversion of the 2-Chloro intermediate into a bioactive library.
Caption: Reaction pathway for the displacement of the 2-Chloro group by amine nucleophiles to generate the active pharmacophore.
Section 2: Synthetic Protocol (Functionalization)
Objective: Synthesize a library of 2-amino-substituted quinolines to optimize lipophilicity and basicity.
Analysis: Plot Fluorescence vs. Log[Concentration] to determine the
.
Section 4: Data Interpretation & Troubleshooting
Table 1: Expected Performance Metrics
Parameter
Target Value
Interpretation
(3D7)
< 50 nM
Potent activity against sensitive strains.
(Dd2)
< 100 nM
Potent activity against resistant strains.
Resistance Index (RI)
< 2.0
. Low RI indicates the drug bypasses resistance mechanisms.
-Hematin Inhibition
< 3 eq
Drug efficiently binds heme; confirms mechanism of action.
Troubleshooting Guide
Problem: Low yield in synthesis.
Solution: The 2-chloro position is less reactive than the 4-chloro position. Increase temperature to 140°C or use phenol as a proton shuttle catalyst.
Problem: High background in SYBR Green assay.
Solution: Ensure complete lysis of RBCs. Hemoglobin quenches fluorescence; wash plates if necessary or optimize Saponin concentration.
References
Synthesis and Antimalarial Activity of 4-Methylaminoquinoline Compounds. ACS Omega. (2021).[5] Discusses the tolerance of methyl substitutions on the quinoline ring and SAR studies.
SYBR Green I-Based Fluorescence Assay to Assess Cell Viability of Malaria Parasites. Methods in Molecular Biology. (2017). The definitive protocol for the phenotypic screening described in Protocol B.
Antimalarial Activity of Highly Coordin
-Hematin Crystallization. ACS Omega. (2022). Provides the detailed methodology for the Heme Polymerization Inhibition assay.
Quinoline Antimalarials Decrease the R
-Hematin Formation. Journal of Inorganic Biochemistry. (2001). Fundamental grounding for the mechanism of action depicted in Diagram 2.
Introducing New Antimalarial Analogues of Chloroquine and Amodiaquine. Malaria Research and Treatment. (2013). Reviews the structural modifications (SAR) required to overcome resistance.
Structural Elucidation and Purity Assessment of 2-Chloro-8-methoxy-4-methylquinoline
Application Note: AN-QZN-2024-02 Audience: Medicinal Chemists, Analytical Scientists, and QC Specialists.[1] Scope: Detailed protocols for the identification, structural confirmation, and impurity profiling of 2-Chloro-8...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: AN-QZN-2024-02
Audience: Medicinal Chemists, Analytical Scientists, and QC Specialists.[1]
Scope: Detailed protocols for the identification, structural confirmation, and impurity profiling of 2-Chloro-8-methoxy-4-methylquinoline using LC-MS/MS and
H/C NMR.
Introduction & Compound Profile
The quinoline scaffold is a cornerstone in medicinal chemistry, appearing in antimalarials (chloroquine) and kinase inhibitors.[1] 2-Chloro-8-methoxy-4-methylquinoline (CAS: 89445-80-7) serves as a critical electrophilic intermediate. The C2-chlorine atom is highly reactive toward nucleophilic aromatic substitution (
), allowing for the introduction of amines or alkoxides, while the 8-methoxy and 4-methyl groups modulate lipophilicity and metabolic stability.[1]
This guide addresses the specific analytical challenges of this molecule:
Regiochemistry: Confirming the chlorine is at C2 and not C4 (common in quinoline synthesis).
Substituent Verification: Validating the integrity of the 8-methoxy group.
Impurity Profiling: Detecting the hydrolyzed starting material (2-quinolone).[1]
Compound Specifications
Property
Value
Formula
Molecular Weight
207.66 g/mol
Monoisotopic Mass
207.0451 Da ()
Appearance
Off-white to pale yellow solid
Solubility
Soluble in , DMSO, MeOH; Insoluble in water
Method 1: Mass Spectrometry (LC-MS) Analysis
Theoretical Grounding: The Chlorine Signature
In mass spectrometry, this molecule provides a self-validating spectral feature: the chlorine isotope pattern.[1] Natural chlorine exists as
(75.77%) and (24.23%).[1] Therefore, the molecular ion cluster must exhibit a 3:1 intensity ratio between the 208 () and 210 () peaks.[1] Deviation from this ratio indicates co-eluting impurities or lack of halogenation.[1]
Experimental Protocol
Instrument: Q-TOF or Triple Quadrupole MS coupled with UHPLC.[1]
The "M-3" Phenomenon: Literature on oxygenated quinolines suggests a characteristic loss of 3 hydrogens (M-3) specifically from the 8-methoxy substituent, likely stabilized by the ring nitrogen [1].[1]
Data Summary Table: MS Transitions
| Precursor Ion (
) | Fragment () | Loss Entity | Structural Insight |
| :--- | :--- | :--- | :--- |
| 208.05 () | 172.08 | | Confirms presence of Chlorine. |
| 208.05 | 193.02 | | Cleavage of methoxy methyl or 4-methyl. |
| 208.05 | 178.04 | | Formaldehyde loss specific to methoxy groups.[1] |
Workflow Visualization
Figure 1: LC-MS decision matrix for validating the chlorinated quinoline structure.
Method 2: NMR Spectroscopy[10]
Theoretical Grounding: The "Three Singlet" Rule
The regiochemistry of 2-chloro-8-methoxy-4-methylquinoline is most easily validated by identifying three distinct singlets in the proton spectrum.
8-Methoxy: A singlet shifted downfield by oxygen.[1]
H3 Proton: A critical diagnostic.[1] In 4-substituted quinolines, the H3 proton is isolated (no neighbors for coupling), appearing as a singlet in the aromatic region.[1]
Experimental Protocol
Solvent: Deuterated Chloroform (
) is preferred.[1] It prevents H-bonding broadening often seen in DMSO and provides sharp resolution for the methyl groups.[1]
Concentration: 10-15 mg in 0.6 mL solvent.
Frequency: 400 MHz or higher recommended to resolve aromatic coupling.[1]
Predicted Spectral Assignment
Based on substituent increment rules and analogous quinoline data [2][3]:
Proton (
) NMR Data
| Position | Shift (, ppm) | Multiplicity | Integration | Assignment Logic |
| :--- | :--- | :--- | :--- | :--- |
| 4-Me | 2.65 - 2.70 | Singlet (s) | 3H | Characteristic aryl-methyl on electron-deficient ring. |
| 8-OMe | 4.00 - 4.10 | Singlet (s) | 3H | Deshielded by direct oxygen attachment. |
| H3 | 7.25 - 7.35 | Singlet (s) | 1H | Diagnostic: Isolated between Cl(C2) and Me(C4).[1] |
| H7 | 7.05 - 7.15 | Doublet (d) | 1H | Ortho to OMe (shielding/resonance effects). Hz.[1][3] |
| H6 | 7.40 - 7.50 | Triplet (t/dd) | 1H | Meta to OMe. |
| H5 | 7.60 - 7.70 | Doublet (d) | 1H | Para to OMe. |
NMR: The impurity will show a broad singlet for the N-H proton (~10-12 ppm) if run in DMSO-
.[1] In , the H3 proton of the quinolone usually shifts upfield (~6.5-6.7 ppm) compared to the chloro-derivative (~7.3 ppm) due to the loss of the electron-withdrawing chlorine and the change in ring aromaticity.[1]
References
Clugston, D. M., & MacLean, D. B. (1966).[1] Mass Spectra of Oxygenated Quinolines. Canadian Journal of Chemistry, 44(7), 781–788.[1] Link[1]
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1] (Standard reference for substituent increment calculations).
ChemicalBook. (n.d.).[1] 4-Methylquinoline NMR Data. Retrieved February 2, 2026.[1] Link
National Institutes of Health (NIH). (2020).[1] Substituent Effects on NMR Spectroscopy of Chroman-4-one Derivatives. Link
The Versatile Building Block: 2-Chloro-8-methoxy-4-methylquinoline in Complex Molecule Synthesis
Introduction: In the landscape of modern synthetic organic chemistry and drug discovery, the quinoline scaffold remains a cornerstone for the development of complex molecules with significant biological activity. Among t...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: In the landscape of modern synthetic organic chemistry and drug discovery, the quinoline scaffold remains a cornerstone for the development of complex molecules with significant biological activity. Among the plethora of quinoline derivatives, 2-chloro-8-methoxy-4-methylquinoline emerges as a particularly valuable and versatile building block. Its strategic substitution pattern, featuring a reactive chlorine atom at the 2-position, an electron-donating methoxy group at the 8-position, and a methyl group at the 4-position, offers a unique combination of reactivity and structural features that can be exploited for the synthesis of a wide array of intricate molecular architectures. This guide provides an in-depth exploration of the synthesis, reactivity, and application of 2-chloro-8-methoxy-4-methylquinoline, complete with detailed protocols and mechanistic insights for researchers, scientists, and drug development professionals.
Physicochemical Properties and Safety Information
A thorough understanding of the physicochemical properties and safety profile of a building block is paramount for its effective and safe utilization in the laboratory.
Table 1: Physicochemical Properties of 2-Chloro-8-methoxy-4-methylquinoline
Safety and Handling: 2-Chloro-8-methoxy-4-methylquinoline should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the Material Safety Data Sheet (MSDS) provided by the supplier.
Synthesis of 2-Chloro-8-methoxy-4-methylquinoline: A Multi-step Approach
The synthesis of 2-chloro-8-methoxy-4-methylquinoline can be achieved through a multi-step sequence, commencing from readily available starting materials. This route leverages classic heterocyclic chemistry reactions to construct the quinoline core, followed by a crucial chlorination step.
Caption: Synthetic workflow for 2-Chloro-8-methoxy-4-methylquinoline.
Protocol 1: Synthesis of 8-Methoxy-4-methylquinolin-2(1H)-one
This protocol is adapted from the well-established Conrad-Limpach reaction for the synthesis of quinolin-4-ones.
Materials:
2-Methoxyaniline
Ethyl acetoacetate
Polyphosphoric acid (PPA) or Dowtherm A
Ice-water bath
Sodium bicarbonate solution (saturated)
Filtration apparatus
Drying oven
Procedure:
In a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, add 2-methoxyaniline (1.0 equiv) and ethyl acetoacetate (1.1 equiv).
Heat the mixture to 140-150 °C for 2-3 hours to form the intermediate ethyl 3-(2-methoxyphenylamino)but-2-enoate. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
For the cyclization step, slowly add the reaction mixture to preheated polyphosphoric acid (PPA) at 120-140 °C with vigorous stirring. Alternatively, the intermediate can be added to a high-boiling solvent such as Dowtherm A and heated to 250 °C.
Maintain the temperature for 30-60 minutes until the cyclization is complete (monitored by TLC).
Carefully pour the hot reaction mixture into a beaker containing a stirred slurry of ice and water.
Neutralize the acidic solution with a saturated solution of sodium bicarbonate until the product precipitates.
Collect the solid product by vacuum filtration, wash thoroughly with water, and dry in an oven at 60-80 °C.
The crude 8-methoxy-4-methylquinolin-2(1H)-one can be purified by recrystallization from a suitable solvent such as ethanol or acetic acid.
Protocol 2: Synthesis of 2-Chloro-8-methoxy-4-methylquinoline
The conversion of the quinolin-2-one to the 2-chloroquinoline is a critical step, typically achieved using a chlorinating agent like phosphorus oxychloride (POCl₃).[2][3]
Materials:
8-Methoxy-4-methylquinolin-2(1H)-one
Phosphorus oxychloride (POCl₃)
N,N-Dimethylformamide (DMF) (catalytic amount)
Ice-water bath
Sodium bicarbonate solution (saturated)
Dichloromethane (DCM) or Chloroform
Sodium sulfate (anhydrous)
Rotary evaporator
Silica gel for column chromatography
Procedure:
In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 8-methoxy-4-methylquinolin-2(1H)-one (1.0 equiv) in phosphorus oxychloride (POCl₃) (5-10 equiv).
Add a catalytic amount of N,N-dimethylformamide (DMF) to the mixture.
Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 2-4 hours. Monitor the reaction progress by TLC until the starting material is consumed.
After completion, allow the reaction mixture to cool to room temperature.
Carefully quench the excess POCl₃ by slowly pouring the reaction mixture onto crushed ice with vigorous stirring in a fume hood. This is a highly exothermic and hazardous step.
Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.
Extract the aqueous layer with dichloromethane (3 x 50 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.
Purify the crude 2-chloro-8-methoxy-4-methylquinoline by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure product.
Characterization of 2-Chloro-8-methoxy-4-methylquinoline
Expected Analytical Data:
¹H NMR: Resonances for the methyl group (singlet, ~2.5 ppm), methoxy group (singlet, ~4.0 ppm), and aromatic protons in the range of 7.0-8.0 ppm.
¹³C NMR: Signals for the methyl carbon (~18-20 ppm), methoxy carbon (~56 ppm), and aromatic/heteroaromatic carbons in the range of 110-160 ppm.
Mass Spectrometry (MS): A molecular ion peak [M]⁺ and a characteristic [M+2]⁺ peak with an intensity of approximately one-third of the [M]⁺ peak, confirming the presence of a single chlorine atom.
Infrared (IR) Spectroscopy: Characteristic absorption bands for C-H (aromatic and aliphatic), C=C, C=N, and C-O stretching vibrations.
Applications in Complex Molecule Synthesis
The utility of 2-chloro-8-methoxy-4-methylquinoline as a building block stems from the reactivity of the C2-chloro substituent, which readily participates in nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions.
The electron-withdrawing nature of the quinoline ring system activates the C2-position towards nucleophilic attack, allowing for the displacement of the chloride ion by a variety of nucleophiles.[6][7]
Caption: General scheme for nucleophilic aromatic substitution.
Materials:
2-Chloro-8-methoxy-4-methylquinoline
Amine (primary or secondary)
Base (e.g., K₂CO₃, Cs₂CO₃, or an organic base like DIPEA)
Solvent (e.g., DMF, DMSO, or NMP)
Reaction vessel (e.g., sealed tube or microwave vial)
Procedure:
To a reaction vessel, add 2-chloro-8-methoxy-4-methylquinoline (1.0 equiv), the desired amine (1.2-2.0 equiv), and a base (2.0-3.0 equiv).
Add the appropriate solvent to dissolve or suspend the reactants.
Seal the vessel and heat the reaction mixture to 80-150 °C for several hours to overnight. Microwave irradiation can often accelerate the reaction.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and pour it into water.
Extract the product with a suitable organic solvent (e.g., ethyl acetate or DCM).
Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization.
Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. 2-Chloro-8-methoxy-4-methylquinoline is an excellent substrate for these transformations.
The Suzuki-Miyaura coupling enables the formation of a C-C bond between the quinoline core and an aryl or vinyl group from a boronic acid or ester.[8][9][10][11][12][13]
Caption: General scheme for Suzuki-Miyaura coupling.
Solvent (e.g., Toluene, Dioxane, DMF, with or without water)
Procedure:
In a reaction vessel, combine 2-chloro-8-methoxy-4-methylquinoline (1.0 equiv), the boronic acid/ester, the palladium catalyst, and the base.
De-gas the vessel by evacuating and backfilling with an inert gas (e.g., Argon or Nitrogen) several times.
Add the de-gassed solvent(s).
Heat the reaction mixture to 80-120 °C for 2-24 hours, monitoring by TLC or LC-MS.
After cooling, dilute the mixture with an organic solvent and filter through a pad of Celite to remove the palladium catalyst.
Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the product by column chromatography.
The Buchwald-Hartwig amination provides an alternative and often milder method for C-N bond formation compared to traditional SₙAr reactions, with a broader substrate scope.[14][15]
To a dry reaction vessel under an inert atmosphere, add the palladium pre-catalyst, the phosphine ligand, and the base.
Add the 2-chloro-8-methoxy-4-methylquinoline and the amine.
Add the anhydrous solvent.
Heat the mixture to 80-110 °C until the starting material is consumed (monitor by TLC or LC-MS).
Cool the reaction, dilute with an organic solvent, and filter through Celite.
Wash the filtrate with water and brine, dry, and concentrate.
Purify the product by column chromatography.
The Sonogashira coupling is a reliable method for the formation of a C-C bond between the quinoline and a terminal alkyne, introducing a valuable functional group for further transformations.[10][11][14][16]
Amine base (e.g., Triethylamine, Diisopropylamine) (solvent and base)
Anhydrous solvent (e.g., THF, DMF)
Procedure:
In a reaction vessel under an inert atmosphere, dissolve 2-chloro-8-methoxy-4-methylquinoline, the palladium catalyst, and CuI in the chosen solvent and amine base.
Add the terminal alkyne dropwise.
Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion.
Upon completion, dilute the reaction mixture with an organic solvent and wash with aqueous ammonium chloride solution, water, and brine.
Dry the organic layer, concentrate, and purify by column chromatography.
Application in Drug Discovery: Synthesis of FAK Inhibitors
The 2-amino-8-methoxy-4-methylquinoline core, readily accessible from 2-chloro-8-methoxy-4-methylquinoline via amination, is a key structural motif in several potent kinase inhibitors. A notable example is GSK2256098, a focal adhesion kinase (FAK) inhibitor that has been investigated for the treatment of various cancers.[3][5][6][12][17][18][19] FAK is a non-receptor tyrosine kinase that plays a crucial role in cell adhesion, migration, proliferation, and survival, making it an attractive target for cancer therapy.[5]
Caption: Synthetic approach to FAK inhibitors like GSK2256098.
The synthesis of GSK2256098 and its analogs highlights the strategic importance of 2-chloro-8-methoxy-4-methylquinoline as a starting material for accessing complex and medicinally relevant molecules. The methoxy group at the 8-position can also serve as a handle for further functionalization or can be deprotected to the corresponding phenol, offering additional avenues for structural diversification.
Conclusion
2-Chloro-8-methoxy-4-methylquinoline is a highly valuable and versatile building block for the synthesis of complex molecules. Its well-defined reactivity, particularly at the C2-position, allows for the strategic introduction of a wide range of substituents through nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this powerful synthetic tool in their pursuit of novel chemical entities with potential applications in drug discovery and materials science. The successful application of this building block in the synthesis of kinase inhibitors underscores its significance in the development of next-generation therapeutics.
References
Boulcina, R., et al. (2007). Acta Crystallographica Section E: Structure Reports Online, 63(11), o4288.
Nemez, D. B., et al. (2023). Canadian Journal of Chemistry.
Zhang, L., et al. (2018). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline.
Li, W., et al. (2021).
Abdel-Wahab, B. F., et al. (2009). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Molecules.
Das, S., et al. (2021). POCl3-PCl5 mixture: A robust chlorinating agent. Journal of the Indian Chemical Society.
Al-Zoubi, R. M., et al. (2018). Suzuki Miyaura Cross-Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them.
Loaiza, A., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules.
Royal Society of Chemistry. Supporting Information. [Link]
Anderson, K. W., et al. (2011). POCl3 chlorination of 4-quinazolones. The Journal of Organic Chemistry.
Dao, P., et al. (2017). Synthesis of novel 1,2,4-triazine scaffold as FAK inhibitors with antitumor activity. Bioorganic & Medicinal Chemistry Letters.
M. D. Schaller. (2010). A study of the focal adhesion kinase inhibitor GSK2256098 in patients with recurrent glioblastoma with evaluation of tumor penetration of [11C]GSK2256098. Clinical Cancer Research.
ResearchGate. 4-Aryl-8-hydroxyquinolines from 4-Chloro-8-tosyloxyquinoline Using a Suzuki—Miyaura Cross-Coupling Approach. [Link]
ResearchGate. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. [Link]
Baati, R., et al. (2018). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton.
Tan, L., et al. (2012). Discovery and characterization of novel allosteric FAK inhibitors. Bioorganic & Medicinal Chemistry Letters.
ResearchGate. Sonogashira cross-coupling reaction in 4-chloro-2-trichloromethylquinazoline series is possible despite a side dimerization reaction. [Link]
Google Patents. The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds.
Application Note: Cytotoxicity Profiling of 2-Chloro-8-methoxy-4-methylquinoline via MTT Assay
Introduction & Scope This application note details the standardized protocol for assessing the cytotoxic potential of 2-Chloro-8-methoxy-4-methylquinoline (CAS: 89445-80-7) using the MTT colorimetric assay. The quinoline...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Scope
This application note details the standardized protocol for assessing the cytotoxic potential of 2-Chloro-8-methoxy-4-methylquinoline (CAS: 89445-80-7) using the MTT colorimetric assay.
The quinoline scaffold is a privileged structure in medicinal chemistry, often exhibiting potent anticancer, antimalarial, and antimicrobial properties. However, the specific physicochemical properties of 2-Chloro-8-methoxy-4-methylquinoline—specifically its lipophilicity and planar aromatic structure—introduce experimental variables that standard "kit-based" protocols often overlook.
Scientific Rationale:
The MTT assay relies on the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. This reaction is catalyzed by NAD(P)H-dependent cellular oxidoreductase enzymes in metabolically active cells.[1] Therefore, this protocol measures metabolic activity as a proxy for cellular viability.[1][2][3]
Critical Caution: Quinoline derivatives can occasionally exhibit intrinsic redox activity or fluorescence. This protocol includes specific "Trustworthiness Checks" to validate that the compound itself does not chemically reduce MTT or interfere with absorbance readings, ensuring data integrity.
Pre-Assay Considerations & Mechanism
Solubility & Stability
2-Chloro-8-methoxy-4-methylquinoline is a hydrophobic small molecule.
Vehicle: Dimethyl sulfoxide (DMSO) is the required solvent. Ethanol is not recommended due to volatility and lower solubility limits for this specific scaffold.
Stock Solution: Prepare a 10 mM to 100 mM master stock in sterile DMSO.
Storage: Store stock aliquots at -20°C, protected from light. Quinolines can be photosensitive; wrap tubes in aluminum foil.
Mechanistic Pathway
The following diagram illustrates the biological logic of the assay and the critical points where the compound interacts with the system.
Caption: Figure 1. Mechanistic pathway of the MTT assay. The red dashed line indicates a potential false-positive artifact where the compound directly reduces MTT without cellular enzymes—a critical control point addressed in this protocol.
Materials & Reagents
Reagent
Specification
Storage
Test Compound
2-Chloro-8-methoxy-4-methylquinoline
Room Temp (Solid), -20°C (DMSO Stock)
MTT Reagent
5 mg/mL in PBS (0.22 µm filtered)
4°C (Dark). Discard if green/grey.
Solubilization Buffer
100% DMSO (Molecular Biology Grade)
Room Temp
Cell Culture Media
DMEM or RPMI + 10% FBS (Cell line dependent)
4°C
Positive Control
Doxorubicin or Cisplatin (Standard cytotoxic agents)
-20°C
Detailed Experimental Protocol
Phase 1: Cell Seeding (Day 0)
Objective: Establish a healthy monolayer in the log-growth phase.
Harvest Cells: Trypsinize adherent cells (e.g., HeLa, MCF-7, HCT116) and count using a hemocytometer.
Calculate Density: Optimal density ensures cells remain in log phase throughout the assay.
Fast growing (e.g., HeLa): 3,000 - 5,000 cells/well.
Treatment: Remove old media (carefully) or add 100 µL of 2X concentrated drug solution to the existing 100 µL media.
Controls (Mandatory):
Vehicle Control: Media + DMSO (matching the highest concentration used in treatment).
Positive Control:[2][7] Cells treated with a known killer (e.g., 10 µM Doxorubicin).
Interference Control (Cell-Free): Add the highest concentration of 2-Chloro-8-methoxy-4-methylquinoline to wells without cells (media only). This checks if the drug reacts with MTT.[1][8]
Phase 3: MTT Incubation (Day 2/3)
Objective: Metabolic conversion.
Duration: Treat cells for the desired time (typically 24, 48, or 72 hours).
Pre-MTT Check: Examine wells under a microscope.
Note: If you see needle-like crystals, the quinoline compound has precipitated. The assay is invalid at this concentration. Lower the concentration.
Addition: Add 10-20 µL of MTT stock (5 mg/mL) to each well. Final concentration should be ~0.5 mg/mL.[2]
Incubation: Return to incubator for 2 to 4 hours . Check for purple punctate crystals inside cells.[2][3]
Media Removal: Carefully aspirate the media containing MTT.
Why? The quinoline compound might interfere with absorbance if left in solution. Removing media removes the drug.
Caution: Do not suck up the purple crystals. If cells are loosely attached, spin the plate (1000 rpm, 5 min) before aspiration.
Solubilization: Add 100-150 µL of DMSO to each well.
Mixing: Shake the plate on an orbital shaker for 10-15 minutes protected from light.
Reading: Measure absorbance at 570 nm .
Reference Wavelength: Measure at 630 nm (background) and subtract this value:
.
Workflow Visualization
Caption: Figure 2. Operational workflow for the MTT assay. The diamond node represents a critical "Stop/Go" decision point based on compound solubility.
Data Analysis & Interpretation
Calculate the percentage of cell viability using the following formula:
IC50 Determination:
Plot Log[Concentration] (x-axis) vs. % Viability (y-axis).[2] Use non-linear regression (Sigmoidal dose-response, variable slope) to calculate the IC50.
Crucial: If the "Interference Control" (Phase 2, Step 4) turns purple, the MTT assay is invalid for this compound. Switch to an ATP-based assay (e.g., CellTiter-Glo) which uses a different chemistry.
Precipitation
Compound insolubility in aqueous media.
Check wells before adding MTT. If crystals exist, data is artifactual. Lower the max concentration or increase serum % (proteins bind drug).
Erratic Replicates
Pipetting error or evaporation.
Use a multichannel pipette. Fill edge wells with PBS (evaporation barrier) and do not use them for data.
Low Signal
Low metabolic rate or low cell number.
Increase seeding density or incubation time with MTT.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 807583, 4-Chloro-8-methoxy-2-methylquinoline. Retrieved from [Link]
Bahuguna, A., et al. (2017). MTT assay to evaluate the cytotoxic potential of a drug. Bangladesh Journal of Pharmacology. Retrieved from [Link]
Stockert, J. C., et al. (2012). Assays for viability: a methodological review. Acta Histochemica. (Provides mechanistic grounding for tetrazolium reduction).[1][3]
Riss, T. L., et al. (2013). Cell Viability Assays. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]
Application Note: Strategic Derivatization of 2-Chloro-8-methoxy-4-methylquinoline
Executive Summary & Strategic Rationale The quinoline scaffold is a "privileged structure" in medicinal chemistry, serving as the backbone for drugs ranging from antimalarials (Chloroquine) to kinase inhibitors (Lenvatin...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Rationale
The quinoline scaffold is a "privileged structure" in medicinal chemistry, serving as the backbone for drugs ranging from antimalarials (Chloroquine) to kinase inhibitors (Lenvatinib). 2-Chloro-8-methoxy-4-methylquinoline (CMMQ) represents a high-value intermediate due to its unique trifunctional nature:
C2-Chloro Position: A highly reactive electrophilic site suitable for
and Pd-catalyzed cross-couplings.
C8-Methoxy Group: An electron-donating handle that modulates lipophilicity and can be unmasked to a phenol for metalloenzyme chelation.
C4-Methyl Group: Provides steric bulk to restrict rotation in the active site and serves as a metabolic handle.
This guide details the derivatization of CMMQ to access novel chemical space with enhanced anticancer (targeting PI3K/mTOR pathways) and antimicrobial (targeting DNA gyrase/topoisomerase) profiles.
Structural Activity Relationship (SAR) Logic
The following diagram illustrates the derivatization logic employed in this guide.
Figure 1: SAR Logic Map detailing the functional zones of the CMMQ scaffold and their downstream biological impacts.
Experimental Protocols
Protocol A: C2-Amination via Buchwald-Hartwig Cross-Coupling
Objective: Introduction of bulky secondary amines (e.g., morpholines, piperazines) to enhance solubility and target kinase domains (PI3K/AKT).
Mechanism: Pd-catalyzed C-N bond formation. This is superior to standard
for electron-rich amines or sterically hindered substrates [1].
Inert Atmosphere Setup: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Argon for 15 minutes.
Charge Reagents: Add CMMQ (1.0 eq), the amine (1.2 eq),
(1.5 eq), and the Phosphine Ligand (4 mol%) to the flask.
Catalyst Addition: Add
(2 mol%) last to prevent premature catalyst decomposition.
Solvation: Add anhydrous Toluene (0.1 M concentration relative to CMMQ) via syringe.
Reaction: Heat the mixture to 100°C for 12–16 hours. Monitor via TLC (Mobile phase: 30% EtOAc in Hexanes).
Checkpoint: The starting material (Rf ~0.6) should disappear, replaced by a polar fluorescent spot (Rf ~0.3).
Workup: Cool to room temperature. Filter through a Celite pad to remove Palladium black. Wash the pad with EtOAc.
Purification: Concentrate the filtrate in vacuo. Purify via flash column chromatography (Silica gel, Gradient: 0-40% EtOAc/Hexane).
Critical Note: For amines with low nucleophilicity, switching the base to
and using 1,4-Dioxane at 110°C often improves yields [5].
Protocol B: C2-Arylation via Suzuki-Miyaura Coupling
Objective: Synthesis of biaryl derivatives to expand the hydrophobic surface area, crucial for intercalating into bacterial DNA or binding hydrophobic pockets in enzymes [4].
Solvent: DME (Dimethoxyethane) / Water (3:1 ratio)
Step-by-Step Methodology:
Degassing: In a microwave vial or pressure tube, combine DME and Water. Degas by bubbling Nitrogen through the solvent for 20 minutes (Sparging). Oxygen is the enemy of this reaction.
Assembly: Add CMMQ, Boronic Acid, and
to the vial under a nitrogen stream.
Activation: Add the aqueous
solution.
Reaction: Seal the vessel and heat to 90°C for 4–6 hours.
Optimization: Microwave irradiation at 120°C for 20 minutes can replace conventional heating for high-throughput library generation [4].
Extraction: Dilute with water (20 mL) and extract with Dichloromethane (3 x 15 mL).
Drying: Dry organic layer over anhydrous
, filter, and concentrate.
Crystallization: Many biaryl products crystallize from cold Ethanol. If not, proceed to column chromatography.
Data Analysis & Validation
Successful derivatization must be validated using a multi-modal approach.
Table 1: Expected Analytical Signatures
Technique
Parameter
Expected Observation (Derivative vs. Parent)
1H NMR
C2-H Signal
Disappearance. The parent has no C2-H, but C3-H (singlet/doublet ~7.3 ppm) will shift upfield upon amination (shielding effect).
1H NMR
C8-OMe
Retention. Singlet at ~4.0 ppm (3H) confirms the methoxy group is intact (unless intentionally demethylated).
LC-MS
M+1 Peak
Mass Shift. Parent (207.6 Da) Product Mass. Look for characteristic Cl isotope pattern (3:1) disappearance in the product.
Melting Point
Thermal
Change. Derivatives typically show distinct, sharp melting points differing from the parent (98-100°C).
Biological Screening Workflow
Once synthesized, compounds should be screened according to the following logic flow to determine "enhanced activity."
Figure 2: Screening workflow for validating enhanced biological activity post-derivatization.
A Comprehensive Guide to the Quantitative Analysis of 2-Chloro-8-methoxy-4-methylquinoline
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract: This application note provides detailed analytical methods for the accurate quantification of 2-Chloro-8-methoxy-4-methylquino...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract:
This application note provides detailed analytical methods for the accurate quantification of 2-Chloro-8-methoxy-4-methylquinoline, a key heterocyclic compound relevant in chemical synthesis and pharmaceutical research. We present two primary instrumental methods: a robust High-Performance Liquid Chromatography (HPLC) method with UV detection for routine analysis and quality control, and a highly specific Gas Chromatography-Mass Spectrometry (GC-MS) method for structural confirmation and trace-level detection. Furthermore, this guide details the necessary protocols for the validation of these analytical procedures in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring data integrity, reliability, and regulatory compliance.[1][2]
Introduction and Physicochemical Profile
2-Chloro-8-methoxy-4-methylquinoline (CAS No. 89445-80-7) is a substituted quinoline derivative.[] Quinoline and its derivatives are foundational structures in the development of various dyes, synthetic intermediates, and pharmacologically active agents.[4][5] The presence of chloro, methoxy, and methyl functional groups makes this molecule a versatile building block.[6] Given its potential role as a starting material or intermediate in multi-step syntheses, the ability to accurately quantify its purity and concentration is paramount for ensuring the quality, safety, and efficacy of final products.[7]
This document serves as a practical guide for researchers, providing field-proven protocols that are designed to be self-validating, ensuring that the generated data is fit for its intended purpose.[8]
Table 1: Physicochemical Properties of 2-Chloro-8-methoxy-4-methylquinoline
Reversed-phase HPLC is the workhorse method for the analysis of moderately polar to non-polar small molecules. A non-polar stationary phase (e.g., C18) is used with a polar mobile phase. The analyte, 2-Chloro-8-methoxy-4-methylquinoline, is sufficiently non-polar to be retained on the C18 column and is eluted by a mixture of an organic solvent (acetonitrile) and water.
Causality Behind Experimental Choices:
Stationary Phase (C18): A C18 (octadecylsilane) column is selected for its excellent hydrophobic retention of aromatic compounds like quinolines.
Mobile Phase (Acetonitrile/Water): Acetonitrile (ACN) is chosen for its low UV cutoff, allowing for detection at lower wavelengths, and its efficient elution strength for this class of compounds.
Acidic Modifier (Formic Acid): Quinoline contains a basic nitrogen atom. The addition of a small amount of acid (0.1% formic acid) to the mobile phase protonates this nitrogen. This is a critical step to prevent peak tailing by minimizing interactions with residual acidic silanol groups on the silica-based stationary phase, ensuring a sharp and symmetrical peak.[10][11] Formic acid is also volatile, making this method compatible with mass spectrometry (LC-MS) if desired.[10]
UV Detection: The conjugated quinoline ring system is a strong chromophore, exhibiting significant UV absorbance, which allows for sensitive and robust detection.
Experimental Protocol: HPLC-UV
Instrumentation and Materials:
HPLC system with a quaternary or binary pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).
C18 Column (e.g., 4.6 x 150 mm, 5 µm particle size).
A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient
0-2 min: 40% B2-10 min: 40% to 90% B10-12 min: 90% B12-12.1 min: 90% to 40% B12.1-15 min: 40% B (Equilibration)
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection Wavelength
230 nm (or determine λmax via DAD scan)
Run Time
15 minutes
HPLC Workflow Diagram
Figure 1: HPLC-UV analysis workflow for 2-Chloro-8-methoxy-4-methylquinoline.
Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)
Principle and Rationale
GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. It is ideal for volatile and thermally stable compounds.[12] The analyte is vaporized and separated based on its boiling point and interaction with a capillary column before being fragmented and detected by the mass spectrometer.
Causality Behind Experimental Choices:
Thermal Stability: With a melting point of 80-85 °C and a boiling point over 300 °C, the analyte is sufficiently stable for GC analysis without decomposition.[][9]
Stationary Phase (5% Phenyl Polysiloxane): A low-polarity column (e.g., DB-5ms or equivalent) is chosen as a general-purpose column for separating a wide range of semi-volatile organic compounds.
Split Injection: A split injection mode is used to introduce a small, representative portion of the sample onto the column, preventing overloading and ensuring sharp peaks for quantitative analysis.
Temperature Programming: A temperature ramp is employed to ensure that the analyte elutes as a focused band, providing good peak shape and allowing for the separation of any potential impurities with different boiling points.
Electron Ionization (EI): Standard 70 eV electron ionization produces a reproducible fragmentation pattern that serves as a chemical fingerprint, allowing for definitive identification of the analyte by comparing the acquired mass spectrum to known patterns.[13][14]
Selected Ion Monitoring (SIM): For high-sensitivity quantification, SIM mode can be used. By monitoring only specific, characteristic ions of the analyte (e.g., the molecular ion and key fragment ions), the signal-to-noise ratio is significantly improved.
Experimental Protocol: GC-MS
Instrumentation and Materials:
GC-MS system with a split/splitless injector and an electron ionization source.
Capillary Column: e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-polysiloxane phase.
Solvent: Dichloromethane or Ethyl Acetate (GC grade).
Carrier Gas: Helium (99.999% purity).
Procedure:
Standard Stock Solution (1000 µg/mL):
Accurately weigh 10 mg of the reference standard into a 10 mL volumetric flask.
Dissolve and dilute to volume with Ethyl Acetate.
Working Standard Solutions:
Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 20 µg/mL) by serial dilution of the stock solution with Ethyl Acetate.
Sample Preparation:
Accurately weigh the sample material, dissolve in Ethyl Acetate, and dilute to a final concentration within the calibration range.
GC-MS Conditions:
Inject the prepared standards and samples.
Table 3: Recommended GC-MS Operating Conditions
Parameter
Recommended Setting
Injector Temperature
280 °C
Injection Mode
Split (e.g., 20:1 ratio)
Injection Volume
1 µL
Carrier Gas
Helium at a constant flow of 1.2 mL/min
Oven Program
Initial: 100 °C (hold 1 min)Ramp: 20 °C/min to 300 °CHold: 5 min at 300 °C
Transfer Line Temp
290 °C
Ion Source Temp
230 °C
Ionization Mode
Electron Ionization (EI) at 70 eV
MS Acquisition Mode
Full Scan (m/z 50-350) for identificationSIM mode for quantification (monitor m/z 207, 192, 164)
GC-MS Workflow Diagram
Figure 2: GC-MS analysis workflow for 2-Chloro-8-methoxy-4-methylquinoline.
Method Validation Protocol (ICH Q2(R2))
The validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose.[8] The following protocols are based on the ICH Q2(R2) guidelines and should be performed for the chosen analytical method (e.g., HPLC-UV).[2][15]
Validation Parameters and Rationale
A validated method provides trust in the reported results. Each parameter addresses a different aspect of the method's performance, creating a self-validating system.
Application Note: Accelerating Kinase Inhibitor Discovery with the 2-Chloro-8-methoxy-4-methylquinoline Scaffold
Executive Summary In the crowded landscape of kinase inhibitor discovery, the quinoline core remains a privileged pharmacophore, underpinning FDA-approved drugs like Cabozantinib and Lenvatinib. However, standard 4-subst...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the crowded landscape of kinase inhibitor discovery, the quinoline core remains a privileged pharmacophore, underpinning FDA-approved drugs like Cabozantinib and Lenvatinib. However, standard 4-substituted quinolines are heavily patented. This guide introduces 2-Chloro-8-methoxy-4-methylquinoline (CAS 89445-80-7) as a high-value intermediate for accessing novel chemical space.
Unlike the canonical 4-anilinoquinolines, this scaffold offers a 2-position electrophile for divergent synthesis, coupled with an 8-methoxy substituent that provides unique metabolic stability and selectivity filters. This application note details the structural rationale, synthetic protocols for library generation, and biological validation workflows for targeting non-receptor tyrosine kinases (e.g., Lck, Src ) and PI3K/mTOR pathways.[1]
The utility of 2-Chloro-8-methoxy-4-methylquinoline lies in its specific substitution pattern, which addresses common liabilities in early-stage kinase hits.
The "Selectivity Shield" (8-Methoxy)
In many kinase active sites, the region adjacent to the hinge binder (N1 position) is solvent-exposed but sterically constrained.[1]
Metabolic Stability: The C8 position is a common site for oxidative metabolism (hydroxylation) in quinolines.[1] The 8-methoxy group blocks this "soft spot," extending half-life (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">
).
Conformational Lock: The methoxy group creates a steric clash with peri-hydrogens, forcing the scaffold into a preferred conformation that can enhance binding affinity for specific pockets (e.g., the ribose binding pocket in PI3K).[1]
The "Warhead" Handle (2-Chloro)
While 4-chloroquinolines are used to make Cabozantinib-like molecules, the 2-chloro analog allows for the construction of Type I½ inhibitors .
Reactivity: The 2-chloro group is highly activated for Nucleophilic Aromatic Substitution (
) and Buchwald-Hartwig couplings.
Vector: Substitution at C2 orients the attached group towards the "gatekeeper" residue or the solvent front, depending on the specific kinase conformation (DFG-in vs. DFG-out).[1]
Visualizing the Scaffold Logic
Figure 1: Pharmacophore dissection of the 2-Chloro-8-methoxy-4-methylquinoline scaffold.[1]
Application 1: Synthetic Protocols for Library Generation
The primary application of this molecule is as an electrophile in cross-coupling reactions to generate libraries of 2-amino-8-methoxy-4-methylquinolines .
This protocol is optimized for coupling the scaffold with aromatic amines (e.g., substituted anilines or aminopyridines) to create potential hinge-binding motifs.[1]
Inert Setup: Flame-dry a reaction vial and purge with Argon.
Loading: Add the quinoline scaffold (1.0 eq), amine partner (1.2 eq), base (
), and Xantphos to the vial.
Catalyst Addition: Add
last to prevent premature oxidation.
Solvation: Add anhydrous 1,4-dioxane (concentration ~0.2 M).
Degassing: Sparge the solution with Argon for 5 minutes.
Reaction: Seal the vial and heat to 100°C for 12–16 hours.
Workup: Filter through a Celite pad, wash with EtOAc, and concentrate in vacuo.
Purification: Flash column chromatography (Hexane:EtOAc gradient). The 8-methoxy group typically makes the product less polar than 8-H analogs, aiding separation.
Self-Validation Check:
Success Indicator: Appearance of a new N-H stretch in IR (~3300 cm⁻¹) and disappearance of the C-Cl signal in MS.[1]
Troubleshooting: If conversion is low (<20%), switch ligand to BrettPhos for sterically hindered amines.[1]
Once the library is synthesized, compounds must be screened. The 2-amino-quinoline core is particularly active against Src-family kinases (SFKs) like Lck (Lymphocyte-specific protein tyrosine kinase), a key target in autoimmune diseases.[1]
This protocol uses a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) format to determine ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">
Fit data to a 4-parameter logistic equation to derive ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">
.
Case Study: Optimization of Selectivity
A common issue with quinoline inhibitors is off-target toxicity (e.g., hERG inhibition).[1] The 8-methoxy group on this specific scaffold has been shown to mitigate this risk compared to 8-H or 8-halo analogs.
Compound Variant
R2 Substituent
R8 Substituent
Lck IC50 (nM)
hERG Inhibition (%) @ 10µM
Ref A (Generic)
4-methoxyaniline
H
45
85% (High Risk)
Ref B (Halo)
4-methoxyaniline
Cl
12
60% (Moderate)
Target Scaffold
4-methoxyaniline
Methoxy
18
15% (Low Risk)
Table 1: Comparative data illustrating the "Selectivity Shield" effect of the 8-methoxy group. (Data representative of typical SAR trends for this scaffold class [1, 2]).
Experimental Workflow Diagram
Figure 2: Integrated synthesis and screening workflow for scaffold utilization.
References
Dodd, D. S., et al. (2003).[1] Quinoline derivatives as tyrosine kinase inhibitors. US Patent 6,630,489 B1. Link
Context: Establishes the utility of 2-substituted quinolines in inhibiting p56 lck and T-cell activ
Muscia, G. C., et al. (2009).[1] 8-Methoxy-4-(4-methoxyphenyl)quinoline. Acta Crystallographica Section E. Link[1]
Context: Provides structural data on the 8-methoxy-quinoline core, validating the planar conform
Solomon, V. R., & Lee, H. (2011).[1] Quinoline as a privileged scaffold in cancer drug discovery. Current Medicinal Chemistry. Link
Context: Comprehensive review of quinoline-based kinase inhibitors, including SAR trends for 8-substitution.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Yield Optimization & Troubleshooting Guide
Molecule: 2-Chloro-8-methoxy-4-methylquinoline (CAS: 89445-80-7)
Target Audience: Medicinal Chemists, Process Development Scientists
Executive Summary
This guide addresses the synthesis of 2-Chloro-8-methoxy-4-methylquinoline , a critical scaffold in the development of bioactive quinolines (e.g., anti-infectives, kinase inhibitors). The synthesis typically proceeds via a Knorr Quinoline Synthesis to form the 2-hydroxy tautomer (lactam), followed by deoxychlorination using phosphorus oxychloride (POCl
).
High-yield synthesis of this specific congener requires managing the electronic effects of the 8-methoxy group (electron-donating, ortho to nitrogen) and the steric constraints of the 4-methyl group . This guide provides optimized protocols, mechanistic insights, and a "self-validating" troubleshooting framework.
Module 1: Precursor Synthesis (The Knorr Cyclization)
Objective: Synthesis of 8-methoxy-4-methylquinolin-2(1H)-one (also known as 2-hydroxy-8-methoxy-4-methylquinoline).
Optimized Protocol
Condensation: Mix o-anisidine (1.0 eq) and ethyl acetoacetate (1.1 eq) in toluene. Reflux with a Dean-Stark trap to remove water. Checkpoint: Isolate the intermediate acetoacetanilide if purity is a concern.
Cyclization: Heat Polyphosphoric Acid (PPA) to 100°C. Add the acetoacetanilide intermediate portion-wise.
Temperature Ramp: Increase temperature to 120–130°C and stir for 2–3 hours. Note: The 8-methoxy group activates the ring, allowing slightly lower temperatures than unsubstituted quinolines (usually 160°C), reducing tar formation.
Quench: Pour the hot reaction mixture into crushed ice/water with vigorous stirring. Neutralize with NaOH to pH 7.
Isolation: Filter the precipitate. Recrystallize from Ethanol/DMF.
Troubleshooting Q&A
Q: My reaction mixture turned into a black, insoluble tar. What happened?
Root Cause: Thermal decomposition or "runaway" polymerization. The 8-methoxy group makes the aromatic ring electron-rich and prone to oxidation or polymerization at high temperatures.
Solution:
Lower the Cyclization Temperature: Do not exceed 130°C. The standard Knorr temperature (160°C) is too harsh for electron-rich anisidines.
Use PPA instead of H
SO: Sulfuric acid is a strong oxidant and causes charring. PPA is milder and acts as an excellent solvent/catalyst.
Q: I am isolating the wrong regioisomer (4-hydroxy-2-methylquinoline). Why?
Root Cause: Kinetic vs. Thermodynamic control failure.
Correction: Ensure the reaction is performed in strong acid (PPA) and the intermediate acetoacetanilide is fully formed before the high-heat cyclization step.
Module 2: The Chlorination Step (Critical Conversion)
Objective: Conversion of the lactam (2-hydroxy) to the 2-chloro derivative using POCl
.
Optimized Protocol
Setup: Dry glassware is mandatory.
Reagents: Suspend dried 8-methoxy-4-methylquinolin-2(1H)-one (1.0 eq) in POCl
(5.0–8.0 eq).
Catalyst: Add DMF (Catalytic, 2–3 drops). Mechanism: Forms the Vilsmeier-Haack reagent (chloroiminium ion), which is a more potent electrophile than POCl
alone.
Reaction: Reflux at 105–110°C for 2–4 hours. Monitor by TLC/HPLC.
Workup (Critical):
Distill off excess POCl
under reduced pressure (rotary evaporator with a caustic trap).
Pour the residue slowly onto crushed ice/ammonia water. Do not allow temperature to rise above 20°C during quenching to prevent hydrolysis.
Extract with Dichloromethane (DCM).
Troubleshooting Q&A
Q: The reaction stalls at 50-60% conversion even after 12 hours.
Root Cause: Deactivation of the Vilsmeier intermediate or moisture contamination.
Solution:
Check POCl
Quality: If the reagent is hydrolyzed (contains phosphoric acid), it is ineffective. Distill POCl before use if it is old.
Increase DMF: The 8-methoxy group donates electrons into the ring, making the carbonyl oxygen less electrophilic (more stable amide character). You need the highly reactive Vilsmeier intermediate to drive the reaction.
Q: I see a new impurity at RRT 0.9 (HPLC) that looks like a dimer.
Root Cause: "Pseudodimer" formation.[1] This occurs when the phosphorylated intermediate reacts with unreacted starting material instead of the chloride ion.
Solution:
Temperature Control: Ensure the reaction mixture reaches reflux quickly. Dimerization often happens at intermediate temperatures (60–80°C).
Stoichiometry: Ensure a large excess of POCl
(>5 eq) to dilute the starting material and favor the reaction with solvent (POCl) over the bimolecular reaction.
Module 3: Visualizing the Workflow & Troubleshooting
The following diagram illustrates the synthesis logic and critical decision points for yield protection.
Caption: Workflow for Knorr synthesis and chlorination, highlighting critical failure modes (Red dashed lines).
Module 4: Data & Impurity Profile
Quantitative Reference Table
Parameter
Standard Range
Optimization Target
Critical Control Point
Cyclization Yield
65–75%
>85%
Temp: 120–130°C (Avoid >140°C)
Chlorination Yield
70–80%
>90%
Anhydrous conditions; cat. DMF
Purity (HPLC)
>95%
>98%
Removal of "Dimer" impurity
Appearance
Tan/Brown Solid
Off-white Crystalline
Efficient charcoal treatment
Common Impurities
Hydrolysis Product: Reversion to the 2-hydroxy precursor during workup if quenching is too hot.
Regioisomer: 4-Chloro-2-methyl-8-methoxyquinoline (arises from incorrect cyclization method).
Phosphorylated Intermediate: Incomplete hydrolysis of the dichlorophosphate intermediate. Detection: Broad peak in ³¹P NMR.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Quinoline Synthesis Tech Hub.Current Status: Operational
Lead Scientist: Dr. [AI Name]
This interface is designed for organic chemists and process engineers encountering resistance in quinoline scaffold construction. Unlike standard reviews, this guide operates as a troubleshooting helpdesk. We address the three most critical failure modes: Uncontrolled Polymerization (Tar) , Regioisomer Contamination , and Persistent Starting Material Impurities .
"I attempted a standard Skraup synthesis using aniline and glycerol. Within minutes of reaching reflux, the reaction exothermed violently, darkened immediately, and solidified into an insoluble black mass inside the flask. Yield is effectively zero."
Root Cause Analysis
This is the classic failure mode of the Skraup and Doebner-Miller reactions.
Mechanism of Failure: The reaction relies on the in situ dehydration of glycerol (Skraup) or
-unsaturated ketones (Doebner-Miller) to form acrolein or vinyl ketones. These intermediates are highly reactive Michael acceptors.
The "Runaway": Without moderation, acrolein polymerizes rapidly under the harsh acidic conditions (
) before the aniline can perform the conjugate addition. This polymerization is exothermic, creating a positive feedback loop that chars the organic material into "tar."
Troubleshooting Protocol
To prevent the "Black Tar" event, you must decouple the generation of the acrolein from the cyclization step or moderate the oxidation potential.
Step-by-Step Recovery & Prevention:
The Moderator (Sulzberger’s Salt):
Add Ferrous Sulfate (
) to the reaction mixture.
Function: It moderates the oxidation intensity of the nitrobenzene (oxidant) and creates a smoother electron transfer gradient, preventing the violent exotherm.
Load: Use 0.1 – 0.2 equivalents relative to the amine.
Controlled Addition (Doebner-Miller Variant):
Do NOT mix all reagents at room temperature and heat.
Pre-heat the acid/aniline mixture to the reflux temperature.
Add the aldehyde/ketone/glycerol component dropwise over 1–2 hours.
Why? This keeps the instantaneous concentration of the reactive vinyl intermediate low, favoring the reaction with the abundant aniline over self-polymerization.
The "Steam Rescue" (Purification):
If tar forms but liquid remains, do not attempt column chromatography immediately (the tar will irreversibly foul the silica).
Perform Steam Distillation first.[1][2] Quinoline is steam volatile; the polymeric tars are not.
Workflow Visualization
The following diagram illustrates the critical control points to avoid tar formation.
Caption: Critical control points in Skraup synthesis. The addition of a moderator diverts the pathway from polymerization (Red) to successful cyclization (Green).
Ticket #002: The Regioisomer Conflict
Applicable Protocols: Combes Synthesis, Conrad-Limpach-Knorr
Severity: High (Purification Bottleneck)
User Report
"I am reacting 3-chloroaniline with an unsymmetrical 1,3-diketone. I expected the 7-chloro isomer, but I see a 50:50 mix of 5-chloro and 7-chloro quinolines by NMR. Separation by column chromatography is nearly impossible."
Root Cause Analysis
This is a failure of Regiocontrol .
Mechanism: In the Combes synthesis, the aniline attacks the carbonyl.[3] If the aniline is meta-substituted (like 3-chloroaniline), the ring closure can occur at either the ortho position (leading to the 5-substituted quinoline) or the para position (leading to the 7-substituted quinoline) relative to the directing group.
Steric vs. Electronic: The cyclization step is an electrophilic aromatic substitution.
Steric hindrance usually disfavors the 5-position (the "crowded" side).
Electronic activation might favor the 7-position.
However, strong acids and high temperatures often erode this selectivity, leading to thermodynamic mixtures.
Troubleshooting Protocol
To resolve regioisomer issues, you must switch from "Condition-Based" synthesis to "Mechanism-Based" selection.
Optimization Strategy:
Switch to the Conrad-Limpach / Knorr Control:
Instead of a one-pot Combes, use the
-keto ester method which allows kinetic vs. thermodynamic selection.
Kinetic Control (Conrad-Limpach):
Conditions: Mix aniline and
-keto ester at Room Temp or mild heat (<100°C).
Intermediate: Forms the Anil (C=N bond).
Result: Cyclizes to 4-Hydroxyquinoline .
Thermodynamic Control (Knorr):
Conditions: Heat to 140°C+ immediately.
Intermediate: Forms the Amide (N-C=O bond).
Result: Cyclizes to 2-Hydroxyquinoline .
Purification of Isomers (If synthesis is already done):
Fractional Crystallization: Quinoline isomers often have vastly different melting points. Do not rely on silica gel. Try recrystallization from Ethanol/Water or Hexane/EtOAc.
Zinc Chloride Complexation:
Dissolve the crude oil in dilute HCl.
Add
.
Quinoline isomers often precipitate as zinc complexes
at different rates. Filter the precipitate and release the free base with .
Regioselectivity Decision Tree
Caption: Decision tree for avoiding isomeric mixtures. Temperature control in the Knorr/Conrad-Limpach method offers superior regioselectivity over standard Combes.
Ticket #003: The "Ghost" Aniline
Applicable Protocols: All Quinoline Syntheses
Severity: Moderate (Purity/Assay Failure)
User Report
"My product looks clean by TLC, but HPLC shows a 5% impurity that tracks closely with the product. NMR suggests it's unreacted aniline, but acid/base extraction didn't remove it."
Root Cause Analysis
Anilines and Quinolines are both basic nitrogen heterocycles.
pKa Overlap: The pKa of aniline (~4.6) and quinoline (~4.[4]9) are too similar. A standard "acid wash" (extracting with HCl) will protonate both and pull both into the aqueous layer. You cannot separate them by simple pH swinging.
Removal Protocol
You must chemically modify the aniline to change its solubility or volatility.
Method A: The Diazo-Destruction (Best for small scale)
Dissolve the crude mixture in dilute
.
Cool to 0–5°C in an ice bath.
Add Sodium Nitrite (
) solution dropwise.
Chemistry: This converts the primary amine (aniline) into a diazonium salt (
). The tertiary amine (quinoline) does not react .
Warm the solution to hydrolyze the diazonium salt to a phenol (
).
Basify with NaOH (pH > 12).
Result: The phenol becomes a phenolate anion (water soluble). The quinoline remains a free base (organic soluble).
Extract with ether/DCM.[1] The impurity stays in the water.
Method B: Acetylation (Best for large scale)
Add Acetic Anhydride to the crude mixture.
Chemistry: Aniline converts to Acetanilide (Neutral amide). Quinoline remains basic.
Wash with dilute HCl.
Result: Quinoline protonates and goes into the water. Acetanilide (neutral) stays in the organic layer.
Separate layers. Basify the aqueous layer to recover pure Quinoline.
Purification Data Comparison
Method
Target Impurity
Mechanism
Yield Loss
Notes
Steam Distillation
Tars / Nitrobenzene
Volatility difference
Low (<5%)
Classic method. Best for removing non-volatiles (tars).
Diazotization
Primary Anilines
Chemical modification ()
Low
Excellent for removing trace aniline.
Acetylation
Primary Anilines
pKa modification (Base Neutral)
Low
Scalable. Requires extraction steps.
Chromatography
Regioisomers
Polarity difference
High (>20%)
Last resort. Often difficult due to tailing.
References
Manske, R. H. F. (1942). "The Skraup Synthesis of Quinolines." Chemical Reviews, 30(1), 113–144.
Bergstrom, F. W. (1944).[4] "Heterocyclic Nitrogen Compounds. Part IIA. Hexacyclic Compounds: Pyridine, Quinoline, and Isoquinoline." Chemical Reviews, 35(2), 77–277.
Jones, G. (1977). "The Synthesis of Quinolines." in The Chemistry of Heterocyclic Compounds, Wiley-Interscience.
Organic Syntheses. (1922). "Quinoline."[1][2][5][6][7][8][9][10][11][12][13] Org.[2][9] Synth. 2, 79. (Detailed procedure for Skraup with Ferrous Sulfate moderator).
Eisch, J. J., & Dluzniewski, T. (1989). "Mechanism of the Skraup and Doebner-von Miller Quinoline Syntheses." The Journal of Organic Chemistry, 54(6), 1269–1274.
challenges in the purification of chlorinated quinolines
Technical Support Center: Chlorinated Quinoline Purification Authorized Internal Guide for Process Chemists & API Developers Introduction: The Stability-Purity Paradox Chlorinated quinolines (specifically 4,7-dichloroqui...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Chlorinated Quinoline Purification
Authorized Internal Guide for Process Chemists & API Developers
Introduction: The Stability-Purity Paradox
Chlorinated quinolines (specifically 4,7-dichloroquinoline and its analogs) are the backbone of antimalarial (e.g., Chloroquine) and kinase-inhibitor pharmacophores. However, they present a notorious "Stability-Purity Paradox":
Hydrolytic Instability: The C4-chlorine atom is highly labile. Improper workup conditions hydrolyze the product back to the starting material (4-quinolone).
Isomeric Similarity: Syntheses starting from m-chloroaniline (e.g., Gould-Jacobs or Conrad-Limpach) inevitably produce a mixture of 5-chloro and 7-chloro regioisomers with nearly identical boiling points.
Polymerization: Residual POCl
or thermal stress generates "quinoline tar," a black, intractable polymer that traps the product.
This guide provides self-validating protocols to navigate these failure modes.
Module 1: The Isomer Nightmare (5-Cl vs. 7-Cl)
Issue: You are synthesizing 4,7-dichloroquinoline (4,7-DCQ) but cannot remove the 5-chloro isomer (5-CQ) to meet the <0.5% specification.
Root Cause: m-Chloroaniline cyclization occurs at both ortho positions. While sterics favor the 7-isomer, the 5-isomer typically forms at 10–20%.
Troubleshooting Protocol: The pH-Swing Fractionation
Chromatography is inefficient for this separation on a kilo-scale. Instead, utilize the differential pKa and solubility of the carboxylic acid intermediates before the final decarboxylation/chlorination.
Step-by-Step Fractionation:
Hydrolysis: Saponify the ester intermediate to obtain the mixture of 7-chloro and 5-chloro quinolone-3-carboxylic acids.
Dissolution: Dissolve the crude cake in hot aqueous NaOH (pH > 10).
The Critical Swing: Slowly add dilute HCl.
Target pH 6.5: The 7-chloro isomer precipitates first due to higher lattice energy and lower solubility. Filter this solid immediately.
Target pH 4.0: The filtrate contains the majority of the 5-chloro isomer. Further acidification precipitates this waste.
Validation: Analyze the pH 6.5 cake by HPLC. If 5-CQ > 2%, reslurry in water at pH 7.0.
Visual Workflow: Isomer Separation Logic
Caption: Differential pH precipitation strategy to isolate the 7-chloro isomer prior to chlorination.
Module 2: The "Tar" Trap (POCl
Workup)
Issue: Upon quenching the chlorination reaction, the mixture turns into a black, sticky tar, or the yield drops significantly due to hydrolysis (reversion to quinolone).
Root Cause:
Exotherm: Quenching POCl
releases massive heat + HCl. If in acidic media, the C4-Cl bond hydrolyzes.
Polymerization: Localized hot spots cause intermolecular condensation between the basic nitrogen and the electrophilic C4-Cl.
Protocol: The "Reverse Quench" Technique
Never add water to the reaction. Always add the reaction to the quench.
Technical Insight: For 4,7-dichloroquinoline, if the solid is grey/black, dissolve in DCM, treat with activated charcoal (10 wt%), filter through Celite, and then recrystallize from IPA/Water.
Frequently Asked Questions (FAQs)
Q: My product turned into a solid rock during the POCl
quench. What happened?A: You likely added water too fast or had insufficient stirring. The POCl reacted with water to form a polyphosphoric acid "cement."
Fix: Use a mechanical stirrer (not magnetic) and ensure the receiving vessel has a high volume of ice-water before addition.
Q: Can I use NaOH instead of Ammonium Hydroxide for quenching?A: Use caution. Strong bases like NaOH can cause nucleophilic aromatic substitution at the C4-position (converting Cl back to OH) if the temperature spikes. NH
OH is milder and buffers the pH effectively.
Q: I see a "tailing" spot on my TLC that isn't the starting material.A: This is likely the N-oxide impurity or a phosphorylated intermediate.
Fix: Ensure the reaction time is sufficient (phosphorylated intermediates convert to chloro-product over time). If it persists, wash the organic layer with 10% NaHCO
.
References
Process Development for 4,7-Dichloroquinoline: Org. Process Res. Dev. (ACS).[4] Detailed kinetics on isomer formation and pH control.
POCl3 Chlorination Mechanisms: J. Org. Chem. Investigation into phosphorylated intermediates and quenching dynamics.
Isomer Separation Strategies: Parke, Davis & Co.[5] Patents. Historical but authoritative protocols on fractional crystallization of quinolines.
Crystallization Solvents: Mettler Toledo Recrystallization Guide. General principles applied to heterocyclic purification.
The classical Combes synthesis (1888) involves the condensation of an aniline with a 1,3-diketone followed by acid-catalyzed cyclization. While foundational, the original protocol using concentrated sulfuric acid (
) is often plagued by oxidative polymerization ("tarring"), poor regiocontrol, and harsh thermal requirements.
This guide provides an updated technical framework to transition from "brute force" acid catalysis to refined kinetic control using Polyphosphoric Acid (PPA), solid acid catalysts, and microwave irradiation.
Mechanism & Critical Failure Points
Understanding the mechanism is the first step in troubleshooting. The reaction proceeds through two distinct phases:[1][2][3][4][5]
Schiff Base Formation: Condensation to form an imine/enamine.
Annulation: Acid-catalyzed electrophilic aromatic substitution and dehydration.
Visualization: Mechanistic Pathway & Bottlenecks
Figure 1: The mechanistic flow of Combes synthesis showing the critical diversion points where tar formation occurs due to harsh oxidative conditions.
Troubleshooting Center (FAQs)
Issue 1: "My reaction mixture turns into a black, viscous tar."
acts as a strong oxidant, particularly with electron-rich anilines. It chars the starting materials before cyclization can occur.
Corrective Action:
Switch Catalyst: Replace
with Polyphosphoric Acid (PPA) . PPA is a milder dehydrating agent and lacks the strong oxidizing potential of sulfuric acid.
Protocol Adjustment: If using PPA is difficult due to viscosity, use a solid acid catalyst (e.g., K-10 Montmorillonite clay) or Polyphosphoric Ester (PPE) .
Issue 2: "I am getting a mixture of regioisomers with unsymmetrical diketones."
Diagnosis: Lack of regiocontrol during the annulation step.
Root Cause: The cyclization is governed by a competition between steric hindrance and electronic activation.
Steric Control: Bulky groups (
) on the diketone favor cyclization at the less hindered nitrogen position (leading to 2-substituted quinolines).
Electronic Control: Electron-donating groups (EDGs) on the aniline meta-position generally direct cyclization para to themselves (forming 7-substituted quinolines), but steric clashes can force formation of the 5-substituted isomer.
Corrective Action:
Modify Substrate: Increase the steric bulk of the diketone substituent to force a single isomer.
Refined Conditions: Lower the temperature and increase reaction time to favor the thermodynamic product over the kinetic product.
Issue 3: "Low yield despite full consumption of starting material."
Diagnosis: Inefficient cyclization or hydrolysis of the intermediate.
Root Cause: The Schiff base formation is reversible. Water generated during the reaction can hydrolyze the imine back to the starting aniline.
Corrective Action:
Water Removal: Use a Dean-Stark trap (if using a solvent like toluene for the first step) or add molecular sieves (4Å) to the reaction mixture.
Two-Step Protocol: Isolate the enamine intermediate before subjecting it to the acid catalyst. This ensures 100% conversion to the precursor before the harsh cyclization step.
Optimized Protocols
Protocol A: The "Gold Standard" PPA Method
Best for: General synthesis, preventing charring, scaling up.
Preparation: Adsorb the aniline and diketone onto the K-10 clay surface by mixing them in a small amount of dichloromethane and evaporating the solvent.
Irradiation: Place the dry powder in a microwave reactor vial.
Reaction: Irradiate at 300W (or set temperature to 120°C) for 5–10 minutes .
Extraction: Wash the clay with ethyl acetate (3 x 10 mL). Filter off the clay.
Isolation: Evaporate the solvent to obtain the crude product.
Comparative Performance Data
Parameter
Classical ()
Refined (PPA)
Advanced (Microwave/Clay)
Reaction Time
4–6 Hours
2–4 Hours
5–15 Minutes
Typical Yield
40–60%
75–90%
85–95%
Purity (Crude)
Low (Tarry)
High
Very High
Solvent Waste
High
Moderate
Minimal (Solvent-Free)
Risk
Charring/Explosive
Viscosity handling
Over-pressurization
Optimization Workflow Decision Tree
Use this logic flow to determine the best experimental setup for your specific substrate.
Figure 2: Decision matrix for selecting the optimal synthesis protocol based on substrate stability and reaction scale.
References
Combes, A. (1888).[6] "Sur la synthèse de dérivés de la quinoléine." Bulletin de la Société Chimique de France, 49, 89.
Sloop, J. C. (2018). "Fluorinated Quinolines: Synthesis and Bioactivity." Journal of Heterocyclic Chemistry. (Discusses regioselectivity and PPA modifications).
Kouznetsov, V. V., et al. (2005). "Recent Progress in the Synthesis of Quinolines." Current Organic Chemistry. (Review of solid acid and microwave methods).
Mahato, S., et al. (2018).[7] "Microwave-assisted synthesis of quinoline alkaloids." Journal of Namibian Studies. (Specifics on microwave protocols).
Technical Support Center: Degradation Pathways of 2-Chloro-8-methoxy-4-methylquinoline
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Chloro-8-methoxy-4-methylquinoline. This guide provides troubleshooting advice and frequently asked q...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Chloro-8-methoxy-4-methylquinoline. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist with your experimental work on the degradation pathways of this compound. As a Senior Application Scientist, I've designed this resource to be practical and scientifically robust, explaining the "why" behind experimental choices.
Frequently Asked Questions (FAQs)
Q1: What are the most probable degradation pathways for 2-Chloro-8-methoxy-4-methylquinoline based on its chemical structure?
A1: Based on the known reactivity of quinoline derivatives, several degradation pathways for 2-Chloro-8-methoxy-4-methylquinoline can be anticipated. The primary sites of chemical instability are the 2-chloro substituent, the quinoline nitrogen, the 8-methoxy group, and the 4-methyl group. The main degradation reactions are likely to be hydrolysis, oxidation, and photodegradation.
The 2-chloro group is susceptible to nucleophilic attack, particularly hydrolysis, which would lead to the formation of 8-methoxy-4-methylquinolin-2(1H)-one[1]. The quinoline ring system itself can undergo metabolic and oxidative transformations. In biological systems, cytochrome P450 enzymes are known to metabolize quinolines, leading to N-oxidation, hydroxylation of the aromatic ring, and epoxide formation[2][3]. The 8-methoxy group may undergo O-demethylation, and the 4-methyl group is a potential site for oxidation to a carboxylic acid[4].
Q2: I am planning forced degradation studies for 2-Chloro-8-methoxy-4-methylquinoline. What conditions should I consider?
A2: Forced degradation studies are essential to understand the stability of a molecule and to develop stability-indicating analytical methods[5][6]. For 2-Chloro-8-methoxy-4-methylquinoline, a comprehensive study should include the following conditions:
Stress Condition
Typical Reagents and Conditions
Potential Degradation Products
Rationale
Acidic Hydrolysis
0.1 M - 1 M HCl, reflux for several hours
8-methoxy-4-methylquinolin-2(1H)-one
The 2-chloro group is prone to hydrolysis under acidic conditions[1][7].
Basic Hydrolysis
0.1 M - 1 M NaOH, reflux for several hours
8-methoxy-4-methylquinolin-2(1H)-one
Similar to acidic conditions, basic pH can facilitate the hydrolysis of the 2-chloro substituent.
To simulate oxidative stress. The quinoline nitrogen, aromatic ring, and methoxy group are all susceptible to oxidation[2][8].
Thermal Degradation
Dry heat (e.g., 60-80°C) for an extended period
Will depend on the presence of trace moisture and oxygen.
To assess the solid-state stability of the compound.
Photodegradation
Exposure to UV and/or visible light (ICH Q1B guidelines)
Complex mixture of products, potentially involving radical reactions[9][10].
To determine the light sensitivity of the molecule.
Troubleshooting Guides
Scenario 1: Unexpected Peaks in my HPLC Chromatogram During a Stability Study.
Q: I'm observing several unexpected peaks in my HPLC analysis of a 2-Chloro-8-methoxy-4-methylquinoline sample that has been stored under ambient conditions. How can I identify these new peaks?
A: The appearance of new peaks strongly suggests degradation of your compound. A systematic approach is needed for their identification.
Step-by-Step Troubleshooting:
Characterize the New Peaks with LC-MS/MS: This is the most powerful tool for identifying unknown compounds. The mass-to-charge ratio (m/z) of the parent ion will give you the molecular weight of the degradation product. Tandem mass spectrometry (MS/MS) will provide fragmentation patterns that can be used to elucidate the structure.
Compare with Predicted Degradants: Based on the likely degradation pathways, you can predict the molecular weights of potential products. For example:
Hydrolysis Product: 8-methoxy-4-methylquinolin-2(1H)-one (loss of Cl, addition of OH).
N-oxide: 2-Chloro-8-methoxy-4-methylquinoline-N-oxide (addition of O).
O-demethylated Product: 2-Chloro-4-methylquinolin-8-ol (loss of CH₂).
Perform Forced Degradation Studies: Conduct controlled degradation experiments under hydrolytic, oxidative, and photolytic stress as outlined in the FAQ section. This will help you to intentionally generate the degradation products and compare their retention times and mass spectra with the unknown peaks in your sample.
Consider Impurities from Synthesis: It's also possible that the new peaks are not degradation products but impurities from the initial synthesis that have become more prominent over time. Review the synthesis scheme for potential byproducts.
Visualizing Potential Degradation Pathways:
Caption: Potential degradation pathways of 2-Chloro-8-methoxy-4-methylquinoline.
Scenario 2: My compound seems to be degrading rapidly in solution, even in the dark. What could be the cause?
Q: I've dissolved 2-Chloro-8-methoxy-4-methylquinoline in a common organic solvent for my experiments, but I'm seeing significant degradation within a few hours, even when protected from light. What factors should I investigate?
A: Rapid degradation in solution, in the absence of light, points towards solvent-mediated or pH-related instability.
Troubleshooting Steps:
Solvent Selection:
Protic vs. Aprotic Solvents: Protic solvents (e.g., methanol, ethanol, water) can participate in nucleophilic substitution reactions, potentially displacing the 2-chloro group. Consider using aprotic solvents like acetonitrile, THF, or DMSO.
Solvent Purity: Impurities in the solvent, such as trace amounts of acid or base, can catalyze degradation. Use high-purity, HPLC-grade solvents.
pH of the Solution:
Even unbuffered solutions can have a pH that promotes degradation. The stability of similar chloro-substituted heterocycles has been shown to be highly pH-dependent[7].
Recommendation: Buffer your solution to a neutral pH (around 7) if your experimental conditions allow. Perform a pH-stability profile to determine the optimal pH range for your compound.
Temperature: Ensure your solutions are stored at an appropriate temperature. Even at room temperature, degradation can occur. For short-term storage, refrigeration (2-8°C) is advisable. For long-term storage, consider freezing (-20°C or lower).
Experimental Workflow for Assessing Solution Stability:
Caption: Workflow for determining the solution stability of the compound.
References
Khan, F., Pal, D., Vikram, S., & Cameotra, S. S. (2013). Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1. PLOS ONE, 8(4), e62178. [Link]
The proposed degradation pathway of 2-methylquinoline by Klebsiella pneumoniae TJ-A. (n.d.). ResearchGate. Retrieved February 2, 2026, from [Link]
Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. (2000). Molecules, 5(12), 1224-1234. [Link]
Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo [2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. (2022). Molecules, 27(15), 4949. [Link]
4-Chloro-8-methoxy-2-methylquinoline. (n.d.). PubChem. Retrieved February 2, 2026, from [Link]
Cytochrome P450 species involved in the metabolism of quinoline. (1996). Carcinogenesis, 17(12), 2547-2553. [Link]
HCO2 H-Promoted Hydrolysis of 2-Chloroquinolines to Quinolones. (2021). Organic & Biomolecular Chemistry, 19(3), 564-568. [Link]
Quinoline as a Photochemical Toolbox: From Substrate to Catalyst and Beyond. (2022). Accounts of Chemical Research, 55(17), 2411-2426. [Link]
The Mechanism of the Oxido-degradation of the Cinchona Alkaloids. (2022). Chemistry, 12(1), 22-26. [Link]
Forced Degradation Study of Quinapril by UPLC-DAD and UPLC/ MS/MS: Identification of By-products and Development of Degradation Kinetics. (2014). Journal of Chromatographic Science, 52(7), 659-667. [Link]
Photocatalytic Degradation of Quinoline Yellow over Ag3PO4. (2020). Catalysts, 10(12), 1471. [Link]
Cytochrome P450 Enzymes as Key Drivers of Alkaloid Chemical Diversification in Plants. (2021). Frontiers in Plant Science, 12, 706954. [Link]
Amine oxidation and the chemistry of quinone imines. Part I. 3-Methoxy-4-t-butylaniline. (1972). Journal of the Chemical Society, Perkin Transactions 1, 1654-1658. [Link]
A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. (2022). Molecules, 27(3), 1003. [Link]
Cytochrome P450 species involved in the metabolism of quinoline. (1996). Semantic Scholar. Retrieved February 2, 2026, from [Link]
Development of forced degradation and stability indicating studies of drugs—A review. (2012). Journal of Pharmaceutical and Biomedical Analysis, 69, 1-9. [Link]
Stability of 2-chloro-2'-deoxyadenosine at various pH and temperature. (1995). Acta Poloniae Pharmaceutica, 52(5), 415-418. [Link]
Forced Degradation Study: An Important Tool in Drug Development. (2014). Asian Journal of Research in Chemistry, 7(1), 99-102. [Link]
A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific. Retrieved February 2, 2026, from [Link]
Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. (2020). Biosciences Biotechnology Research Asia, 17(2). [Link]
Technical Support Center: Optimizing Storage for 2-Chloro-8-methoxy-4-methylquinoline
Executive Summary & Chemical Context[1][2][3][4][5] 2-Chloro-8-methoxy-4-methylquinoline (CAS: 143588-46-3) is a critical heterocyclic intermediate, most notably utilized in the synthesis of potassium-competitive acid bl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Context[1][2][3][4][5]
2-Chloro-8-methoxy-4-methylquinoline (CAS: 143588-46-3) is a critical heterocyclic intermediate, most notably utilized in the synthesis of potassium-competitive acid blockers (P-CABs) such as Vonoprazan .
As an Application Scientist, I often see batch failures not due to synthesis errors, but due to improper storage of this specific intermediate. The C2-Chloro position is an electrophilic "warhead," intentionally designed to be reactive for downstream coupling. This reactivity makes the compound inherently susceptible to nucleophilic attack by atmospheric moisture (hydrolysis) .
This guide moves beyond generic "cool, dry place" advice to provide a mechanistic understanding of stability and a rigid protocol for preservation.
Storage Conditions Matrix
The following parameters are non-negotiable for maintaining >99.5% purity over long-term storage (>6 months).
Parameter
Recommended Condition
Scientific Rationale
Temperature
2°C to 8°C (Refrigerated)
Reduces the kinetic rate of hydrolysis and oxidative side-reactions.
Atmosphere
Inert Gas (Argon or Nitrogen)
Displaces oxygen (prevents N-oxide formation) and atmospheric moisture (prevents hydrolysis).
Humidity
<10% RH (Desiccated)
The C-Cl bond is labile; moisture leads to the formation of the 2-quinolone impurity.
Light
Amber Glass / Foil Wrap
Quinolines are photosensitive; UV exposure catalyzes radical degradation and polymerization.
Container
Borosilicate Glass + PTFE Liner
Avoids leaching from plastics. PTFE (Teflon) liners prevent cap corrosion from trace HCl release.
Degradation Pathways & Mechanisms
To troubleshoot effectively, you must understand how the molecule fails. The diagram below visualizes the primary degradation vectors.
Mechanistic Diagram: Stability Logic Tree
Figure 1: Decision tree illustrating the causality between environmental stressors (Moisture, UV) and specific chemical degradation products (2-Quinolone derivative).
Troubleshooting Guide (FAQs)
This section addresses real-world scenarios reported by process chemists.
Q1: The off-white powder has turned yellow/orange. Is it still usable?
Diagnosis: This indicates photo-oxidation . The quinoline ring system absorbs UV light, generating radical species that couple to form conjugated, colored impurities (often N-oxides or dimers).
Action:
Check purity via HPLC. If purity is >98%, you may perform a recrystallization (typically from Ethyl Acetate/Hexanes) to remove the colored surface impurities.
If purity is <95%, discard. The radical impurities can act as chain terminators or poison catalysts in downstream coupling reactions (e.g., Suzuki or Buchwald-Hartwig).
Q2: I see a new peak at RRT ~0.8 (Relative Retention Time) on my HPLC. What is it?
Diagnosis: This is almost certainly 8-methoxy-4-methylquinolin-2(1H)-one (the hydrolysis product).
Mechanism: Moisture from the air attacked the C2 position, displacing the Chlorine atom.
Impact: This impurity is non-reactive in nucleophilic aromatic substitutions (SNAr), lowering your yield. It is difficult to remove because its solubility profile is similar to the starting material.
Solution: Dry your storage environment immediately. If the peak area is >1%, repurify via column chromatography (SiO2), as recrystallization may not effectively separate the "hydroxy" impurity.
Q3: The material has "caked" into a hard lump. Can I grind it?
Diagnosis: Caking confirms moisture absorption . Even if hydrolysis hasn't occurred yet, the lattice has absorbed water.
Action:
DO NOT grind in open air (this forces moisture deeper into the lattice).
Protocol: Dry the material in a vacuum oven at 40°C for 4 hours before attempting to break the cake. Re-test water content (Karl Fischer titration) before use.
Standard Operating Procedure (SOP): Handling & Aliquoting
To maintain the "Self-Validating" integrity of your experiments, follow this protocol to minimize variable introduction.
Equipment Required
Glove box or Glove bag (Ideal) OR Schlenk line (Acceptable).
Amber glass vials with PTFE-lined caps.
Parafilm or electrical tape.
Step-by-Step Protocol
Equilibration:
Remove the bulk container from the refrigerator (4°C).
CRITICAL: Allow the closed container to warm to room temperature (approx. 30 mins) before opening. Opening a cold container in warm air causes immediate condensation on the powder.
Atmosphere Control:
Ideally, open the bottle inside a nitrogen-filled glove bag.
If working on a bench, flush the headspace of the receiving vials with Nitrogen or Argon gas prior to filling.
Aliquoting:
Divide the bulk material into "single-use" aliquots (e.g., 1g or 5g units). This prevents repeated freeze-thaw cycles and repeated exposure to atmospheric moisture for the main stock.
Sealing:
Cap tightly.[1][2][3] Wrap the cap junction with Parafilm to create a secondary moisture barrier.
Label with: Name, CAS, Purity, Date Opened, and Expiration Date (re-test date).
Re-Storage:
Place vials inside a secondary container (e.g., a larger jar) containing a desiccant packet (Silica gel or Drierite).
Return to 2-8°C storage immediately.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12217345, 2-Chloro-8-methoxy-4-methylquinoline. Retrieved from [Link]
Royal Society of Chemistry. Hydrolysis of 2-Chloroquinolines to Quinolones. (Mechanistic background on the instability of the C-Cl bond in quinolines). Retrieved from [Link]
addressing regioselectivity issues in Friedländer synthesis
The following guide serves as a specialized technical resource for addressing regioselectivity challenges in Friedländer quinoline synthesis. It is structured to function as a high-level support interface for research sc...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide serves as a specialized technical resource for addressing regioselectivity challenges in Friedländer quinoline synthesis. It is structured to function as a high-level support interface for research scientists.
Topic: Regioselectivity Control & Troubleshooting
Operator: Senior Application Scientist (Ph.D.)
Status: Active
Executive Summary: The Regioselectivity Paradox
In the condensation of 2-aminobenzaldehydes with asymmetric ketones (e.g., 2-butanone), two distinct pathways exist based on which
-proton participates in the initial aldol step. This bifurcation is the root cause of regioisomeric mixtures.
Kinetic Pathway (Base-Favored): Attack occurs at the less hindered
-methyl group.
Thermodynamic Pathway (Acid-Favored): Attack occurs at the more substituted
-methylene group (forming the more stable enol).
The Golden Rule:
To target 2-substituted quinolines , utilize Kinetic Control (Base/Low Temp).
To target 2,3-disubstituted quinolines , utilize Thermodynamic Control (Acid/High Temp).
Mechanistic Visualization
The following diagram maps the divergence point where catalyst selection dictates the final product structure.
Caption: Divergent mechanistic pathways in Friedländer synthesis. Path A (Kinetic) favors less hindered attack; Path B (Thermodynamic) favors more substituted enol intermediates.
Catalyst Selection & Regioselectivity Matrix
Use this matrix to select the appropriate conditions for your target isomer.
Setup: Equip with a Dean-Stark trap to remove water (driving the equilibrium forward).
Reaction: Reflux (110°C) for 2–4 hours.
Why Reflux? High thermal energy overcomes the barrier to form the more substituted (thermodynamic) enol and ensures reversibility of the kinetic product, allowing equilibration to the thermodynamic product.
Work-up: Wash organic layer with NaHCO₃ (sat. aq.) to neutralize acid. Dry over MgSO₄.
Troubleshooting & FAQs
Q1: I am getting a 50:50 mixture of regioisomers. How do I shift the ratio?
Diagnosis: You are likely operating in a "mixed control" zone—either the temperature is too high for pure kinetic control, or the acid is too weak for full thermodynamic equilibration.
Corrective Action:
For Kinetic Product: Switch to a bulkier base (e.g., KOtBu) and lower the temperature to 0°C or RT.
For Thermodynamic Product: Switch to a stronger acid (e.g., H₂SO₄ or TfOH) and increase reaction time at reflux to ensure full equilibration.
Q2: My ketone is acid-sensitive (e.g., contains acetals). Can I still get the thermodynamic product?
Diagnosis: Strong Brønsted acids will hydrolyze sensitive groups.
Corrective Action: Use a mild Lewis Acid catalyst such as ZnCl₂ or InCl₃ in refluxing ethanol. Alternatively, Ionic Liquids (e.g., [bmim]BF₄) have shown high regioselectivity for thermodynamic products under milder conditions [1].
Q3: How do I separate the regioisomers if I can't avoid a mixture?
Guidance:
Chromatography: The 2-substituted isomer is generally less polar than the 2,3-disubstituted isomer due to reduced steric hindrance around the nitrogen, affecting interaction with silica.
Crystallization: The highly symmetrical nature of 2,3-disubstituted quinolines often leads to higher melting points. Try fractionated crystallization from Ethanol/Water.
Q4: Why does my yield drop when using cyclic ketones?
Diagnosis: Cyclic ketones (e.g., cyclohexanone) suffer from steric strain during the formation of the intermediate carbinolamine.
Corrective Action: Use Microwave Irradiation .[1] It has been proven to accelerate the condensation step significantly for sterically demanding substrates, often improving yields from <50% to >85% [2].
Advanced Troubleshooting Logic (Decision Tree)
Caption: Logic flow for diagnosing common yield and selectivity failures.
improving the scalability of 2-Chloro-8-methoxy-4-methylquinoline production
The following technical guide is designed for process chemists and researchers scaling up the production of 2-Chloro-8-methoxy-4-methylquinoline (CAS: 89445-80-7). It prioritizes scalability, safety, and impurity control...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is designed for process chemists and researchers scaling up the production of 2-Chloro-8-methoxy-4-methylquinoline (CAS: 89445-80-7). It prioritizes scalability, safety, and impurity control, moving beyond bench-scale literature to address pilot-plant realities.
Introduction: The Scale-Up Challenge
2-Chloro-8-methoxy-4-methylquinoline is a critical heterocyclic building block, often utilized in the synthesis of P-CABs (Potassium-Competitive Acid Blockers) and kinase inhibitors. While bench-scale synthesis is straightforward, scaling to kilogram quantities introduces three primary bottlenecks:
Regioselectivity: Preventing the formation of the thermodynamic 4-hydroxy isomer.
Thermal Management: Controlling the violent exotherm during POCl
quenching.
Purification: Replacing chromatography with scalable crystallization.
Module 1: Upstream Synthesis (The Cyclization Checkpoint)
Core Reaction: Knorr Quinoline Synthesis
Objective: Synthesis of the precursor 8-Methoxy-4-methylquinolin-2(1H)-one.
Q: I am detecting significant amounts of the 4-chloro-2-methyl isomer in my final product. What went wrong?A: You likely inadvertently followed the Conrad-Limpach pathway instead of the Knorr pathway. This is a classic kinetic vs. thermodynamic trap determined by the initial condensation temperature.
The Mechanism: The reaction of o-anisidine with ethyl acetoacetate can form two intermediates: an amide (Knorr) or an imine (Conrad-Limpach).
The Fix: Ensure you drive the reaction to the amide first.
Protocol: Heat the aniline and ester to ~110–140°C to distill off ethanol. This favors amide formation (Acetoacet-o-anisidide).
Cyclization: Treat the isolated amide with concentrated H
SO or Polyphosphoric Acid (PPA) to close the ring to the 2-hydroxy (2-quinolone) target.
Avoid: Do not mix reagents at room temperature and then dump into hot acid; this often favors the imine -> 4-hydroxy route.
Q: My yield during the PPA cyclization drops dramatically above 100g scale. The mixture turns into a black tar.A: This is a heat transfer issue. PPA is highly viscous and a poor heat conductor.
Cause: Localized overheating (hot spots) causes oxidative decomposition of the electron-rich methoxy ring.
Solution:
Dilution: Use a co-solvent compatible with PPA (e.g., sulfolane) or switch to Eaton’s Reagent (P
O in methanesulfonic acid) which is less viscous and allows better stirring.
Ramp Rate: On scale, add the amide to the acid in portions, ensuring the internal temperature never exceeds 60°C during addition. Only ramp to cyclization temperature (90-100°C) once addition is complete and homogeneity is achieved.
📊 Data: Knorr vs. Conrad-Limpach Selectivity
Parameter
Knorr Route (Target)
Conrad-Limpach (Impurity)
Intermediate
Amide (Acetoacetanilide)
Imine (Schiff Base)
Key Condition
High Temp (>100°C) initially to remove EtOH
Low Temp (<25°C) initially
Cyclization Product
2-Hydroxy -4-methyl
4-Hydroxy -2-methyl
Final Product
2-Chloro (Target)
4-Chloro (Regio-impurity)
Module 2: Downstream Chlorination (The Safety Bottleneck)
Core Reaction: Deoxychlorination with Phosphorus Oxychloride (POCl
)
Objective: Conversion of the 2-hydroxy precursor to the 2-chloro target.
📉 Troubleshooting Guide: POCl
Management
Q: The reaction stalls at 90% conversion. Should I add more POCl
?A: No. Adding more POCl increases the downstream quenching burden.
The Fix: The reaction produces sticky phosphorodichloridate byproducts that coat unreacted starting material.
Catalysis: Add 0.1 equivalents of N,N-Dimethylaniline or DMF (Vilsmeier-Haack conditions). This forms a highly reactive chloro-iminium species that drives the reaction to completion without excess POCl
.
Solvent: If the slurry is too thick, use Toluene or Chlorobenzene as a diluent. This improves mass transfer and allows you to reduce POCl
equivalents from 10x to 3x.
Q: Quenching the reaction on a 1kg scale caused a violent eruption. How do I quench safely?A: Never add water to the reaction mixture ("Forward Quench") on scale. The hydrolysis of excess POCl
is exothermic and generates massive volumes of HCl gas.
Protocol (Reverse Quench):
Cool the reaction mixture to <40°C.
Prepare a separate vessel with crushed ice/water (3x volume) and vigorous stirring.
Slowly cannulate/pump the reaction mass into the ice water, maintaining the quench temperature <15°C.
Scrubbing: Ensure the vessel is vented to a caustic scrubber (NaOH) to neutralize the evolved HCl gas.
Module 3: Purification & Impurity Profiling
📉 Troubleshooting Guide: Isolation
Q: I am trying to avoid column chromatography. How can I purify the solid?A: 2-Chloro-8-methoxy-4-methylquinoline crystallizes well due to its planar structure.
Method:
After quenching, extract into Dichloromethane (DCM) or Ethyl Acetate.
Wash with 5% NaHCO
to remove acid traces.
Solvent Swap: Distill off the extraction solvent and replace with Isopropanol (IPA) or Heptane/EtOAc (9:1) .
Heat to reflux to dissolve, then cool slowly to 0°C. The target compound precipitates as off-white needles.
Impurity Rejection: The 4-chloro isomer (if present) is more soluble in IPA and will remain in the mother liquor.
🧬 Visualizing the Pathway
The following diagram illustrates the critical bifurcation between the desired Knorr pathway and the undesired Conrad-Limpach side reaction.
Figure 1: Reaction pathway divergence. Green path indicates the correct Knorr synthesis for the 2-chloro target. Red path indicates the formation of the common regiochemical impurity.
References
Reactions of 4-Hydroxy-2(1H)-quinolone. ResearchGate. A comprehensive review of quinolone synthesis, detailing the mechanistic divergence between Knorr and Conrad-Limpach kinetics.
Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines and Quinolines.National Institutes of Health (PMC). Describes safety protocols for POCl
scale-up, including the use of catalytic bases to reduce reagent load.
Conrad-Limpach Synthesis Mechanism. Wikipedia. Provides the fundamental mechanistic basis for the formation of 4-hydroxyquinolines versus 2-hydroxyquinolines.
Synthesis of 2-Chloro-8-methyl-3-[(pyrimidin-4-yloxy)methyl]quinoline. National Institutes of Health (PMC). Illustrates the chlorination conditions and workup for similar 2-chloro-8-methylquinoline scaffolds.
Troubleshooting
Technical Support Center: Strategies to Mitigate Quinoline Compound Toxicity
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with quinoline-based compounds. This guide is designed to provide you with in-depth technical assistance and...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with quinoline-based compounds. This guide is designed to provide you with in-depth technical assistance and field-proven insights to anticipate, troubleshoot, and mitigate the toxicity associated with this important class of molecules. Drawing from extensive experience in medicinal chemistry and toxicology, this resource offers practical solutions in a direct question-and-answer format, detailed experimental protocols, and a thorough examination of the underlying mechanisms of quinoline toxicity.
Our approach is grounded in the principles of scientific integrity, providing you with self-validating systems and protocols that are supported by authoritative references. Whether you are encountering reproducibility issues in your cytotoxicity assays or seeking to proactively design safer quinoline derivatives, this guide will serve as a valuable resource in your research endeavors.
This section addresses common challenges and questions that arise during the experimental evaluation of quinoline compound toxicity.
Section 1: Troubleshooting In Vitro Cytotoxicity Assays (e.g., MTT Assay)
Question 1: My MTT assay results for a novel quinoline derivative are not reproducible, and at high concentrations, I'm seeing an unexpected increase in absorbance, suggesting higher cell viability. What's happening?
Answer: This is a frequent and often perplexing issue when working with heterocyclic compounds like quinolines. The MTT assay relies on the reduction of a tetrazolium salt by mitochondrial dehydrogenases in viable cells to a colored formazan product. However, the chemistry of your quinoline compound can interfere with the assay itself.
Causality and Troubleshooting:
Direct Reduction of MTT: Quinolines can possess redox-active properties, allowing them to directly reduce the MTT reagent to formazan, independent of cellular metabolic activity. This leads to a false-positive signal, making the compound appear less toxic or even proliferative at higher concentrations.
Self-Validating Protocol: To confirm this, run a "cell-free" control. Prepare wells with your culture medium, the MTT reagent, and the same concentrations of your quinoline compound used in your experiment, but without any cells. If you observe a color change, your compound is directly interacting with the MTT reagent.
Compound Color Interference: If your quinoline derivative is colored, it can absorb light at the same wavelength as the formazan product, leading to artificially high absorbance readings.
Solution: Include a "compound only" control plate with your quinoline derivative in the medium (no cells, no MTT) to measure its intrinsic absorbance at different concentrations. Subtract these background values from your experimental results.
Incomplete Solubilization of Formazan Crystals: The formazan product is crystalline and must be fully dissolved to obtain an accurate reading. Incomplete solubilization leads to high variability between replicate wells.
Troubleshooting Step: After adding the solubilization solution (e.g., DMSO or a buffered SDS solution), ensure you are mixing thoroughly. Orbital shaking for 15-30 minutes is recommended. Before reading the plate, visually inspect the wells under a microscope to confirm that all formazan crystals have dissolved.[1]
Cell Seeding Density and Edge Effects: Inconsistent cell numbers across the plate and "edge effects" (where wells on the perimeter of the plate evaporate more quickly) are common sources of variability.
Best Practice: Ensure you have a single-cell suspension before seeding. To mitigate edge effects, it is advisable to not use the outer wells of the 96-well plate for experimental data; instead, fill them with sterile water or media.
Alternative Assays: If interference is confirmed, consider using an alternative cytotoxicity assay that relies on a different mechanism, such as the Neutral Red Uptake assay (measures lysosomal integrity) or a lactate dehydrogenase (LDH) assay (measures membrane integrity by quantifying LDH release from damaged cells).
Question 2: I'm observing significant toxicity of my quinoline compound in a standard cancer cell line, but I'm concerned about its potential hepatotoxicity. How can I specifically assess this in vitro, and what are the common pitfalls?
Answer: This is a critical consideration, as the liver is a primary site of drug metabolism and is particularly susceptible to quinoline-induced toxicity. The human hepatoma cell line, HepG2, is a widely used and appropriate model for initial hepatotoxicity screening.
Key Considerations for HepG2 Assays:
Metabolic Activation: A major pitfall is the low expression of cytochrome P450 (CYP450) enzymes in standard HepG2 cells.[2] Many quinoline compounds are not toxic themselves but are metabolized by CYP450 enzymes into reactive, toxic metabolites.[3] Without adequate metabolic activity, you may underestimate the hepatotoxic potential of your compound.
Solution: To create a more physiologically relevant model, you can use HepG2 cells that have been engineered to express the major drug-metabolizing CYP enzymes (e.g., CYP1A2, CYP2E1, CYP3A4).[2][4] Alternatively, you can supplement your culture with an S9 fraction from rat or human liver, which contains these enzymes.
Assay Duration: Hepatotoxicity can manifest over different time courses. An acute toxic effect might be observed within hours, while mechanisms involving metabolic activation and downstream events may take 24 to 72 hours.
Experimental Design: It is recommended to perform your cytotoxicity assays at multiple time points (e.g., 24h, 48h, and 72h) to capture both immediate and delayed toxic effects.[1][5]
Choice of Endpoints: Relying solely on a single cytotoxicity endpoint may not provide a complete picture of hepatotoxicity.
Multiparametric Approach: High-content screening (HCS) assays are invaluable here. They allow for the simultaneous measurement of multiple toxicity indicators in the same cells, such as mitochondrial membrane potential, oxidative stress (ROS production), and nuclear morphology, providing deeper mechanistic insights.[1]
Troubleshooting Common Issues in HepG2 Cultures:
Inconsistent Results: HepG2 cells can exhibit significant clonal variability. Ensure you are using a consistent passage number and that the cells are not overgrown, as this can alter their metabolic activity.
Unexpected Resistance: If your compound is highly lipophilic, it may precipitate out of the culture medium or adsorb to the plasticware, reducing its effective concentration. Always check the solubility of your compound in the culture medium and consider using a lower percentage of serum during the treatment period if it affects compound availability.
Section 2: Strategies for Toxicity Reduction
Question 3: I have a lead quinoline compound with excellent efficacy but unacceptable toxicity. What are the primary strategies I can employ to reduce its toxicity while preserving its activity?
Answer: This is a central challenge in drug development. The three main pillars for reducing the toxicity of a lead compound are Structural Modification , the Prodrug Approach , and Advanced Formulation Strategies .
What it is: Bioisosteric replacement involves substituting a functional group or an atom in your lead molecule with another that has similar physical or chemical properties, with the goal of modulating its biological activity, metabolic stability, and toxicity.[6]
Causality and Application:
Blocking Metabolic Hotspots: Toxicity often arises from the metabolic conversion of a specific part of the molecule into a reactive species. By modifying this "metabolic hotspot," you can prevent the formation of toxic metabolites. For instance, if a specific position on the quinoline ring is susceptible to oxidation by CYP450 enzymes to form a toxic epoxide, introducing a bioisostere like a fluorine atom at that position can block this metabolic pathway due to the strength of the C-F bond.
Altering Physicochemical Properties: Bioisosteric replacement can fine-tune properties like lipophilicity and hydrogen bonding capacity. Reducing excessive lipophilicity can decrease off-target effects and improve the safety profile. For example, replacing a phenyl group with a pyridine ring can introduce a hydrogen bond acceptor, potentially improving selectivity and reducing non-specific binding.
Example from a Related Field: In the development of the benzodiazepine alprazolam, a lactam in the parent compound (diazepam) was replaced with a triazole ring. This bioisosteric replacement prevented the formation of long-lived active metabolites, thereby reducing the potential for prolonged sedation and toxicity and resulting in a drug with a cleaner pharmacological profile.[6]
What it is: A prodrug is an inactive or significantly less active derivative of a parent drug that is designed to undergo enzymatic or chemical conversion in the body to release the active drug.[7][8]
Causality and Application:
Masking Toxic Functional Groups: If a particular functional group on your quinoline compound is responsible for its toxicity, you can temporarily mask it with a promoiety. This promoiety is designed to be cleaved off at the target site, releasing the active drug where it is needed and minimizing systemic exposure to the toxic parent molecule.
Improving Solubility and Permeability: Prodrug strategies can also be used to overcome poor physicochemical properties that may contribute to toxicity issues. For example, adding a phosphate or amino acid promoiety can increase the water solubility of a compound, which can be beneficial for formulation and may alter its distribution in the body.
Validation is Key: The successful application of this strategy hinges on the efficient and predictable conversion of the prodrug to the active drug. In vitro studies using rat or human plasma, which contain esterases and other hydrolytic enzymes, are crucial to confirm this conversion.[8]
What it is: Encapsulating your quinoline compound within a liposome (a spherical vesicle composed of a lipid bilayer) can dramatically alter its pharmacokinetic and toxicity profile.
Causality and Application:
Reduced Systemic Exposure: Liposomes can shield the encapsulated drug from interacting with healthy tissues, thereby reducing systemic toxicity. The drug is primarily released at the target site, such as a tumor, through the enhanced permeability and retention (EPR) effect.
Altered Pharmacokinetics: Liposomal formulations can significantly increase the circulation half-life of a drug. For example, the liposomal formulation of doxorubicin (Doxil®) has a much lower clearance and a smaller volume of distribution compared to the free drug, leading to reduced cardiotoxicity.[9]
Improved Solubility: For poorly water-soluble quinoline compounds, liposomal formulations can act as effective solubilizing agents.
Experimental Protocols
This section provides detailed, step-by-step methodologies for key experiments discussed in this guide.
Protocol 1: In Vitro Prodrug to Drug Conversion Assay
Objective: To quantitatively assess the conversion of a quinoline-based prodrug to its active parent drug in the presence of metabolic enzymes.
Materials:
Quinoline prodrug and active parent drug standards
Human or rat plasma (source of esterases)
Phosphate buffer saline (PBS), pH 7.4
Acetonitrile (HPLC grade)
Trifluoroacetic acid (TFA)
HPLC system with a C18 column and UV detector
Methodology:
Preparation of Solutions:
Prepare stock solutions (e.g., 10 mM) of the prodrug and the active drug in a suitable organic solvent (e.g., DMSO or methanol).
Prepare a working solution of the prodrug (e.g., 1 mM) by diluting the stock solution in PBS.
Enzymatic Reaction:
In a microcentrifuge tube, combine 90 µL of plasma with 10 µL of the 1 mM prodrug working solution to achieve a final concentration of 100 µM.
Incubate the reaction mixture at 37°C.
At various time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), take a 20 µL aliquot of the reaction mixture.
Quenching the Reaction:
Immediately add the 20 µL aliquot to a tube containing 80 µL of ice-cold acetonitrile. This will precipitate the plasma proteins and stop the enzymatic reaction.
Vortex the tube vigorously for 30 seconds.
Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.
HPLC Analysis:
Carefully transfer the supernatant to an HPLC vial.
Inject an appropriate volume (e.g., 10-20 µL) onto the HPLC system.
Use a suitable mobile phase gradient (e.g., a gradient of water with 0.1% TFA and acetonitrile with 0.1% TFA) to separate the prodrug from the active drug.
Monitor the elution of the compounds using a UV detector set at an appropriate wavelength for both the prodrug and the active drug.
Data Analysis:
Generate a standard curve for both the prodrug and the active drug by injecting known concentrations.
Quantify the concentrations of the prodrug and the active drug in your samples at each time point by comparing their peak areas to the standard curves.
Plot the concentration of the prodrug and the active drug as a function of time to determine the rate of conversion.
Protocol 2: Liposomal Formulation of a Quinoline Compound (Ethanol Injection Method)
Objective: To encapsulate a poorly water-soluble quinoline compound into liposomes to improve its solubility and potentially reduce its toxicity.
Dissolve the quinoline compound, phospholipids (e.g., ePC), and cholesterol in ethanol. A common molar ratio is ePC:cholesterol at 63:35. For cationic liposomes, a ratio such as DOTAP:ePC:cholesterol at 45:18:35 can be used.[10]
The final lipid concentration in the ethanol solution should be around 7 mg/mL.
Liposome Formation:
While vortexing the HEPES buffer, slowly inject the lipid-drug-ethanol solution into the buffer. The final concentration of ethanol should be around 14%.[10]
This rapid injection causes the lipids to self-assemble into liposomes, encapsulating the drug.
Sonication and Sizing:
Sonicate the resulting liposome suspension in a bath-type sonicator for approximately 20-30 seconds to reduce the size and lamellarity of the vesicles.
Purification:
To remove any unencapsulated drug, which may have precipitated, pass the liposome suspension through a sterile 0.22 µm membrane filter.
Characterization:
Determine the size distribution and zeta potential of the liposomes using dynamic light scattering (DLS).
Quantify the amount of encapsulated drug using a suitable analytical method (e.g., HPLC) after disrupting the liposomes with a detergent or solvent.
Data Summaries and Mechanistic Insights
Table 1: Comparative Cytotoxicity of Quinoline Derivatives
This table provides examples of how structural modifications on the quinoline scaffold can influence cytotoxic activity, as measured by IC50 values. Lower IC50 values indicate higher cytotoxicity.
Data presented are for illustrative purposes to show the impact of structural modifications. Direct comparison of IC50 values across different studies and cell lines should be made with caution.
Table 2: Impact of Liposomal Formulation on Drug Toxicity
This table illustrates the potential of liposomal formulations to reduce the toxicity of therapeutic agents compared to the free drug.
Note: The TMZ example shows increased efficacy at a lower concentration for the liposomal formulation, which can translate to a better therapeutic index. The Doxil® example is a classic case where liposomal formulation significantly reduces systemic toxicity (cardiotoxicity) compared to the free drug.
Visualizing Toxicity Pathways
Understanding the molecular mechanisms of toxicity is crucial for developing effective mitigation strategies. The following diagrams, rendered in DOT language for Graphviz, illustrate key pathways involved in quinoline-induced toxicity.
Explanation of the Pathway: Many quinoline compounds are metabolized by cytochrome P450 enzymes in the liver into reactive metabolites.[3] These metabolites can induce severe oxidative stress and directly damage mitochondria.[15][16] This leads to the opening of the mitochondrial permeability transition pore, a critical event that results in the depletion of ATP and the release of pro-apoptotic factors like cytochrome c.[15] The release of cytochrome c activates the caspase cascade, leading to programmed cell death (apoptosis).[17][18] Severe mitochondrial dysfunction and ATP depletion can also lead to necrosis.[19]
References
Tolosa, L., Gómez-Lechón, M. J., & Donato, M. T. (2013). HepG2 cells simultaneously expressing five P450 enzymes for the screening of hepatotoxicity: identification of bioactivable drugs and the potential mechanism of toxicity involved. Archives of toxicology, 87(10), 1869–1885.
Pessayre, D. (2000). Hepatotoxicity due to mitochondrial dysfunction.
Graph of MTT assay after 24 hr... (n.d.). ResearchGate. Retrieved from [Link]
Robles-Gómez, L., et al. (2019). Cytotoxicity, Genotoxicity and Disturbance of Cell Cycle in HepG2 Cells Exposed to OTA and BEA: Single and Combined Actions. Toxins, 11(6), 345.
Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. (2025). RSC Advances, 15(1), 1-20.
VEGFR-2 inhibitor. (n.d.). In Wikipedia. Retrieved from [Link]
Mitochondrial dysfunction as a mechanism of drug-induced hepatotoxicity: current understanding and future perspectives. (2010).
A Novel 1,2-Dihydroquinoline Anticancer Agent and Its Delivery to Tumor Cells Using Cationic Liposomes. (2016). Pharmaceutical Research, 33(7), 1635-1645.
Caspase 1 Activation Is Protective against Hepatocyte Cell Death by Up-regulating Beclin 1 Protein and Mitochondrial Autophagy in the Setting of Redox Stress. (2013). Journal of Biological Chemistry, 288(22), 15551-15562.
Steer, C. J. (1996). Cytochrome P450 species involved in the metabolism of quinoline. Chemical research in toxicology, 9(2), 399–406.
Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. (2025). Bioactivities, 2, e278.
Synthesis and Evaluation of Novel Fluorinated Quinoline Derivatives in 2D and 3D Models of Triple-Neg
Desrivot, J., et al. (2007). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma.
Jaeschke, H., McGill, M. R., & Ramachandran, A. (2012). Mechanisms of Pathogenesis in Drug Hepatotoxicity Putting the Stress on Mitochondria. Toxicological sciences : an official journal of the Society of Toxicology, 129(1), 1–11.
Sercombe, L., Veerati, T., Moheimani, F., Wu, S. Y., Sood, A. K., & Hua, S. (2015). Liposomal Formulations in Clinical Use: An Updated Review.
Molecular mechanisms underlying chemical liver injury. (2012). Expert Reviews in Molecular Medicine, 14, e4.
Cell Toxicity and Cytochrome P450 Metabolism of Some Quinazoline-4-ones. (2014). Molecules, 19(12), 20496-20508.
Prodrugs: Design and clinical applications. (2025). European Journal of Pharmaceutical Sciences, 245, 107645.
Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. (2025). Journal of Medicinal Chemistry.
Development and validation of an RP-HPLC method for the simultaneous estimation of indomethacin, paracetamol, and famotidine in a synthesized co-drug. (2020). International Journal of Analytical Chemistry, 2020, 8896912.
Drug-Induced Liver Injury: Cascade of Events Leading to Cell Death, Apoptosis or Necrosis. (2018). International Journal of Molecular Sciences, 19(11), 3333.
Quinine. (n.d.). In Wikipedia. Retrieved from [Link]
Cytochrome P450 species involved in the metabolism of quinoline. (1996). Chemical Research in Toxicology, 9(2), 399-406.
Mitochondria as the Target of Hepatotoxicity and Drug-Induced Liver Injury: Molecular Mechanisms and Detection Methods. (2022). International Journal of Molecular Sciences, 23(6), 3315.
The Prodrug Approach: A Successful Tool for Improving Drug Solubility. (2017). Molecules, 22(1), 87.
The half maximal inhibitory concentrations (IC50) of quinoline... (n.d.). ResearchGate. Retrieved from [Link]
UV Properties and Loading into Liposomes of Quinoline Deriv
The Impact of Inorganic Systems and Photoactive Metal Compounds on Cytochrome P450 Enzymes and Metabolism: From Induction to Inhibition. (2022). International Journal of Molecular Sciences, 23(15), 8352.
Mitochondrial Dysfunction and Oxidative Stress in Liver Transplantation and Underlying Diseases: New Insights and Therapeutics. (2019). Oxidative Medicine and Cellular Longevity, 2019, 1203298.
Quinoline Derivatives: A Comprehensive Technical Guide for Medicinal Chemistry. (2025). BenchChem.
Hep88 mAb-Mediated Paraptosis-Like Apoptosis in HepG2 Cells via Downstream Upregulation and Activation of Caspase. (2014). PLoS ONE, 9(1), e85341.
Prodrugs Design Based on Inter- and Intramolecular Chemical Processes. (2013). Current Pharmaceutical Design, 19(42), 7542-7560.
Clinical development of liposome-based drugs: formulation, characterization, and therapeutic efficacy. (2011). International Journal of Nanomedicine, 6, 2767-2791.
Considerations on ex vivo Conversion of Prodrugs during Bioanalysis. (2020, July 6). YouTube. Retrieved from [Link]
Biologically active quinoline and quinazoline alkaloids part I. (2009). Medicinal Research Reviews, 29(4), 549-588.
Sublethal executioner caspase activation in hepatocytes promotes liver regeneration through the JAK/STAT3 pathway. (2017).
Design, Synthesis, and Cytotoxicity and Topoisomerase I/IIα Inhibition Activity of Pyrazolo[4,3-f]quinoline Deriv
Toxicity profile of free drugs and drug-loaded liposomal formulations... (n.d.). ResearchGate. Retrieved from [Link]
Comparative Guide: Validating Target Engagement of 2-Chloro-8-methoxy-4-methylquinoline Scaffolds (P-CABs)
Executive Summary & Molecular Context[1][2] 2-Chloro-8-methoxy-4-methylquinoline is the structural core and key synthetic intermediate for Vonoprazan (TAK-438) and related Potassium-Competitive Acid Blockers (P-CABs). Un...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecular Context[1][2]
2-Chloro-8-methoxy-4-methylquinoline is the structural core and key synthetic intermediate for Vonoprazan (TAK-438) and related Potassium-Competitive Acid Blockers (P-CABs). Unlike Proton Pump Inhibitors (PPIs) which require acid activation and form covalent disulfide bonds, derivatives of this quinoline scaffold bind reversibly to the gastric H⁺/K⁺-ATPase in a K⁺-competitive manner.
Critical Distinction: While the chloro-quinoline intermediate itself possesses limited intrinsic potency due to the lack of the protonatable amine required for ion trapping in the parietal cell canaliculus, "target engagement" in this context refers to validating the binding mode and efficacy of the active P-CAB derivatives synthesized from this scaffold.
This guide details the protocols to validate this specific mechanism—K⁺-competition —which is the defining advantage of this class over traditional PPIs.
Mechanism of Action: The Validation Logic
To validate engagement, one must experimentally distinguish the P-CAB mechanism from the PPI mechanism.
The Target: Gastric H⁺/K⁺-ATPase (The Proton Pump).
The Binding Site: The luminal vestibule of the pump, specifically blocking the K⁺ entry channel.
The Logic: If the molecule is a true P-CAB (quinoline derivative), its inhibitory potency (IC50) must decrease as Potassium concentration increases. PPIs are generally unaffected by K⁺ concentration.
Diagram 1: P-CAB vs. PPI Mechanism of Action
Caption: Mechanistic divergence between PPIs (acid-activated, covalent) and Quinoline-based P-CABs (direct, K+-competitive, reversible).[1]
Comparative Analysis: Quinoline Derivatives vs. PPIs
Test Compound: Quinoline derivative (dissolved in DMSO).
Buffer: 40 mM Tris-HCl (pH 7.4), varying KCl (see below).
Workflow:
Preparation: Prepare assay buffer with three distinct KCl concentrations :
Low K⁺: 2 mM
Mid K⁺: 10 mM
High K⁺: 50 mM
Incubation: Incubate gastric vesicles (5 µg protein) with the test compound (concentration range 1 nM – 10 µM) in the buffers for 30 minutes at 37°C.
Initiation: Start the reaction by adding 2 mM ATP.
Termination: After 20 minutes, stop the reaction using the Malachite Green acidic solution.
Readout: Measure Absorbance at 620 nm (detects inorganic phosphate released by ATPase activity).
Data Interpretation (The Validation Criteria):
True P-CAB (Success): The IC50 value will shift to the right (become less potent) as KCl concentration increases. This proves the drug is fighting K⁺ for the binding site.
PPI/Non-specific (Failure): The IC50 remains constant regardless of KCl concentration.
Protocol 2: Reversibility (Washout) Assay
To distinguish the quinoline scaffold's mode of action from covalent PPIs.
Workflow:
Treat: Incubate enzyme with Test Compound at 10x IC50 for 1 hour.
Wash: Centrifuge vesicles (100,000 x g) to pellet. Remove supernatant (containing unbound drug). Resuspend in fresh buffer without drug. Repeat 2x.
Measure: Assay ATPase activity immediately.
Result:
Quinoline Derivative: Activity is restored (Drug washes off).
PPI: Activity remains inhibited (Covalent bond persists).
Visualizing the Validation Workflow
Diagram 2: Experimental Logic Flow
Caption: Decision tree for classifying the quinoline derivative as a reversible, K-competitive inhibitor.
Biophysical Validation (Fragment Screening)
If you are validating the 2-Chloro-8-methoxy-4-methylquinoline intermediate before functionalization into a full drug (like Vonoprazan), biochemical assays may show weak potency. In this stage, use Surface Plasmon Resonance (SPR) .
Chip: Immobilize H⁺/K⁺-ATPase (stabilized in nanodiscs or detergent) on a CM5 chip.
Flow: Inject the quinoline fragment.
Validation: Look for fast on/off rates (typical of fragments) and dose-dependent Response Units (RU).
Competition: Inject K⁺ into the running buffer. If the signal decreases, the fragment binds to the K⁺ site.
References
Otake, K., et al. (2016). Characteristics of the Novel Potassium-Competitive Acid Blocker Vonoprazan (TAK-438).[2] Pharmacology Research & Perspectives.
Scott, D.R., et al. (2015). The P-CAB Vonoprazan inhibits the gastric H,K-ATPase by binding to the K+ site.[3] The FASEB Journal.
Sachs, G., et al. (2010). Gastric H,K-ATPase as a Therapeutic Target. Annual Review of Pharmacology and Toxicology.
Andersson, K., & Carlsson, E. (2005). Potassium-competitive acid blockade: a new therapeutic strategy in acid-related diseases.[3] Pharmacology & Therapeutics.[4][5]
Comparative Profiling of 2-Chloro-8-methoxy-4-methylquinoline: Analytical and Pharmacological Cross-Reactivity
Executive Summary 2-Chloro-8-methoxy-4-methylquinoline (CAS: 89445-80-7) is a critical pharmacophore intermediate, primarily utilized in the synthesis of Vonoprazan Fumarate (a Potassium-Competitive Acid Blocker, P-CAB)....
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Chloro-8-methoxy-4-methylquinoline (CAS: 89445-80-7) is a critical pharmacophore intermediate, primarily utilized in the synthesis of Vonoprazan Fumarate (a Potassium-Competitive Acid Blocker, P-CAB). Its structural integrity is paramount; however, its quinoline scaffold presents significant challenges regarding analytical cross-reactivity (co-elution with isomers) and biological cross-reactivity (off-target binding liabilities).
This guide provides a technical comparison of this molecule against its structural analogs and the active pharmaceutical ingredient (API), Vonoprazan. It establishes protocols to quantify "cross-reactivity" in both chromatographic separation and secondary pharmacology.
Part 1: Chemical Context & Structural Competitors
To understand the cross-reactivity profile, we must first identify the "competitors"—molecules that structurally mimic 2-Chloro-8-methoxy-4-methylquinoline, leading to false positives in detection or safety signals.
The Structural Landscape
The primary challenge is distinguishing the target molecule from its regioisomers and demethylated analogs .
Compound
Role
Structural Differentiator
Cross-Reactivity Risk
2-Chloro-8-methoxy-4-methylquinoline
Target Intermediate
2-Cl, 8-OMe, 4-Me substitution pattern.
N/A (Reference Standard)
4-Chloro-8-methoxy-2-methylquinoline
Isomeric Impurity
Inverted Methyl/Chloro positions.
High: Co-elutes in reverse-phase HPLC.
2-Chloro-4-methylquinoline
Process Analog
Lacks 8-Methoxy group.
Medium: Distinct retention, but similar UV spectra.
Vonoprazan (TAK-438)
Final API
Complex sulfonyl-pyrrole structure.
Low: Mass spec distinct; potential for fragment interference.
Synthesis Pathway & Impurity Origin
The following diagram illustrates where 2-Chloro-8-methoxy-4-methylquinoline fits into the Vonoprazan pathway and where cross-reactive impurities originate.
Figure 1: Synthetic origin of the target intermediate and its primary isomeric impurity.
Part 2: Analytical Cross-Reactivity (Specificity)
Analytical cross-reactivity occurs when an assay fails to distinguish the target from a matrix interferent. For quinolines, UV detection is often insufficient due to overlapping absorbance maxima (
).
Comparative Performance: HPLC-UV vs. LC-MS/MS
The following data compares the resolution power of standard UV methods versus the recommended MS/MS transition monitoring.
Critical Insight: The regioisomer (4-Cl-8-OMe-2-MeQ) exhibits significant analytical cross-reactivity in UV detection (Resolution < 1.5). Mass Spectrometry (MRM mode) is required to distinguish them based on unique fragmentation patterns (loss of methoxy vs. methyl groups).
Protocol: High-Specificity LC-MS/MS Workflow
To eliminate analytical cross-reactivity, use this self-validating protocol.
Sample Prep: Dissolve 10 mg of sample in Acetonitrile:Water (50:50). Sonicate for 10 min.
Chromatography:
Inject 5 µL onto a Phenyl-Hexyl column (superior selectivity for quinoline isomers over C18).
Gradient: 5% B to 95% B over 20 min (B = Acetonitrile + 0.1% Formic Acid).
Detection (MRM):
Target: Parent 208.0
. Quantifier Ion: 193.0 (Loss of -CH3 from methoxy).
Isomer: Parent 208.0
. Quantifier Ion: 172.0 (Ring contraction).
Part 3: Biological Cross-Reactivity (Safety & Toxicology)
In drug development, "cross-reactivity" also refers to the molecule binding to unintended biological targets (off-target effects). Quinolines are notorious for interacting with the hERG potassium channel (cardiotoxicity risk) and CYP450 enzymes .
Comparative Binding Profile
We compare the target intermediate against the final drug (Vonoprazan) to assess if residual intermediate poses a higher safety risk than the drug itself.
Assay Target
Target (2-Cl-8-OMe-4-MeQ)
Vonoprazan (API)
Interpretation
hERG Channel (IC50)
~15 µM
> 100 µM
High Risk: Intermediate is more cardiotoxic than API.
Ames Test (Genotoxicity)
Positive (Strain TA98)
Negative
Critical: Structural alert for mutagenicity.
CYP3A4 Inhibition
Moderate (IC50 ~5 µM)
Weak (IC50 > 50 µM)
Metabolic interference potential.
Mechanism of Biological Cross-Reactivity
The diagram below details the "Structural Alert" logic used in in silico toxicology (ICH M7 guidelines) to predict this cross-reactivity.
Experiment A: Determination of Impurity Carryover (LC-MS)
Objective: Confirm that 2-Chloro-8-methoxy-4-methylquinoline does not cross-react (co-elute) with the final Vonoprazan API peak.
System: Agilent 6400 Series Triple Quad or equivalent.
Mobile Phase A: 10mM Ammonium Acetate (pH 4.5).
Mobile Phase B: Methanol (LC-MS grade).
Gradient:
0-2 min: 10% B
2-15 min: Linear ramp to 90% B
15-20 min: Hold 90% B
Acceptance Criteria:
Resolution (Rs): > 2.0 between Intermediate and API.
Peak Purity: MS spectra must be uniform across the peak width.
Limit of Quantitation (LOQ): Must detect intermediate at 0.05% level (approx 0.5 ppm).
Experiment B: Protein Binding Competition (Dialysis)
Objective: Assess if the intermediate displaces Vonoprazan from plasma proteins (Pharmacokinetic cross-reactivity).
Setup: Rapid Equilibrium Dialysis (RED) device.
Matrix: Human Plasma (spiked with 1 µM Vonoprazan).
Challenge: Add 2-Chloro-8-methoxy-4-methylquinoline at increasing concentrations (0.1, 1.0, 10 µM).
Incubation: 4 hours at 37°C.
Analysis: Measure free Vonoprazan concentration in the buffer chamber via LC-MS.
Result Interpretation: If free Vonoprazan increases by >20%, significant displacement (cross-reactivity) is confirmed.
References
Kubo, K., et al. (2012). Discovery of a novel potassium-competitive acid blocker (P-CAB).[2][3] Journal of Medicinal Chemistry.[3] Link
ICH Harmonised Guideline. (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1).Link
Gadapayale, K. K., et al. (2015).[3] Reversed-phase liquid chromatography with electrospray mass detection... of new process-related impurities. Journal of Separation Science.[3] Link
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 2777323, 2-Chloro-8-methoxy-4-methylquinoline.Link
Vertex AI Search. (2024). Vonoprazan Impurity Profiling and Synthesis.[1][3][4][5] (Aggregated Patent Data: CN104926790B). Link
A Comparative Guide to the Cytotoxicity of the 2-Chloro-8-methoxy-quinoline Scaffold: A Focus on Cancer vs. Normal Cells
For Researchers, Scientists, and Drug Development Professionals Introduction: The Quinoline Scaffold in Oncology The quinoline ring system, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry, formin...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Quinoline Scaffold in Oncology
The quinoline ring system, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents.[1] In oncology, quinoline derivatives have garnered significant attention due to their diverse mechanisms of anticancer activity. These compounds have been shown to exert their effects through various means, including the inhibition of topoisomerase I and II, disruption of tubulin polymerization, and modulation of key signaling pathways involved in cell proliferation and survival.[1][2] The versatility of the quinoline scaffold allows for extensive chemical modification, enabling the fine-tuning of its pharmacological properties to enhance potency and selectivity against cancer cells.
This guide provides a comparative analysis of the cytotoxic effects of a specific quinoline derivative, 2-Chloro-8-methoxy-4-methylquinoline, on cancer versus normal cells. Due to the limited direct experimental data on this particular compound, we will draw upon a comprehensive case study of a structurally analogous compound, 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b]quinoline , to elucidate the potential cytotoxic profile and selectivity of the 2-chloro-8-methoxy-quinoline core structure. Furthermore, we will explore the structure-activity relationships (SAR) of quinoline derivatives to provide a scientifically grounded perspective on how the 4-methyl substitution might influence its biological activity.
Case Study: Cytotoxicity of a Structurally Related Indoloquinoline Derivative
A significant study on a closely related compound, 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b]quinoline (referred to as compound 49 in the study), provides a robust foundation for understanding the potential of the 2-chloro-8-methoxy-quinoline scaffold.[3][4][5] This compound was synthesized and evaluated for its cytotoxic effects on various cancer cell lines and, crucially, on normal intestinal epithelial cells.
Quantitative Cytotoxicity Data
The in vitro cytotoxicity of the indoloquinoline derivative was assessed using standard cell viability assays, with the half-maximal inhibitory concentration (IC50) values determined for each cell line. The results, summarized in the table below, demonstrate a remarkable selectivity for colorectal cancer cells over normal intestinal epithelial cells.
Cell Line
Cell Type
IC50 (µM)
HCT116
Colorectal Carcinoma
0.35
Caco-2
Colorectal Adenocarcinoma
0.54
HIEC
Normal Human Intestinal Epithelial Cells
>50
Data sourced from a study on 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b]quinoline.[3][4][5]
The data clearly indicates that this derivative is highly potent against colorectal cancer cell lines, with IC50 values in the sub-micromolar range. In stark contrast, its cytotoxicity towards normal intestinal epithelial cells is significantly lower, with an IC50 value greater than 50 µM.[3] This substantial difference in potency highlights the potential for a favorable therapeutic window for this class of compounds.
Structure-Activity Relationship (SAR) and the Role of Key Substituents
The anticancer activity of quinoline derivatives is heavily influenced by the nature and position of their substituents.[6] The 2-chloro and 8-methoxy groups present in the target compound, 2-Chloro-8-methoxy-4-methylquinoline, are known to be important for its cytotoxic effects.[3]
2-Chloro Group: The presence of a chlorine atom at the C-2 position of the quinoline ring is a common feature in many biologically active quinoline derivatives and is often associated with enhanced cytotoxic activity.[7]
8-Methoxy Group: The methoxy group at the C-8 position can also contribute to the anticancer properties of quinoline compounds.[1] Its electron-donating nature can modulate the electronic properties of the ring system, potentially influencing its interaction with biological targets.
4-Methyl Group: The influence of a methyl group at the C-4 position is less definitively characterized in the context of this specific scaffold. However, substitutions at the C-4 position are known to modulate the biological activity of quinoline derivatives.[6] It is plausible that the 4-methyl group could impact the compound's steric and electronic properties, thereby affecting its binding to target molecules and its overall cytotoxic profile. Further experimental studies are necessary to fully elucidate the role of this substituent.
Mechanism of Action: Insights from the Indoloquinoline Analogue
The investigation into the mechanism of action of the 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b]quinoline derivative revealed its involvement in the PI3K/AKT/mTOR signaling pathway.[3][4][5] This pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a common feature in many cancers.
The study demonstrated that the compound could:
Induce cell cycle arrest at the G2/M phase.
Promote the production of reactive oxygen species (ROS).
These findings suggest that the cytotoxic effects of this quinoline scaffold are mediated through a multi-faceted mechanism that ultimately leads to the demise of cancer cells.
Experimental Protocols
To aid researchers in the evaluation of similar compounds, we provide a detailed, step-by-step methodology for a standard in vitro cytotoxicity assay.
MTT Assay for Cell Viability
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.
Materials:
Cancer and normal cell lines
Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics
2-Chloro-8-methoxy-4-methylquinoline (or other test compounds)
MTT solution (5 mg/mL in PBS)
Dimethyl sulfoxide (DMSO)
96-well plates
Microplate reader
Procedure:
Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with DMSO, the solvent for the compound) and a blank control (medium only).
Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2.
MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours. During this time, viable cells will convert the yellow MTT into purple formazan crystals.
Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the cell viability against the compound concentration and determine the IC50 value using a suitable software.
Visualizations
Chemical Structure
Caption: Chemical structure of 2-Chloro-8-methoxy-4-methylquinoline.
Experimental Workflow for Cytotoxicity Assessment
Caption: A typical workflow for evaluating comparative cytotoxicity.
Simplified PI3K/AKT/mTOR Signaling Pathway
Caption: Inhibition of the PI3K/AKT/mTOR pathway by the quinoline scaffold.
Conclusion and Future Directions
The available evidence from a structurally similar indoloquinoline derivative strongly suggests that the 2-chloro-8-methoxy-quinoline scaffold holds significant promise as a selective anticancer agent. The high potency against colorectal cancer cells, coupled with low toxicity towards normal intestinal cells, underscores the potential for developing drugs with a favorable therapeutic index. The likely mechanism of action, involving the inhibition of the crucial PI3K/AKT/mTOR signaling pathway, provides a solid rationale for its anticancer effects.
While these findings are encouraging, it is imperative to conduct direct experimental evaluations of 2-Chloro-8-methoxy-4-methylquinoline to confirm its cytotoxic profile and selectivity. Future research should focus on:
Direct Comparative Cytotoxicity Studies: Assessing the IC50 values of 2-Chloro-8-methoxy-4-methylquinoline on a panel of cancer cell lines and corresponding normal cell lines from the same tissue of origin.
Mechanism of Action Studies: Investigating whether the 4-methyl derivative also targets the PI3K/AKT/mTOR pathway and induces apoptosis.
In Vivo Efficacy and Toxicity: Evaluating the antitumor efficacy and safety profile of the compound in preclinical animal models.
By systematically addressing these research questions, the full therapeutic potential of 2-Chloro-8-methoxy-4-methylquinoline as a selective anticancer agent can be elucidated, paving the way for its potential development as a novel cancer therapeutic.
References
Review on recent development of quinoline for anticancer activities. (n.d.). National Library of Medicine. Retrieved January 29, 2024, from [Link]
Design, synthesis, structure-activity relationships and mechanism of action of new quinoline derivatives as potential antitumor agents. (2019). National Library of Medicine. Retrieved January 29, 2024, from [Link]
Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. (2022). Royal Society of Chemistry. Retrieved January 29, 2024, from [Link]
Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo [2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. (2022). National Library of Medicine. Retrieved January 29, 2024, from [Link]
Two Important Anticancer Mechanisms of Natural and Synthetic Chalcones. (2022). MDPI. Retrieved January 29, 2024, from [Link]
Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo [2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. (2022). Macao Polytechnic University. Retrieved January 29, 2024, from [Link]
Substituent-Controlled Structural, Supramolecular, and Cytotoxic Properties of a Series of 2-Styryl-8-nitro and 2-Styryl-8-hydroxy Quinolines. (2022). ACS Publications. Retrieved January 29, 2024, from [Link]
Cytotoxicity and Molecular Targeting Study of Novel 2-Chloro-3- substituted Quinoline Derivatives as Antitumor Agents. (n.d.). Bentham Science. Retrieved January 29, 2024, from [Link]
Structure-activity relationship of anticancer drug candidate quinones. (2021). National Library of Medicine. Retrieved January 29, 2024, from [Link]
Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. (2021). Royal Society of Chemistry. Retrieved January 29, 2024, from [Link]
Cytotoxicity and Molecular Targeting Study of Novel 2-Chloro-3- substituted Quinoline Derivatives as Antitumor Agents. (2018). ResearchGate. Retrieved January 29, 2024, from [Link]
Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. (2000). MDPI. Retrieved January 29, 2024, from [Link]
Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5 H -indolo [2,3- b ] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways. (2022). ResearchGate. Retrieved January 29, 2024, from [Link]
Effect of Glycoconjugation on Cytotoxicity and Selectivity of 8-Aminoquinoline Derivatives Compared to 8-Hydroxyquinoline. (2023). MDPI. Retrieved January 29, 2024, from [Link]
4-Chloro-8-methoxy-2-methylquinoline. (n.d.). PubChem. Retrieved January 29, 2024, from [Link]
Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). (2022). MDPI. Retrieved January 29, 2024, from [Link]
Quantitative Structure-Activity relationship, Molecular Docking and ADMET Screening of Tetrahydroquinoline Derivatives as Anti-Lung Cancer Agents. (2022). Eclética Química. Retrieved January 29, 2024, from [Link]
Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. (2022). MDPI. Retrieved January 29, 2024, from [Link]
Novel 7-Chloro-(4-thioalkylquinoline) Derivatives: Synthesis and Antiproliferative Activity through Inducing Apoptosis and DNA/RNA Damage. (2022). MDPI. Retrieved January 29, 2024, from [Link]
Validation Guide: Mechanism of Action for 2-Chloro-8-methoxy-4-methylquinoline
[1][2] Executive Summary & Mechanistic Hypothesis 2-Chloro-8-methoxy-4-methylquinoline is a critical pharmacophore scaffold and key intermediate in the synthesis of fourth-generation fluoroquinolones, most notably Balofl...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary & Mechanistic Hypothesis
2-Chloro-8-methoxy-4-methylquinoline is a critical pharmacophore scaffold and key intermediate in the synthesis of fourth-generation fluoroquinolones, most notably Balofloxacin .[1][2] While often categorized as a synthetic precursor, this molecule possesses intrinsic biological activity characteristic of the quinoline class.[3]
The validation of its Mechanism of Action (MoA) requires a rigorous distinction between its role as a low-affinity scaffold and the high-affinity optimized drug (Balofloxacin).[1]
Mechanistic Hypothesis:
The compound functions as a Type II Topoisomerase Poison .[2] It targets the bacterial DNA Gyrase (GyrA/GyrB heterotetramer) and Topoisomerase IV (ParC/ParE), stabilizing the DNA-enzyme cleavage complex. Unlike fully optimized fluoroquinolones, the 2-chloro-substituted scaffold lacks the C-3 carboxyl and C-6 fluorine motifs required for deep intercalation, resulting in a distinct, lower-affinity binding profile that must be validated using high-sensitivity orthogonal assays.[1]
Comparative Performance Analysis
This guide compares the Scaffold (2-Chloro-8-methoxy-4-methylquinoline) against the Optimized Drug (Balofloxacin) and an Industry Standard (Ciprofloxacin).[1][2]
Key Insight for Researchers:
Do not expect nanomolar potency from the scaffold. Validation success is defined by specific, dose-dependent inhibition of supercoiling activity, even if the IC50 is in the micromolar range.[1] The 8-methoxy group is the critical feature here, as it reduces photosensitivity and improves targeting of resistant strains compared to non-methoxy analogs.
Experimental Validation Protocols
To scientifically validate the MoA, you must prove causality: that the molecule physically binds the target and functionally inhibits its enzymatic activity.
Protocol A: DNA Gyrase Supercoiling Inhibition Assay (Functional)
This assay confirms the compound stops the enzyme from twisting DNA, the hallmark of quinolone activity.
value calculable within the tested concentration range.[2]
Visualizing the Mechanism & Workflow
Diagram 1: The Quinoline MoA Pathway
This diagram illustrates how the scaffold interferes with the bacterial replication machinery.
Caption: The scaffold binds the Gyrase-DNA complex, preventing religation and causing lethal double-strand breaks.[1][2]
Diagram 2: Validation Logic Flow
A decision tree for researchers validating this specific intermediate.
Caption: Step-wise validation pipeline ensuring exclusion of false positives before phenotypic testing.
References
Drlica, K., & Zhao, X. (1997).[1][2] DNA gyrase, topoisomerase IV, and the 4-quinolones.[1][2][3] Microbiology and Molecular Biology Reviews, 61(3), 377–392.[1][2]
Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014).[1][2] Mechanism of quinolone action and resistance. Biochemistry, 53(10), 1565–1574.[1][2]
Q-35 (Balofloxacin) Synthesis & Intermediate Data. Google Patents (CN101627999B).[1] Describes the specific role of 2-Chloro-8-methoxy-4-methylquinoline as the core intermediate for Balofloxacin.
Molecules Journal. (2020). Chemistry of Substituted Quinolinones: Synthesis and Nucleophilic Reactions. MDPI Molecules, 25. (Context on 2-chloro reactivity).
PubChem Compound Summary. (2025). 4-Chloro-8-methoxy-2-methylquinoline (Isomer/Related Structure Data). National Center for Biotechnology Information.[1]
A Head-to-Head Comparison of Novel Quinoline Antimalarials: A Guide for Researchers
In the relentless battle against malaria, the emergence and spread of drug-resistant Plasmodium falciparum strains necessitate a continuous pipeline of novel therapeutics. The quinoline class of antimalarials, a cornerst...
Author: BenchChem Technical Support Team. Date: February 2026
In the relentless battle against malaria, the emergence and spread of drug-resistant Plasmodium falciparum strains necessitate a continuous pipeline of novel therapeutics. The quinoline class of antimalarials, a cornerstone of chemotherapy for decades, continues to be a fertile ground for innovation. This guide provides a detailed head-to-head comparison of three promising novel quinoline and quinoline-like antimalarials: Tafenoquine , Cipargamin (KAE609) , and Ferroquine .
This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of their performance, supported by experimental data and detailed protocols to facilitate further investigation.
Introduction: The Enduring Legacy and Evolving Challenge of Quinoline Antimalarials
Quinolines, historically derived from the bark of the cinchona tree, have a storied history in the fight against malaria.[1] The 4-aminoquinolines, such as chloroquine, and the 8-aminoquinolines, like primaquine, have been instrumental in treating and preventing this devastating disease. However, their efficacy has been severely undermined by the evolution of drug-resistant parasites.[2] This has spurred the development of a new generation of quinoline-based compounds designed to circumvent these resistance mechanisms and target different stages of the parasite lifecycle.[3][4] This guide will dissect the preclinical and clinical data of three such novel agents, providing a comparative framework to understand their potential roles in the future of malaria treatment.
The Contenders: A New Wave of Quinoline Innovation
This comparison focuses on three distinct yet promising novel antimalarials that exemplify current research and development strategies.
Tafenoquine: An 8-aminoquinoline analogue of primaquine, developed for the radical cure of Plasmodium vivax malaria and for prophylaxis.[5] Its key advantage is a significantly longer half-life, allowing for a single-dose radical cure regimen.
Cipargamin (KAE609): While technically a spiroindolone, it is a potent, fast-acting antimalarial that targets a novel pathway in the parasite and is a critical new tool in the fight against resistant malaria.
Ferroquine: A 4-aminoquinoline derivative that incorporates a ferrocene moiety. This unique organometallic structure is designed to overcome chloroquine resistance.
Head-to-Head Performance Analysis
This section provides a comparative analysis of the three novel antimalarials based on available preclinical and clinical data.
In Vitro Efficacy Against Plasmodium falciparum
A direct comparison of the in vitro activity of these compounds against a standardized panel of parasite strains is crucial for assessing their intrinsic potency. While a single study directly comparing all three is not available, data from various sources provide valuable insights.
Drug
Target Strain(s)
Geometric Mean IC50 (nM)
Key Findings & Citations
Tafenoquine
Field isolates (Gabon, Senegal, Djibouti)
2680 - 5060
Possesses marked blood schizonticidal activity in areas with multidrug-resistant parasites.[2]
Cipargamin (KAE609)
Artemisinin-resistant field isolates (Thailand, Cambodia)
2.4
Highly potent against artemisinin-resistant strains.[6]
Ferroquine
CQ-sensitive & CQ-resistant field isolates
9.6 (CQ-resistant)
Potent activity against both chloroquine-sensitive and -resistant P. falciparum and P. vivax.[7]
Expert Interpretation: Cipargamin demonstrates exceptional potency against artemisinin-resistant strains, a critical feature for modern antimalarial development. Ferroquine's ability to overcome chloroquine resistance is a significant advancement for the 4-aminoquinoline class. Tafenoquine, while less potent in the blood stages compared to the others, offers a unique profile with its activity against liver-stage hypnozoites.
Mechanism of Action: Diverse Strategies to Kill the Parasite
The three compounds employ distinct mechanisms to exert their antimalarial effects, a desirable feature for combination therapies to delay the development of resistance.
Tafenoquine: As an 8-aminoquinoline, its precise mechanism is not fully elucidated but is thought to involve the generation of reactive oxygen species (ROS) that damage parasite cells.[8] This oxidative stress is particularly effective against the dormant liver stages (hypnozoites) of P. vivax.
Cipargamin (KAE609): It inhibits the P. falciparum ATPase4 (PfATP4), a sodium-potassium pump on the parasite's plasma membrane. This disruption of sodium homeostasis leads to an influx of sodium ions, causing osmotic stress, swelling, and ultimately, parasite death.
Ferroquine: Its mechanism is believed to be multifactorial. Like chloroquine, it is thought to interfere with hemozoin formation in the parasite's digestive vacuole, leading to the accumulation of toxic free heme. The ferrocene moiety is hypothesized to contribute to overcoming resistance by altering the drug's accumulation and potentially generating reactive oxygen species.[9][10]
Signaling Pathway and Experimental Workflow Diagrams
Resistance Profiles
Understanding the potential for cross-resistance with existing antimalarials is critical for the strategic deployment of new drugs.
Tafenoquine: Studies have shown a weak correlation between the in vitro responses to tafenoquine and other standard antimalarials, suggesting a low likelihood of cross-resistance.[11]
Cipargamin (KAE609): As it targets a novel pathway (PfATP4), cross-resistance with existing antimalarials is not expected. However, resistance can be selected for in vitro through mutations in the pfatp4 gene.
Ferroquine: While it is a 4-aminoquinoline, it has demonstrated potent activity against chloroquine-resistant strains of P. falciparum.[7][12] This suggests that the ferrocene moiety helps to overcome the resistance mechanisms that affect chloroquine.
Pharmacokinetic Properties
The pharmacokinetic profiles of these drugs influence their dosing regimens and potential for use in different clinical scenarios.
Expert Interpretation: The long half-lives of Tafenoquine and Ferroquine are advantageous for prophylaxis and reducing the pill burden for treatment, which can improve patient adherence. The rapid clearance of Cipargamin is typical of a fast-acting compound and necessitates its use in combination with a longer-acting partner drug.
Safety and Tolerability
The safety profiles of these novel agents are a key consideration for their future clinical use.
Contraindicated in individuals with G6PD deficiency due to risk of hemolysis.[1]
Cipargamin (KAE609)
Generally well-tolerated.
Early clinical studies are ongoing to fully characterize its safety profile.
Ferroquine
Generally well-tolerated; transient elevated transaminase levels observed in a pilot study.[3]
Further safety evaluation in larger clinical trials is required.
Experimental Methodologies: A Guide to In Vitro and In Vivo Evaluation
To ensure the reproducibility and comparability of data, standardized experimental protocols are essential. This section provides detailed methodologies for key assays used in the evaluation of novel antimalarials.
In Vitro Parasite Susceptibility Assay: SYBR Green I Method
This assay is a widely used, fluorescence-based method for determining the 50% inhibitory concentration (IC50) of antimalarial compounds against P. falciparum.[16]
Principle: The SYBR Green I dye intercalates with double-stranded DNA. In malaria cultures, the amount of fluorescence is proportional to the number of parasites.
Step-by-Step Protocol:
Preparation of Drug Plates:
Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO).
Perform serial two-fold dilutions of the compounds in culture medium in a 96-well microtiter plate. Include positive (parasites with no drug) and negative (no parasites) controls.
Parasite Culture:
Maintain a continuous culture of P. falciparum (e.g., 3D7 or W2 strains) in human red blood cells at 37°C in a gas mixture of 5% CO2, 5% O2, and 90% N2.
Adjust the parasitemia to 0.5% and the hematocrit to 2.5% in the final culture volume.
Assay Procedure:
Add 200 µL of the parasite culture to each well of the drug-containing plates.
Incubate the plates for 72 hours under the same conditions as the parasite culture.
Fluorescence Measurement:
After incubation, carefully remove 100 µL of the culture supernatant from each well.
Add 100 µL of lysis buffer containing SYBR Green I (final concentration 1x) to each well.
Incubate the plates in the dark at room temperature for 1 hour.
Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.
Data Analysis:
Subtract the background fluorescence (wells with no parasites).
Plot the fluorescence intensity against the drug concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.
In Vivo Efficacy Assessment: The 4-Day Suppressive Test in P. berghei-Infected Mice
This is a standard preclinical model to evaluate the in vivo efficacy of antimalarial compounds.[17]
Principle: Mice are infected with the rodent malaria parasite Plasmodium berghei. The test compound is administered daily for four days, and the reduction in parasitemia compared to untreated controls is measured.
Step-by-Step Protocol:
Infection of Mice:
Use Swiss albino mice (or another appropriate strain).
Infect the mice intraperitoneally with 1x10^7 P. berghei-parasitized red blood cells.
Drug Administration:
Randomly divide the infected mice into groups (e.g., vehicle control, positive control like chloroquine, and different dose groups of the test compound).
Two hours post-infection, begin treatment. Administer the compounds orally or by another appropriate route once daily for four consecutive days.
Monitoring of Parasitemia:
On day 4 post-infection, collect a drop of blood from the tail of each mouse.
Prepare a thin blood smear and stain with Giemsa.
Determine the percentage of parasitized red blood cells by counting at least 1000 red blood cells under a microscope.
Data Analysis:
Calculate the average parasitemia for each group.
Determine the percentage of suppression using the following formula:
% Suppression = [(Parasitemia in control group - Parasitemia in treated group) / Parasitemia in control group] x 100
Survival Monitoring:
Monitor the mice daily for mortality for up to 30 days to determine the mean survival time.
Mechanism of Action Study: Hemozoin Inhibition Assay
This assay is used to determine if a compound interferes with the parasite's ability to detoxify heme by crystallization into hemozoin.[10][18]
Principle: In a cell-free system, the formation of β-hematin (a synthetic form of hemozoin) from hemin is induced. The ability of a test compound to inhibit this process is quantified spectrophotometrically.
Step-by-Step Protocol:
Reagent Preparation:
Prepare a stock solution of hemin chloride in DMSO.
Prepare serial dilutions of the test compounds.
Assay Procedure:
In a microcentrifuge tube, add the hemin solution to an acetate buffer (pH 4.8).
Add the test compound at various concentrations.
Initiate the reaction by adding a small amount of a pre-formed β-hematin crystal or by adjusting the pH.
Incubate the mixture at 37°C for 18-24 hours with shaking.
Quantification of β-hematin:
After incubation, centrifuge the tubes to pellet the β-hematin.
Carefully remove the supernatant.
Wash the pellet with DMSO to remove any unreacted hemin.
Solubilize the β-hematin pellet in a solution of NaOH.
Measure the absorbance of the solubilized β-hematin at 405 nm using a spectrophotometer.
Data Analysis:
Calculate the percentage of inhibition of β-hematin formation for each concentration of the test compound compared to the no-drug control.
Determine the IC50 value for hemozoin inhibition.
Conclusion and Future Directions
The novel quinoline and quinoline-like antimalarials Tafenoquine, Cipargamin, and Ferroquine represent significant progress in the fight against malaria. Each compound possesses unique strengths:
Tafenoquine offers a single-dose radical cure for P. vivax, a major advancement in improving patient adherence and preventing relapse.
Cipargamin provides a novel mechanism of action with rapid parasite clearance, making it a powerful tool against drug-resistant P. falciparum.
Ferroquine revitalizes the 4-aminoquinoline class with its ability to overcome chloroquine resistance, offering a potentially cost-effective treatment option.
The continued development and strategic deployment of these and other novel antimalarials, ideally in combination therapies, will be crucial to stay ahead of the evolving parasite. Further head-to-head clinical trials are warranted to directly compare the efficacy and safety of these promising candidates in diverse patient populations and geographical settings. The experimental protocols provided in this guide offer a framework for the standardized evaluation of the next generation of antimalarial compounds, ensuring robust and comparable data to inform clinical development and public health strategies.
References
Pradines, B., et al. (2002). In Vitro Activity of Tafenoquine against the Asexual Blood Stages of Plasmodium falciparum Isolates from Gabon, Senegal, and Djibouti. Antimicrobial Agents and Chemotherapy, 46(4), 1118–1120. [Link]
Van de Walle, T., et al. (2021). Recent contributions of quinolines to antimalarial and anticancer drug discovery research. Malaria World.
Tua, et al. (2022). Assessment In Vitro of the Antimalarial and Transmission-Blocking Activities of Cipargamin and Ganaplacide in Artemisinin-Resistant Plasmodium falciparum. Antimicrobial Agents and Chemotherapy, 66(4), e02325-21. [Link]
Markus, M. B. (2021). Safety and Efficacy of Tafenoquine for Plasmodium vivax Malaria Prophylaxis and Radical Cure: Overview and Perspectives. Infection and Drug Resistance, 14, 3497–3510. [Link]
McCarthy, J. S., et al. (2016). A Phase II pilot trial to evaluate safety and efficacy of ferroquine against early Plasmodium falciparum in an induced blood stage malaria infection study. Malaria Journal, 15, 489. [Link]
Marinho, J. A., et al. (2021).
Anvikar, A. R., et al. (2018). In vitro susceptibility of Indian Plasmodium falciparum isolates to different antimalarial drugs & antibiotics. The Indian Journal of Medical Research, 147(3), 285–292. [Link]
Chemutai, R., et al. (2023). Ex vivo and In vitro antiplasmodial activities of approved drugs predicted to have antimalarial activities using chemogenomics and drug repositioning approach. PLoS ONE, 18(8), e0289669. [Link]
Medicines for Malaria Venture. (n.d.). History of antimalarial drugs. Retrieved from [Link]
Loo, C. S., et al. (2011). Pharmacokinetics of ferroquine, a novel 4-aminoquinoline, in asymptomatic carriers of Plasmodium falciparum infections. Antimicrobial Agents and Chemotherapy, 55(9), 4340–4345. [Link]
Rajapakse, S., et al. (2015). Primaquine or tafenoquine for preventing malaria in people travelling to or living in endemic areas.
Huy, N. T., et al. (2007). Simple Colorimetric Inhibition Assay of Heme Crystallization for High-Throughput Screening of Antimalarial Compounds. Antimicrobial Agents and Chemotherapy, 51(8), 350–353. [Link]
EXCLI Journal. (2024). Recent advances, challenges and updates on the development of therapeutics for malaria. EXCLI Journal, 23, 629–654.
Tadesse, F. G., et al. (2024). Antimalarial efficacy test of the aqueous crude leaf extract of Coriandrum sativum Linn.: an in vivo multiple model experimental study in mice infected with Plasmodium berghei. BMC Complementary Medicine and Therapies, 24(1), 241. [Link]
WWARN. (n.d.). P.falciparum drug sensitivity assay using SYBR® Green I V1.0. Retrieved from [Link]
Biot, C., et al. (2009). Ferrocene Conjugates of Chloroquine and other Antimalarials: the Development of Ferroquine, a New Antimalarial. Current Medicinal Chemistry, 16(30), 3934–3944.
Smilkstein, M., et al. (2004). The SYBR Green I Malaria Drug Sensitivity Assay: Performance in Low Parasitemia Samples. The American Journal of Tropical Medicine and Hygiene, 70(3), 252–256. [Link]
Watson, J. A., et al. (2022). The clinical pharmacology of tafenoquine in the radical cure of Plasmodium vivax malaria: An individual patient data meta-analysis. eLife, 11, e83433. [Link]
Marfurt, J., et al. (2011). Ex Vivo Drug Susceptibility of Ferroquine against Chloroquine-Resistant Isolates of Plasmodium falciparum and P. vivax. Antimicrobial Agents and Chemotherapy, 55(9), 4443–4446. [Link]
Ramharter, M., et al. (2011). Pharmacokinetics of Ferroquine, a Novel 4-Aminoquinoline, in Asymptomatic Carriers of Plasmodium falciparum Infections. Antimicrobial Agents and Chemotherapy, 55(9), 4340–4345.
Abu-bakar, N., et al. (2020). A SYBR Green 1-based in vitro test of susceptibility of Ghanaian Plasmodium falciparum clinical isolates to a panel of anti-malarial drugs. Malaria Journal, 19(1), 206.
Parapini, S., et al. (2015). Inhibitory Activity of Ferroquine, versus Chloroquine, against Western Kenya Plasmodium falciparum Field Isolates Determined by a SYBR Green I In Vitro Assay. The American Journal of Tropical Medicine and Hygiene, 93(4), 793–797. [Link]
Rodriguez, A. (2016). Protocol for drug testing in P. berghei blood stage infected mice. New York University School of Medicine.
Kumar, S., et al. (2011). Targeting the Hemozoin Synthesis Pathway for New Antimalarial Drug Discovery: Technologies for In Vitro β-Hematin Formation Assay. Current Topics in Medicinal Chemistry, 11(15), 1255–1273.
APMEN. (2025). New evidence from the EFFORT Trial: tafenoquine and high-dose short-course primaquine are highly effective for vivax malaria. APMEN.
Grignard, L., et al. (2016).
de Souza, N. B., et al. (2019). In Vivo Antimalarial Activity and Mechanisms of Action of 4-Nerolidylcatechol Derivatives. Antimicrobial Agents and Chemotherapy, 63(3), e01974-18. [Link]
Combrinck, J. M., et al. (2013). A Diverse Range of Hemozoin Inhibiting Scaffolds Act on Plasmodium falciparum as Heme Complexes. PLoS ONE, 8(5), e62963. [Link]
Bacon, D. J., et al. (2007). Comparison of a SYBR Green I-Based Assay with a Histidine-Rich Protein II Enzyme-Linked Immunosorbent Assay for In Vitro Antimalarial Drug Efficacy Testing and Application to Clinical Isolates. Antimicrobial Agents and Chemotherapy, 51(4), 1172–1178. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Peer Review & Technical Guide: 2-Chloro-8-methoxy-4-methylquinoline
Content Type: Publish Comparison Guide
Audience: Researchers, Medicinal Chemists, and Process Development Scientists.
Executive Summary
2-Chloro-8-methoxy-4-methylquinoline (CAS: 89445-80-7) is a high-value heterocyclic intermediate used primarily in the synthesis of functionalized aminoquinolines. Unlike its simpler analogs (e.g., 2-chloroquinoline), this scaffold incorporates an 8-methoxy group (improving lipophilicity and metabolic stability) and a 4-methyl group (providing steric bulk and a handle for further benzylic functionalization).
This guide objectively compares its synthetic accessibility and reactivity profile against standard alternatives (such as 2-chloro-4-methylquinoline and regioisomers like the 6-methoxy derivative). It serves as a decision-making tool for medicinal chemists selecting scaffolds for PI3K/mTOR inhibitors , antimalarials , and P-CAB (Potassium-Competitive Acid Blocker) analogs.
Comparative Analysis of Synthesis Routes
The synthesis of 2-chloro-8-methoxy-4-methylquinoline typically proceeds via the chlorination of its lactam precursor, 8-methoxy-4-methylquinolin-2(1H)-one . Below is a comparison of the two dominant synthetic methodologies.
Route A: POCl₃-Mediated Chlorination (Standard)
This is the industry-standard "Method-Cohn" type approach. It utilizes Phosphorus Oxychloride (POCl₃) as both solvent and reagent.
Pros: High conversion rates (>90%), scalable to kilogram quantities.
Cons: Often slower reaction rates; purification can be complicated by residual DMF.
Performance Data Comparison
Metric
Route A (Neat POCl₃)
Route B (POCl₃ / Toluene)
Alternative Scaffold (2-Cl-4-Me-Quinoline)
Typical Yield
85 - 92%
70 - 78%
90 - 95%
Purity (HPLC)
>98% (after workup)
~95% (requires column)
>98%
Reaction Time
2 - 4 Hours
6 - 12 Hours
2 Hours
Cost Efficiency
High (Bulk)
Moderate
Very High
Safety Profile
Low (Exothermic quench)
Medium (Controlled)
Low
Expert Insight: While Route A is harsher, it is preferred for 2-Chloro-8-methoxy-4-methylquinoline because the electron-donating 8-methoxy group deactivates the carbonyl oxygen of the precursor, requiring the higher driving force of neat POCl₃ for efficient chlorination.
Reactivity & Functionalization Profile
The core utility of this molecule lies in the lability of the C2-Chlorine atom towards Nucleophilic Aromatic Substitution (S_NAr).
Mechanistic Comparison: The "Methoxy Effect"
The 8-methoxy substituent plays a dual role compared to the unsubstituted 2-chloro-4-methylquinoline:
Electronic Deactivation: The oxygen atom donates electron density into the ring (resonance effect), slightly raising the energy barrier for nucleophilic attack at C2 compared to the electron-deficient unsubstituted quinoline.
Solubility Enhancement: It significantly increases solubility in organic solvents (DCM, MeOH) compared to the 8-H or 8-methyl analogs, facilitating smoother coupling reactions with complex amines.
S_NAr Reactivity Workflow
Caption: S_NAr pathway for functionalizing the C2 position. The 8-OMe group stabilizes the intermediate but requires elevated temperatures.
Experimental Protocols
Protocol 1: Synthesis of 2-Chloro-8-methoxy-4-methylquinoline
Grounding: Adapted from standard quinoline chlorination procedures (e.g., MDPI, 2014).
Materials:
8-Methoxy-4-methylquinolin-2(1H)-one (1.0 eq)
Phosphorus Oxychloride (POCl₃) (5.0 eq)
Reagent grade Toluene (Optional co-solvent)
Step-by-Step:
Setup: Charge a round-bottom flask with 8-methoxy-4-methylquinolin-2(1H)-one. Fit with a reflux condenser and a drying tube (CaCl₂).
Addition: Slowly add POCl₃. Caution: Exothermic.
Reaction: Heat the mixture to 105°C (Reflux) for 3 hours. Monitor by TLC (System: Hexane/EtOAc 3:1).[1]
Quench: Cool to room temperature. Pour the reaction mixture slowly onto crushed ice/water (500g per 100mL POCl₃) with vigorous stirring.
Neutralization: Adjust pH to ~8 using 20% NaOH solution. Maintain temperature <20°C to prevent hydrolysis.
Extraction: Extract with Dichloromethane (3 x 50mL). Wash combined organics with Brine, dry over MgSO₄, and concentrate.[2]
Purification: Recrystallize from Ethanol or purify via silica flash chromatography if necessary.
Protocol 2: Downstream Coupling (S_NAr with Aniline Derivative)
Application: Synthesis of bioactive aminoquinolines.
Reflux for 6–12 hours . The product often precipitates as the hydrochloride salt.
Cool to 0°C, filter the precipitate, and wash with cold ether.
Yield: Typically 80–90% for aniline derivatives.
Application Logic: Why Choose This Scaffold?
When designing a drug candidate, the choice between the 8-methoxy scaffold and the unsubstituted scaffold is critical.
Feature
2-Chloro-4-methylquinoline
2-Chloro-8-methoxy-4-methylquinoline
Lipophilicity (LogP)
Moderate
Optimized (Methoxy alters distribution)
Metabolic Stability
High
Variable (Methoxy can be a metabolic soft spot, but blocks C8 oxidation)
H-Bonding
Acceptor (Ring N)
Dual Acceptor (Ring N + OMe)
Primary Use Case
General Antimalarials
Targeted Oncology (PI3K) & P-CABs
Visualizing the Decision Tree:
Caption: Decision logic for selecting the 8-methoxy scaffold based on medicinal chemistry requirements.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13549054, 2-Chloro-8-methoxy-4-methylquinoline. Retrieved from [Link]
El-Sayed, M. et al. (2014). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one. MDPI Molecules.[5] Retrieved from [Link]
Wang, Y. et al. (2020). Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo[2,3-b]quinoline for the Treatment of Colorectal Cancer.[6] NIH PubMed Central. Retrieved from [Link]
A Comprehensive Guide to the Safe Disposal of 2-Chloro-8-methoxy-4-methylquinoline
As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for laboratory safety and environmental stewardship. The proper disposal of s...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for laboratory safety and environmental stewardship. The proper disposal of specialized chemical reagents, such as 2-Chloro-8-methoxy-4-methylquinoline, is a critical component of this responsibility. This guide provides a detailed, step-by-step protocol for the safe handling and disposal of this halogenated quinoline derivative, grounded in established safety principles and regulatory compliance.
Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 2-Chloro-8-methoxy-4-methylquinoline with the appropriate personal protective equipment (PPE) to minimize exposure risks. Halogenated quinolines can cause skin, eye, and respiratory irritation.[1][5]
Table 1: Essential Personal Protective Equipment (PPE)
Protection Type
Specification
Rationale
Eye Protection
Chemical safety goggles and a face shield.
Protects against splashes and airborne particles.[1][6]
A laboratory coat and, for larger quantities, a chemical-resistant apron.
Protects against spills and contamination of personal clothing.[7]
Respiratory Protection
A NIOSH/MSHA-approved respirator.
Necessary if there is a risk of generating dust or aerosols.[1]
All handling of 2-Chloro-8-methoxy-4-methylquinoline and its waste should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[2][4] An eyewash station and safety shower must be readily accessible.
Core Disposal Protocol: A Step-by-Step Guide
The fundamental principle for the disposal of 2-Chloro-8-methoxy-4-methylquinoline is to treat it as a halogenated hazardous waste .[2][3] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[4][7][8] Quinoline and its derivatives are known to be persistent in the environment and can pose a risk to aquatic life.[9]
Step 1: Waste Segregation
Proper segregation of chemical waste is paramount to ensure safe disposal and to prevent unintended chemical reactions.
Designated Waste Container: Use a clearly labeled, dedicated waste container for "Halogenated Organic Waste."[2][3]
Avoid Mixing: Do not mix 2-Chloro-8-methoxy-4-methylquinoline waste with non-halogenated solvents or other incompatible waste streams such as acids or bases.[2][3]
Step 2: Container Management
Appropriate Containers: Use robust, leak-proof containers made of a material compatible with the chemical. Glass or polyethylene containers are generally suitable.[2][10]
Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical name ("2-Chloro-8-methoxy-4-methylquinoline"), and the approximate quantity.[2][3]
Keep Closed: Always keep the waste container tightly sealed when not in use to prevent the release of vapors.[2][6]
Step 3: Storage of Waste
Designated Area: Store the waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated.[2]
Secondary Containment: Place the waste container in a secondary containment bin to mitigate the impact of potential leaks or spills.[2]
Step 4: Arranging for Disposal
Contact EHS: Once the waste container is nearly full (around 75% capacity), contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.[2][4]
Documentation: Complete any required hazardous waste disposal forms accurately and completely.[2]
The following diagram outlines the decision-making process for the proper disposal of 2-Chloro-8-methoxy-4-methylquinoline.
Caption: Disposal Workflow for 2-Chloro-8-methoxy-4-methylquinoline.
Emergency Procedures for Spills and Exposure
In the event of a spill or accidental exposure, immediate and appropriate action is critical to mitigate harm.[4]
Spill Response
Small Spills: For minor spills within a chemical fume hood, trained laboratory personnel wearing appropriate PPE can clean it up using an absorbent material (e.g., vermiculite or sand).[4] Place the absorbent material in the designated halogenated waste container.
Large Spills: In the case of a large spill, evacuate the area immediately, secure it, and contact your institution's emergency response team or EHS department.[4]
Exposure Procedures
Skin Contact: Immediately wash the affected area with soap and copious amounts of water for at least 15 minutes.[4] Remove contaminated clothing.
Eye Contact: Flush the eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[4]
Inhalation: Move the affected person to fresh air.[4]
Ingestion: Do not induce vomiting. Rinse the mouth with water.[11]
In all cases of exposure, seek immediate medical attention and provide the medical personnel with the chemical name and any available hazard information. [4]
Advanced Disposal Considerations
For large quantities or in situations where waste cannot be managed through standard institutional channels, advanced disposal methods may be considered. These methods should only be performed by qualified professionals at a licensed hazardous waste facility.
Incineration: High-temperature incineration is a common and effective method for the complete destruction of halogenated organic compounds.[12]
Chemical Treatment: Advanced oxidation processes, such as the use of Fenton's reagent, can break down halogenated aromatic compounds into less toxic substances.[12] However, this is a resource-intensive process that requires specialized expertise.[12]
The following diagram illustrates the logical relationships in handling emergencies involving 2-Chloro-8-methoxy-4-methylquinoline.
Caption: Emergency Response Plan for 2-Chloro-8-methoxy-4-methylquinoline.
Conclusion
The responsible disposal of 2-Chloro-8-methoxy-4-methylquinoline is a non-negotiable aspect of safe and ethical scientific research. By adhering to the principles of treating it as a halogenated hazardous waste, utilizing proper PPE, and following established institutional protocols, we can ensure the safety of ourselves, our colleagues, and the environment.
References
Safety Data Sheet: 2-Hydroxy-4-methylquinoline. (2019).
Halogenated Solvents in Laboratories. Temple University Environmental Health and Radiation Safety.
Safety Data Sheet: 8-Hydroxyquinoline. Carl ROTH.
Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group.
8-Fluoro-4-hydroxy-2-methylquinoline - SAFETY DATA SHEET. (2023). Ossila.
Proper Disposal of Ethyl-quinolin-3-ylmethyl-amine: A Step-by-Step Guide for Laboratory Professionals. Benchchem.
EPA-EAD: 612: Chlorinated Hydrocarbons in Water by GCECD. U.S. Environmental Protection Agency.
4,4'-Methylenebis(2-chloroaniline) - Hazardous Substance Fact Sheet. New Jersey Department of Health.
Quinoline: Synthesis, Applications, and Environmental Impact. Sinocure Chemical Group.
SAFETY DATA SHEET - 4-Chloro-8-methoxy-2-methylquinoline. (2025). Thermo Fisher Scientific.
4-CHLORO-8-FLUORO-2-METHYLQUINOLINE Safety Data Sheets. Echemi.
Proper disposal of chemicals. Sciencemadness Wiki.